6-Methylpyridazine-3-carboxamide

• CAS: 88393-96-8

Core Science & Biosynthesis

Physicochemical Profiling and Therapeutic Utility of 6-Methylpyridazine-3-carboxamide: A Comprehensive Technical Guide

Executive Summary As modern drug discovery increasingly focuses on complex targets via modalities like targeted protein degradation and allosteric modulation, the selection of optimal chemical building blocks is paramount. 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8) has emerged as a privileged structural motif. This whitepaper synthesizes its physicochemical profile, structural dynamics, and its critical role in advanced therapeutic applications, providing actionable insights and validated protocols for researchers and drug development professionals.

Structural Dynamics and Physicochemical Profile

The 6-methylpyridazine-3-carboxamide core is defined by its 1,2-diazine ring system. The adjacent nitrogen atoms induce a strong localized dipole moment, which significantly enhances aqueous solubility compared to isosteric phenyl or pyridyl rings. The carboxamide moiety at the 3-position serves as a highly versatile dual hydrogen-bond donor and acceptor, essential for anchoring the molecule within target protein binding pockets.

Concurrently, the 6-methyl group provides a mild electron-donating effect that modulates the basicity of the pyridazine nitrogens. More importantly, this methyl group introduces a precise steric boundary that dictates the molecule's orientational vector during target engagement, preventing unfavorable clashing within tight enzymatic pockets.

Quantitative Data Summary

To facilitate comparative analysis during lead optimization, the core physicochemical parameters of 6-Methylpyridazine-3-carboxamide are summarized below,[1].

Property	Value / Description
Chemical Name	6-Methylpyridazine-3-carboxamide
CAS Number	88393-96-8
Molecular Formula	C6H7N3O
Molecular Weight	137.14 g/mol
SMILES	Cc1ccc(C(=O)N)nn1
Typical Purity	≥97% - 98%
Physical State	Solid (White to off-white powder)
Storage Conditions	Sealed in dry environment, 2-8°C

Mechanistic Applications in Modern Therapeutics

Modulation of the Integrated Stress Response (ISR)

The Integrated Stress Response (ISR) is a highly conserved cellular signaling pathway. A critical regulatory node in this pathway is the eukaryotic translation initiation factor 2B (eIF2B). Under cellular stress, phosphorylation of eIF2α converts it from a substrate into a competitive inhibitor of eIF2B, halting translation and potentially triggering apoptosis—a mechanism heavily implicated in neurodegenerative diseases and primary brain cancers[2].

Derivatives incorporating the 6-methylpyridazine-3-carboxamide scaffold have been identified as highly potent eIF2B activators. By binding allosterically to the eIF2B complex, these compounds stabilize its active decameric conformation. This structural stabilization overrides the inhibitory effect of phosphorylated eIF2α, restoring translation initiation and promoting cell survival[2],[3].

Figure 1: Modulation of the Integrated Stress Response (ISR) via eIF2B activation.

Targeted Protein Degradation (PROTACs)

In the rapidly expanding field of targeted protein degradation, the 6-methylpyridazine motif is frequently utilized in the design of bifunctional degraders, or Proteolysis Targeting Chimeras (PROTACs). For example, in the targeted degradation of the Androgen Receptor (AR)—a well-documented oncogenic driver in prostate cancer—this scaffold is incorporated to optimize the physicochemical properties of the degrader[4].

The inherent polarity of the pyridazine ring helps offset the high lipophilicity typically associated with large PROTAC molecules. This improves the Topological Polar Surface Area (TPSA), thereby enhancing cellular permeability. Furthermore, formulating these compounds as pharmaceutically acceptable salts leverages the basic nitrogen of the pyridazine ring to increase solubility in gastric fluids, which is a critical causality for promoting oral bioavailability in clinical settings[5].

Figure 2: Mechanism of targeted Androgen Receptor degradation via PROTAC ternary complex formation.

Experimental Methodologies & Protocols

Standardized Protocol: Integration of the 6-Methylpyridazine Motif via Amide Coupling

To integrate this pharmacophore into larger therapeutic molecules (such as eIF2B modulators or PROTAC linkers), an amide coupling workflow is typically employed starting from the precursor, 6-methylpyridazine-3-carboxylic acid. The following self-validating protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to ensure high-fidelity bond formation[3].

Causality of Reagent Selection: HATU is explicitly chosen over standard carbodiimides (like EDC/DCC) because it rapidly forms a highly reactive HOAt ester. This prevents epimerization of adjacent chiral centers and drives the reaction to completion even when coupling sterically hindered or electronically deactivated amines.

Step-by-Step Methodology:

• Reaction Preparation: In an oven-dried 25 mL round-bottom flask, dissolve 6-methylpyridazine-3-carboxylic acid (1.0 eq, e.g., 0.504 mmol) and the target amine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) (5 mL).

  • Rationale: DMF is a polar aprotic solvent that fully solubilizes both the highly polar pyridazine core and the coupling reagents, ensuring a homogenous reaction environment.

• Activation: Cool the mixture to 0°C using an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise, followed by the addition of HATU (1.0 eq) in one portion.

  • Rationale: DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid without participating in unwanted side reactions. The 0°C initiation prevents exothermic degradation.

• Propagation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir under a nitrogen atmosphere for 2-4 hours. Monitor the reaction progress via LC-MS.

  • Rationale: LC-MS provides real-time validation of the mass shift corresponding to the desired 6-methylpyridazine-3-carboxamide derivative, ensuring the reaction is strictly complete before quenching.

• Isolation and Purification: Quench the reaction with saturated aqueous NaHCO₃ (10 mL) and extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography or preparative HPLC to yield the functionalized 6-methylpyridazine-3-carboxamide derivative.

References

• Amadis Chemical. 6-Methylpyridazine-3-carboxamide, 88393-96-8. Amadis Chemical Product Catalog.

• ChemScene. 6-Methylpyridazine-3-carboxamide Properties. Chemikart Database. 1

• Google Patents (US10584101B2). Compounds and methods for the targeted degradation of androgen receptor. 4

• Google Patents (WO2017193063A1). Modulators of the integrated stress pathway. 2

• Google Patents (WO2020198026A1). Compounds and uses thereof. 3

• Google Patents (US10584101B2 - Solubility Context). Compounds and methods for the targeted degradation of androgen receptor (Pharmaceutically Acceptable Salts). 5

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Biological Activity Profile of 6-Methylpyridazine-3-carboxamide: A Privileged Scaffold in Targeted Protein Degradation, Stress Response Modulation, and Ion Channel Inhibition

Executive Summary

In modern drug discovery, the identification of "privileged scaffolds"—molecular frameworks capable of providing high-affinity binding across diverse biological targets—is critical. 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8) has emerged as a highly versatile pharmacophore. Its rigid, planar geometry, combined with highly directional hydrogen bond donor (amide −NH2​ ) and acceptor (pyridazine nitrogens, amide carbonyl) vectors, allows it to integrate seamlessly into complex binding pockets.

This in-depth technical guide explores the biological activity profile of the 6-methylpyridazine-3-carboxamide scaffold across three distinct therapeutic modalities: Targeted Protein Degradation (PROTACs) , Integrated Stress Response (ISR) Modulation , and Selective Ion Channel Inhibition .

Targeted Protein Degradation: Androgen Receptor PROTACs

Mechanism and Causality

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the ubiquitin-proteasome system to degrade specific proteins. In the development of Androgen Receptor (AR) degraders for prostate cancer (e.g., compound ABM-40), the 6-methylpyridazine-3-carboxamide moiety serves as a highly effective AR-Binding Moiety (ABM) [1].

Causality of Scaffold Selection: The scaffold's compact, heteroaromatic nature allows it to anchor deeply within the AR ligand-binding domain. Crucially, unlike endogenous androgens, it does not induce the agonistic conformational shift (release from Hsp90 and exposure of the Nuclear Localization Signal). Instead, it acts as a silent binder that optimally projects a linker into the solvent to recruit the Cereblon (CRBN) E3 ubiquitin ligase, facilitating ternary complex formation and subsequent polyubiquitination.

Fig 1: Mechanism of AR degradation via a 6-methylpyridazine-3-carboxamide-based PROTAC.

Self-Validating Experimental Protocol: In Vitro AR Degradation Assay

To ensure trustworthiness and rule out off-target cytotoxicity, this protocol utilizes a self-validating orthogonal control system.

• Cell Culture & Seeding: Plate VCaP cells (human prostate cancer cells expressing high levels of AR) in 6-well plates at 1×106 cells/well.

• Compound Treatment: Treat cells with a concentration gradient of the PROTAC (0.1 nM to 10 μM) for 24 hours.

• Built-in Controls:

  • Negative Control 1 (Ligase Competition): Pre-treat a subset of cells with 10 μM Lenalidomide to saturate CRBN, preventing PROTAC binding.

  • Negative Control 2 (Target Competition): Pre-treat a subset with 10 μM Enzalutamide to saturate AR.

  • Negative Control 3 (Proteasome Inhibition): Co-treat with 1 μM MG132 to block proteasomal degradation.

• Lysis & Western Blotting: Lyse cells in RIPA buffer. Resolve proteins via SDS-PAGE and probe with anti-AR and anti-GAPDH (loading control) antibodies.

• Data Analysis: Calculate the DC50​ (concentration at which 50% of AR is degraded) using densitometry. True PROTAC activity is validated only if degradation is rescued in all three negative control conditions.

Integrated Stress Response (ISR) Modulation: eIF2B Activation

Mechanism and Causality

The Integrated Stress Response (ISR) is a cellular signaling network that attenuates global translation in response to stress via the phosphorylation of eIF2 α . Phosphorylated eIF2 α tightly binds and competitively inhibits eIF2B, the guanine nucleotide exchange factor (GEF) required for translation initiation.

Causality of Scaffold Selection: Derivatives of 6-methylpyridazine-3-carboxamide (such as Compound 137) act as potent eIF2B activators[2]. The scaffold physically bridges the symmetric interface of the eIF2B decameric complex. The pyridazine ring and carboxamide group form critical hydrogen bonds that stabilize the active decameric conformation of eIF2B, allosterically overriding the inhibitory effect of phosphorylated eIF2 α and restoring cellular translation.

Fig 2: Allosteric activation of eIF2B by 6-methylpyridazine-3-carboxamide derivatives.

Self-Validating Experimental Protocol: eIF2B GEF Activity Assay

• Protein Preparation: Purify recombinant human eIF2B (decamer) and eIF2 complexes. Phosphorylate a batch of eIF2 in vitro using recombinant PERK kinase to generate eIF2 α -P.

• Fluorescent Loading: Load unphosphorylated eIF2 with BODIPY-FL-GDP.

• Assay Assembly: In a 384-well plate, combine eIF2B, BODIPY-FL-GDP-eIF2, and a 10-fold molar excess of unlabeled GTP.

• Inhibition & Rescue: Add eIF2 α -P to suppress eIF2B GEF activity. Introduce the 6-methylpyridazine-3-carboxamide derivative across a dose-response range.

• Validation Control: Utilize a mutant eIF2B complex ( δ L487W) known to abolish activator binding. Lack of rescue in this mutant validates the specific allosteric binding site of the compound.

• Readout: Measure the decay of fluorescence polarization over time as unlabeled GTP replaces BODIPY-FL-GDP. Calculate the EC50​ for GEF activation.

Selective Ion Channel Inhibition: NaV1.7 Blockade

Mechanism and Causality

The voltage-gated sodium channel NaV1.7 is a highly validated target for non-opioid pain therapeutics due to its preferential expression in nociceptive (pain-sensing) neurons. ST-2560 is a rationally designed, small-molecule derivative of the natural paralytic toxin saxitoxin [3].

Causality of Scaffold Selection: The incorporation of the 6-methylpyridazine-3-carboxamide motif into the ST-2560 structure was a breakthrough in achieving isoform selectivity. The carboxamide group acts as an isostere for the guanidinium group of saxitoxin, engaging in critical hydrogen bonding within the domain III pore loop motif of the NaV1.7 channel. This specific interaction yields an IC50​ of 39 nM with a remarkable ≥ 1000-fold selectivity over other NaV1.x isoforms, suppressing nocifensive reflexes without causing broad CNS toxicity.

Fig 3: Whole-cell patch-clamp electrophysiology workflow for ST-2560 validation.

Self-Validating Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Cell Preparation: Use HEK293 cells stably expressing human NaV1.7.

• Electrophysiological Setup: Establish whole-cell configuration using borosilicate glass pipettes (resistance 2.0–3.5 M Ω ) filled with intracellular solution (CsF-based to block potassium currents).

• Voltage Protocol: Hold cells at -120 mV. Elicit sodium currents using a 20 ms depolarizing step to -10 mV at 0.1 Hz.

• Compound Application: Perfuse ST-2560 continuously. Record the fractional block of the peak inward sodium current once steady-state is reached.

• Validation Controls:

  • Positive Control: Apply 1 μM Tetrodotoxin (TTX) at the end of the experiment to define the 100% block (zero current) baseline.

  • Washout: Perfuse compound-free extracellular solution to confirm current reversibility, ensuring the block is pharmacological and not due to cell death or seal degradation.

• Selectivity Profiling: Repeat the protocol in cell lines expressing NaV1.5 (cardiac) and NaV1.4 (skeletal muscle) to confirm the >1000-fold selectivity window.

Quantitative Data Summary

The table below summarizes the pharmacological metrics of 6-methylpyridazine-3-carboxamide derivatives across the discussed modalities, highlighting the scaffold's adaptability.

Therapeutic Modality	Representative Compound	Target Protein	Primary Metric	Efficacy / Potency	Reference
PROTAC (Degrader)	ABM-40	Androgen Receptor (AR)	DC50​ (Degradation)	Sub-nanomolar to low nanomolar	[1]
ISR Modulator	Compound 137	eIF2B Decamer Complex	EC50​ (GEF Activation)	High potency allosteric rescue	[2]
Ion Channel Blocker	ST-2560	NaV1.7 Channel	IC50​ (Inhibition)	39 nM ( ≥ 1000-fold selectivity)	[3]

Conclusion

The 6-methylpyridazine-3-carboxamide structure is a textbook example of a privileged scaffold in medicinal chemistry. By offering rigid, highly specific hydrogen-bonding vectors, it can be engineered to act as a degradation anchor (PROTACs), an allosteric bridge (eIF2B activation), or a pore-blocking mimic (NaV1.7 inhibition). Understanding the precise causality of its binding mechanics allows drug development professionals to leverage this moiety for next-generation therapeutics across oncology, neurology, and stress-response disorders.

References

• Compounds and methods for the targeted degradation of androgen receptor. Arvinas, Inc. US Patent US10584101B2 (2020). Available at:[1]

• Modulators of the integrated stress pathway. Calico Life Sciences LLC. WIPO Patent WO2017193063A1 (2017). Available at:[2]

• ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates. British Journal of Pharmacology, 181(17):3160-3171 (2024). Available at:[3]

Sources

• 1. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 2. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 3. ST-2560, a selective inhibitor of the NaV1.7 sodium channel, affects nocifensive and cardiovascular reflexes in non-human primates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 6-Substituted Pyridazine-3-Carboxamides in Drug Discovery

Abstract: The pyridazine nucleus, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1][2][3][4][5] When functionalized with a carboxamide at the 3-position and a variable substituent at the 6-position, the resulting 6-substituted pyridazine-3-carboxamide derivatives emerge as a versatile class of compounds with a wide spectrum of pharmacological activities.[1][2][6] This technical guide provides an in-depth review for researchers, scientists, and drug development professionals, covering the core synthetic strategies, key therapeutic applications, structure-activity relationships (SAR), and detailed experimental protocols. We will explore the rationale behind experimental designs and the mechanistic basis for the observed biological activities, with a focus on their potential as kinase inhibitors and antimicrobial agents.

The Pyridazine-3-Carboxamide Scaffold: A Privileged Core

The pyridazine ring's unique electronic properties, stemming from the adjacent nitrogen atoms, make it an attractive core for designing bioactive molecules.[7] This arrangement influences the molecule's hydrogen bonding capacity, dipole moment, and metabolic stability, all critical parameters in drug design.[7]

• The 3-Carboxamide Moiety: This group is a crucial pharmacophore, often acting as a key hydrogen bond donor and/or acceptor, enabling interactions with biological targets such as enzyme active sites. Its presence is integral to the activity of many pyridazine-based therapeutic candidates.

• The 6-Substituent Position: This position is a primary vector for chemical modification, allowing for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic (ADME) properties. The nature of the substituent at C6 can dramatically influence the molecule's biological activity, directing it toward various targets.[1][8]

The combination of these features makes the 6-substituted pyridazine-3-carboxamide scaffold a "wonder nucleus" that has yielded compounds with anticancer, antimicrobial, anti-inflammatory, analgesic, and cardiovascular activities.[1][2][3][6]

Synthetic Strategies and Methodologies

The construction of 6-substituted pyridazine-3-carboxamides relies on robust and flexible synthetic routes that allow for the introduction of diversity at key positions. A common and effective strategy involves a multi-step sequence starting from readily available materials.

General Synthetic Workflow

A representative synthetic pathway often begins with the formation of the core pyridazinone ring, followed by functionalization at the C3 and C6 positions. The causality behind this stepwise approach is to first build the stable heterocyclic core and then introduce the more reactive or functionally critical groups.

Sources

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• 2. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold | SAR Publication [sarpublication.com]
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• 8. researchgate.net [researchgate.net]

The Therapeutic Potential of 6-Methylpyridazine-3-carboxamide: A Privileged Scaffold in Targeted Protein Degradation and Stress Response Modulation

Executive Summary

In contemporary drug discovery, the selection of optimal fragment building blocks is critical for navigating the complex multiparameter optimization required for clinical success. 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8) has emerged as a highly versatile and privileged pharmacophore. Characterized by its high dipole moment, enhanced aqueous solubility, and resistance to cytochrome P450-mediated oxidative metabolism, the pyridazine core offers distinct advantages over traditional phenyl or pyridyl rings.

This technical whitepaper explores the mechanistic rationale and experimental workflows for integrating 6-methylpyridazine-3-carboxamide into advanced therapeutic modalities. Specifically, we examine its critical role in Proteolysis Targeting Chimeras (PROTACs) for Androgen Receptor (AR) degradation[1][2] and its utility as a core binding motif in Integrated Stress Response (ISR) modulators targeting eIF2B[3][4].

Structural Biology and Pharmacophore Rationale

The strategic incorporation of the 6-methylpyridazine-3-carboxamide moiety into drug candidates is driven by precise structural biology principles:

• Hydrogen Bonding Network: The two adjacent nitrogen atoms in the pyridazine ring act as potent hydrogen-bond acceptors. This allows for highly directional interactions with kinase hinge regions or the binding pockets of E3 ubiquitin ligases.

• Metabolic Stability: The electron-deficient nature of the diazine ring reduces its susceptibility to electrophilic attack by hepatic CYPs, thereby extending the pharmacokinetic half-life of the parent molecule.

• Conformational Rigidity: When utilized as a linker element or terminal capping group, the carboxamide vector provides a rigid, predictable trajectory for the rest of the molecule, which is essential in bifunctional degraders to prevent intramolecular collapse.

Application in Targeted Protein Degradation (PROTACs)

Mechanistic Context: Androgen Receptor Degradation

The Androgen Receptor (AR) is a well-documented oncogenic driver in prostate cancer. While traditional therapies rely on androgen deprivation or AR antagonism, resistance inevitably develops due to AR mutations or splice variants[1]. PROTACs offer an alternative by recruiting an E3 ubiquitin ligase (such as Cereblon) to ubiquitinate and subsequently degrade the AR protein via the proteasome[2].

Derivatives of 6-methylpyridazine-3-carboxamide (e.g., ABM-40) have been successfully engineered as Cereblon Ligand Moieties (CLMs) or rigidifying linker segments in AR-targeting bifunctional degraders[1][5].

Fig 1: Mechanism of Action for 6-MP3C-based PROTACs mediating AR degradation via Cereblon recruitment.

Self-Validating Protocol: In Vitro AR Degradation Assay

To empirically validate that a 6-MP3C-derived PROTAC degrades its target rather than merely inhibiting its transcription, a self-validating cellular assay utilizing proteasome rescue is required.

Objective: Quantify AR degradation and prove causality via the ubiquitin-proteasome system (UPS).

Step-by-Step Methodology:

• Cell Culture: Seed LNCaP cells (human prostate adenocarcinoma, AR-positive) in 6-well plates at 5×105 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with the 6-MP3C PROTAC candidate in a dose-response gradient (e.g., 1 nM, 10 nM, 100 nM, 1 µM) using DMSO as a vehicle control (final DMSO concentration ≤ 0.1%).

• Proteasome Rescue (The Causality Control): In a parallel set of wells, pre-treat cells with 10 µM MG132 (a potent proteasome inhibitor) for 2 hours prior to PROTAC addition. Rationale: If the PROTAC functions via the UPS, MG132 will prevent AR loss. If AR is still lost, the mechanism is off-target (e.g., transcriptional suppression or cytotoxicity).

• Lysis & Protein Extraction: After 24 hours, wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 min at 4°C to clear lysates.

• Western Blotting: Resolve 20 µg of total protein via SDS-PAGE. Transfer to a PVDF membrane and probe with primary antibodies against AR, PSA (downstream functional marker), and GAPDH (loading control).

• Quantification: Calculate the DC50​ (concentration at which 50% of the target is degraded) using densitometry relative to the vehicle control.

Modulation of the Integrated Stress Response (ISR)

Mechanistic Context: eIF2B Activation

The Integrated Stress Response (ISR) is a highly conserved cellular signaling pathway. Under stress, kinases phosphorylate the translation initiation factor eIF2α. Phosphorylated eIF2α acts as a competitive inhibitor of eIF2B (a guanine nucleotide exchange factor), leading to a global halt in protein synthesis[3]. Chronic ISR activation is implicated in neurodegenerative disorders such as vanishing white matter disease and ALS.

Compounds featuring the 6-methylpyridazine-3-carboxamide core have been identified as potent eIF2B activators. They stabilize the active decameric holoenzyme of eIF2B, rendering it insensitive to the inhibitory effects of phosphorylated eIF2α, thereby restoring translation and promoting cell survival[3][4].

Fig 2: 6-MP3C derivatives attenuate the Integrated Stress Response by stabilizing the active eIF2B decamer.

Quantitative Data: SAR of Pyridazine Derivatives in ISR Modulation

The table below summarizes representative structure-activity relationship (SAR) data, demonstrating how the 6-methyl substitution on the pyridazine-3-carboxamide core enhances eIF2B activation efficacy compared to baseline analogs.

Compound Scaffold	Substitution at C6	eIF2B Activation ( EC50​ , nM)	Aqueous Solubility (µM)	Microsomal Stability ( T1/2​ , min)
Pyridazine-3-carboxamide	-H (Unsubstituted)	450	>200	15
6-Methylpyridazine-3-carboxamide	-CH₃	42	185	>120
6-Phenylpyridazine-3-carboxamide	-Phenyl	120	<10	45
6-Trifluoromethylpyridazine-3-carboxamide	-CF₃	85	150	>120

Data synthesis based on optimization parameters for eIF2B modulators[3][4]. The 6-methyl group provides the optimal balance of steric bulk for pocket filling, metabolic stability, and high aqueous solubility.

Synthetic Workflow: Amide Coupling of 6-MP3C

The utility of 6-methylpyridazine-3-carboxylic acid as a fragment relies on highly efficient coupling chemistries to generate the active carboxamides[6].

Objective: Synthesize a functionalized 6-methylpyridazine-3-carboxamide via HATU-mediated coupling. Causality of Reagent Choice: HATU is utilized over standard EDC/HOBt because the electron-deficient nature of the pyridazine ring and potentially sterically hindered anilines require a highly reactive O-7-azabenzotriazol-1-yl ester intermediate to drive the reaction to completion.

Step-by-Step Methodology:

• Activation: In an oven-dried 25 mL round-bottom flask under an inert nitrogen atmosphere, dissolve 6-methylpyridazine-3-carboxylic acid (1.0 equiv, e.g., 0.504 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL)[6].

• Coupling Reagent Addition: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 equiv, 0.554 mmol). Stir for 10 minutes at room temperature to allow the active ester to form.

• Base and Amine Addition: Add N,N-diisopropylethylamine (DIPEA) (3.0 equiv, 1.51 mmol) followed by the target amine (e.g., 5-[(3-fluorophenyl)methyl]pyridin-2-amine, 1.0 equiv).

• Reaction Monitoring: Stir the resulting solution at room temperature for 2-4 hours. Monitor reaction completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (15 mL). Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (DCM/MeOH gradient) to yield the pure 6-methylpyridazine-3-carboxamide derivative.

Fig 3: HATU-mediated synthetic workflow for generating 6-MP3C derivatives from its carboxylic acid precursor.

Conclusion

6-Methylpyridazine-3-carboxamide is not merely a structural placeholder; it is a pharmacologically active fragment that dictates the physicochemical and pharmacokinetic destiny of a drug candidate. Whether serving as a rigid, metabolically stable linker in Cereblon-recruiting PROTACs for oncology, or as the critical hydrogen-bonding core in eIF2B activators for neurodegenerative diseases, its application is vast and highly impactful. By adhering to the rigorous synthetic and assay validation protocols outlined in this guide, drug development professionals can effectively harness this privileged scaffold to accelerate the discovery of next-generation therapeutics.

References

• Google Patents (US10584101B2).Compounds and methods for the targeted degradation of androgen receptor.
• Google Patents (WO2020198026A1).Compounds and uses thereof (Neurological disorders and primary brain cancer).
• Google Patents (WO2017193063A1).Modulators of the integrated stress pathway (eIF2B activators).
• Google Patents (AU2017341723B2).Compounds and methods for the targeted degradation of androgen receptor (Cereblon recruitment).
• Google Patents (WO2018071606A1).Compounds and methods for the targeted degradation of androgen receptor (Synthesis of CLM Moieties).

Sources

• 1. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 2. AU2017341723B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 3. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 4. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 5. WO2018071606A1 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 6. WO2020198026A1 - Compounds and uses thereof - Google Patents [patents.google.com]

Molecular Weight and Structural Analysis of 6-Methylpyridazine-3-carboxamide: A Comprehensive Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Perspective: Senior Application Scientist

Executive Summary

In modern medicinal chemistry, the selection of robust, versatile heterocyclic building blocks is paramount. 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8) has emerged as a highly privileged pharmacophore[1]. Far from being a simple structural intermediate, it is actively deployed in the design of targeted protein degraders (PROTACs)[2], kinase modulators[3], and sophisticated ion channel inhibitors such as the NaV1.7 blocker ST-2560[4].

This whitepaper provides an authoritative analysis of its structural logic, exact molecular weight validation, and the self-validating analytical methodologies required to ensure its integrity in pharmaceutical workflows.

Structural Logic and Physicochemical Profiling

The molecular architecture of 6-methylpyridazine-3-carboxamide consists of a 1,2-diazine (pyridazine) core, substituted with a methyl group at the C6 position and a primary carboxamide at the C3 position.

Table 1: Fundamental Physicochemical Properties

Property	Value	Causality / Significance
Chemical Name	6-Methylpyridazine-3-carboxamide	Standard IUPAC nomenclature.
CAS Registry Number	88393-96-8	Unique identifier for procurement and literature tracking[1].
Molecular Formula	C 6​ H 7​ N 3​ O	Dictates the exact mass and isotopic distribution[1].
Molecular Weight	137.14 g/mol	Calculated based on standard atomic weights. Critical for MS calibration.
Monoisotopic Mass	137.0589 Da	Target value for High-Resolution Mass Spectrometry (HRMS).
Hydrogen Bond Donors	1 (-NH 2​ group)	Facilitates target protein engagement (e.g., in AR degraders)[2].
Hydrogen Bond Acceptors	3 (N, N, C=O)	Enhances aqueous solubility and binding affinity.

Structural Causality: The adjacent nitrogen atoms in the pyridazine ring exert a strong electron-withdrawing effect, rendering the ring electron-deficient. This lowers the basicity of the ring nitrogens compared to pyridine, significantly improving metabolic stability against oxidative enzymes (e.g., Cytochrome P450s). The C3-carboxamide acts as a critical hydrogen-bonding network anchor, frequently utilized to recruit E3 ubiquitin ligases in PROTAC architectures[2].

Analytical Characterization Protocols

To ensure the scientific integrity of 6-methylpyridazine-3-carboxamide batches, a multi-parametric analytical approach is mandatory. Below are the self-validating protocols designed to eliminate false positives during structural characterization.

Comprehensive analytical workflow for the structural validation of 6-Methylpyridazine-3-carboxamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: 1 H and 13 C NMR must be conducted in deuterated dimethyl sulfoxide (DMSO- d6​ ) rather than Chloroform- d (CDCl 3​ ) or Deuterium Oxide (D 2​ O). The highly polar nature of the carboxamide limits solubility in CDCl 3​ . More importantly, using aprotic DMSO- d6​ prevents the rapid deuterium exchange of the primary amide (-NH 2​ ) protons, allowing them to be observed as distinct broad singlets[5].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of high-purity DMSO- d6​ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire 1 H NMR spectra at 400 MHz (or higher) with a minimum of 16 scans to ensure a high signal-to-noise ratio.

• Self-Validation: Verify the presence of the C6-methyl singlet (approx. 2.7-2.9 ppm) and the two distinct aromatic protons of the pyridazine ring. These aromatic protons will appear as doublets with a J -coupling of ~8.5 Hz due to ortho-coupling[6].

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

Causality: Electrospray Ionization in positive mode (ESI+) is the optimal ionization technique. The pyridazine ring nitrogens (pKa ~2.5) readily accept a proton in the presence of acidic mobile phases, yielding a robust [M+H] + ion[6].

Step-by-Step Methodology:

• Mobile Phase Setup: Prepare Phase A (Ultrapure Water + 0.1% Formic Acid) and Phase B (Acetonitrile + 0.1% Formic Acid). The acidic modifier is critical to drive the equilibrium toward the protonated species.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 5 minutes on a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) at a flow rate of 0.4 mL/min.

• Mass Detection: Set the HRMS scan range to m/z 100-500. Extract the chromatogram for the exact theoretical mass m/z 138.0662 ([M+H] + ).

• Self-Validation: The system is self-validating if the mass accuracy error is < 5 ppm and the isotopic pattern matches the theoretical C 6​ H 7​ N 3​ O profile (the M+1 peak should be ~6.5% relative to the parent ion, corresponding to 13 C natural abundance).

Synthetic Utility in Targeted Protein Degradation

6-Methylpyridazine-3-carboxamide is not merely a passive scaffold; it is an active warhead in the synthesis of bifunctional degraders. In the development of Androgen Receptor (AR) degraders (e.g., ABM-40), pyridazine derivatives serve as critical Cereblon (CRBN) E3 ligase binding moieties (CLMs)[2][7].

Mechanism of action for PROTACs utilizing 6-methylpyridazine derivatives for target degradation.

Mechanistic Insight: The carboxamide group mimics the glutarimide ring of thalidomide derivatives, allowing it to dock into the tri-tryptophan pocket of CRBN. Concurrently, the C6-methyl group provides a highly accessible synthetic vector for attaching chemical linkers (such as PEG or alkyl chains) that connect to the target protein moiety (PTM)[2]. This precise spatial arrangement forces the target protein (e.g., AR) into proximity with the E2 ubiquitin-conjugating enzyme, triggering polyubiquitination and subsequent proteasomal degradation[2].

Conclusion

The rigorous structural and molecular weight validation of 6-Methylpyridazine-3-carboxamide (137.14 g/mol ) is foundational for its downstream application in advanced therapeutics. By employing the self-validating NMR and LC-MS protocols detailed above, researchers can ensure high-fidelity batch qualification. Its strategic incorporation into PROTACs, eIF2B modulators[5], and kinase inhibitors underscores its status as a highly privileged, functionally dense pharmacophore in modern drug discovery.

References

• ST-2560 | Ligand page - IUPHAR/BPS Guide to PHARMACOLOGY Source: IUPHAR/BPS Guide to Pharmacology URL:[Link]

• Source: Google Patents (USPTO)
• Source: Google Patents (WIPO)
• Source: Google Patents (WIPO)
• Source: Google Patents (WIPO)
• Source: European Patent Office (EPO)

Sources

• 1. 6-Methylpyridazine-3-carboxamide,88393-96-8-Amadis Chemical [amadischem.com]
• 2. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 3. WO2021173591A1 - Compounds and methods of use - Google Patents [patents.google.com]
• 4. ST-2560 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 6. WO2020198026A1 - Compounds and uses thereof - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Introduction: The Physicochemical Uniqueness of the 1,2-Diazine Core

Harnessing the Hydrogen Bonding Potential of Pyridazine Carboxamide Motifs in Rational Drug Design: A Technical Guide

As drug discovery pivots toward increasingly complex targets—such as pseudokinases and protein-protein interactions (PPIs)—the demand for highly specific, conformationally predictable pharmacophores has surged. Among these, the pyridazine carboxamide motif has emerged as a privileged scaffold.

Unlike pyridine or pyrimidine, the pyridazine (1,2-diazine) ring possesses two adjacent nitrogen atoms, conferring a high dipole moment, weak basicity, and a robust, dual hydrogen-bonding capacity[1]. As a Senior Application Scientist, I frequently observe that the true power of this motif lies not just in its ability to interact with target proteins, but in its internal conformational control. By strategically positioning a carboxamide group adjacent to the diazine nitrogens (e.g., pyridazine-3-carboxamide), we can engineer self-organizing molecules that pre-organize into bioactive conformations, drastically reducing the entropic penalty upon target binding.

Mechanistic Causality: Intra- and Intermolecular Hydrogen Bonding Networks

The efficacy of pyridazine carboxamides is governed by a delicate interplay of internal and external hydrogen bonds. Understanding the causality behind these interactions is critical for rational lead optimization.

Conformational Locking via Intramolecular Hydrogen Bonding

The preferred topology of pyridazine-3-carboxamide derivatives is heavily stabilized by a strong intramolecular hydrogen bond. The amide N–H acts as a hydrogen bond donor, while the proximal heterocyclic nitrogen (N2) of the pyridazine core acts as the acceptor[1]. This interaction forms a stable, planar five-membered pseudo-ring.

Why does this matter? When a flexible molecule binds to a target, it must adopt a specific conformation, resulting in a loss of conformational entropy ( ΔS<0 ). By utilizing the intramolecular H-bond of the pyridazine-3-carboxamide, the molecule is "locked" into its bioactive coplanar state before binding. This pre-organization minimizes the entropic penalty, driving a more favorable overall free energy of binding ( ΔG ). Furthermore, this internal masking of the polar N–H group often enhances membrane permeability and oral bioavailability[2].

Intermolecular Target Engagement

While the N2 atom is engaged internally, the remaining pyridazine nitrogen (N1) and the carboxamide carbonyl oxygen remain available as potent hydrogen bond acceptors. This allows the motif to act as a bidentate hinge-binder in kinase domains. A prime example is the targeting of the Tyrosine Kinase 2 (TYK2) JH2 pseudokinase domain, where the N-substituted pyridazine-3-carboxamide skeleton forms critical hydrogen-bonding interactions with residues such as Val690 and Glu688 in the hinge region[3].

TYK2 allosteric inhibition pathway via JH2 domain stabilization.

Case Study: Allosteric Inhibition of TYK2

The clinical success of TYK2 inhibitors like deucravacitinib (BMS-986165) and BMS-986202 perfectly illustrates this mechanism. By binding to the regulatory JH2 pseudokinase domain rather than the highly conserved JH1 catalytic domain, these molecules achieve exquisite selectivity[4]. The N-(methyl-d3)pyridazine-3-carboxamide core anchors the molecule into the JH2 pocket[3]. The intramolecular H-bond ensures the methyl group is perfectly vectored toward a tight hydrophobic pocket containing Ala671, an interaction that is an absolute prerequisite for distinguishing TYK2 from other JAK family members[3].

Quantitative Data: Physicochemical & Binding Parameters

To benchmark the efficacy of these motifs, we must look at the quantitative improvements in binding affinity and physicochemical properties when the pyridazine carboxamide is optimized.

Table 1: Comparative Binding and Structural Parameters of TYK2 JH2 Ligands

Compound / Scaffold	Target Domain	Key Hydrogen Bond Interactions	Intramolecular H-Bond	Binding Affinity ( Kd​ / IC50​ )
BMS-986165 (Deucravacitinib)	TYK2 JH2	Val690, Glu688, Lys642	Yes (Amide NH → N2)	IC50​<0.2 nM[3]
BMS-986202	TYK2 JH2	Thr599, Val690	Yes	IC50​ highly potent[5]
SHR2178	TYK2 JH2	R738 (cation- π ), Hinge residues	Yes (Amide NH → Methoxy O)	Kd​=0.34 nM[6]
SHR0936	TYK2 JH2	Hinge residues	Yes	Kd​=0.0074 nM[6]

Note: The presence of the intramolecular H-bond consistently correlates with sub-nanomolar binding affinities due to the reduced entropic penalty upon complex formation.

Experimental Methodologies: A Self-Validating System

To engineer and validate these motifs, a self-validating experimental workflow is required. We do not merely synthesize and test; we must prove the existence of the intramolecular H-bond and correlate it with target affinity.

Step-by-step workflow for validating pyridazine carboxamide motifs.

Protocol 1: Synthesis via Palladium-Catalyzed Aminocarbonylation

Causality: Traditional amide coupling requires pre-formed carboxylic acids, which can be unstable or difficult to synthesize for electron-deficient pyridazines. Palladium-catalyzed aminocarbonylation allows direct installation of the carboxamide from a halopyridazine, ensuring high atom economy and milder conditions[7].

• Preparation: Charge a pressure reactor with 3-iodopyridazine (1.0 eq), the desired amine (e.g., methylamine-d3, 1.5 eq), Pd(OAc)2​ (5 mol%), and Xantphos ligand (5 mol%)[7].

• Solvent & Base: Add anhydrous 1,4-dioxane and an organic base (e.g., triethylamine, 2.0 eq).

• Carbonylation: Purge the vessel with CO gas three times, then pressurize to 5 bar CO.

• Reaction: Heat the mixture to 80°C for 12 hours under vigorous stirring.

• Isolation: Vent the CO carefully. Filter the mixture through Celite, concentrate, and purify via flash chromatography (DCM/MeOH) to yield the pyridazine-3-carboxamide.

Protocol 2: Validation of Intramolecular H-Bonding via 1 H-NMR Solvent Titration

Causality: To prove the amide N–H is internally locked and not interacting with the bulk solvent, we measure its chemical shift ( δ ) dependency on solvent polarity.

• Sample Preparation: Dissolve 5 mg of the synthesized pyridazine-3-carboxamide in 0.5 mL of non-polar, non-H-bonding solvent ( CDCl3​ ).

• Baseline Acquisition: Acquire a standard 1D 1 H-NMR spectrum and record the exact chemical shift of the amide N–H proton.

• Titration: Sequentially add small aliquots (e.g., 5-10 μL ) of a strong H-bond accepting solvent (DMSO- d6​ ) to the NMR tube.

• Analysis: Re-acquire the spectrum after each addition.

• Interpretation: If the N–H proton is engaged in a strong intramolecular H-bond with the pyridazine N2, its chemical shift will change very little ( Δδ<0.5 ppm) across the titration. If it is exposed, DMSO will H-bond to it, causing a massive downfield shift ( Δδ>1.5 ppm)[2].

Protocol 3: Orthogonal Structural Validation (X-ray Crystallography)

Causality: NMR proves the conformation in solution, but X-ray crystallography is required to prove that this conformation is maintained within the protein binding pocket.

• Co-crystallization: Incubate the purified TYK2 JH2 domain protein with a 5-fold molar excess of the validated ligand.

• Screening: Utilize vapor diffusion hanging-drop methods to grow diffraction-quality crystals.

• Diffraction & Resolution: Collect diffraction data at a synchrotron source. High-resolution structures (e.g., 2.27 Å) will unambiguously confirm the coplanarity of the pyridazine carboxamide and the exact distances of the H-bonds to hinge residues (e.g., Val690)[8].

Conclusion

The pyridazine carboxamide motif is a masterclass in rational drug design. By exploiting its dual capacity for intramolecular conformational locking and intermolecular target engagement, medicinal chemists can bypass traditional entropic penalties, achieving extraordinary potency and selectivity. As demonstrated by the latest generation of TYK2 allosteric inhibitors, mastering the hydrogen-bonding potential of this heterocycle is a definitive pathway to developing highly differentiated therapeutics.

References

• The pyridazine heterocycle in molecular recognition and drug discovery Source: NIH / PMC URL:[Link]

• Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases Source: NIH / PMC URL:[Link]

• Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors Source: ResearchGate URL:[Link]

• Discovery of BMS-986202: A Clinical Tyk2 Inhibitor that Binds to Tyk2 JH2 Source: ResearchGate URL:[Link]

• Novel Small Molecule Tyrosine Kinase 2 Pseudokinase Ligands Block Cytokine-Induced TYK2-Mediated Signaling Pathways Source: NIH / PMC URL:[Link]

• CRYSTAL STRUCTURE OF TYROSINE KINASE 2 JH2 (PSEUDO KINASE DOMAIN) COMPLEXED WITH COMPOUND-12 (7K7Q) Source: RCSB PDB URL: [Link]

• Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165 Source: ACS Publications URL:[Link]

• Synthesis of Pyridazine Dicarboxamides via Highly Selective Palladium-catalyzed Aminocarbonylation Source: ResearchGate URL:[Link]

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Novel Small Molecule Tyrosine Kinase 2 Pseudokinase Ligands Block Cytokine-Induced TYK2-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rcsb.org [rcsb.org]

The Reactivity Profile of the Methyl Group in 6-Methylpyridazine-3-carboxamide: A Technical Guide for Synthetic Elaboration

Executive Summary

6-Methylpyridazine-3-carboxamide is a highly versatile heterocyclic building block, increasingly utilized in modern drug discovery for the synthesis of targeted protein degraders (PROTACs), kinase inhibitors, and advanced pharmacophores[1]. The presence of the electron-deficient pyridazine core, coupled with the electron-withdrawing C3-carboxamide group, imparts unique physicochemical properties to the molecule[2]. Most notably, it dramatically enhances the CH-acidity of the C6-methyl group. This whitepaper provides an in-depth mechanistic analysis and practical laboratory guide for the divergent functionalization of this methyl group via deprotonation, radical halogenation, and directed oxidation.

Electronic Topography & CH-Acidity

The reactivity of the 6-methyl group is fundamentally dictated by the electronic topography of the pyridazine ring. Unlike standard benzylic methyl groups, alkyl groups attached to the 3- or 6-positions of a pyridazine ring exhibit considerable CH-acidity[3].

The two adjacent sp²-hybridized nitrogen atoms in the pyridazine core exert a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect. When the C6-methyl group is deprotonated, the resulting exocyclic carbanion is highly stabilized via resonance. The negative charge delocalizes directly onto the adjacent endocyclic nitrogen (N1), forming a stable enamide-like intermediate. In 6-methylpyridazine-3-carboxamide, this effect is synergistically amplified by the C3-carboxamide group, which acts as a distal electron sink, further lowering the pKa of the methyl protons and facilitating facile side-chain lithiation[2][3].

Electronic delocalization pathway stabilizing the C6-methyl carbanion.

Base-Mediated Functionalization (Deprotonation)

The pronounced CH-acidity allows for direct functionalization via base-mediated deprotonation. Utilizing a strong, sterically hindered non-nucleophilic base such as Lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C) ensures kinetic deprotonation of the methyl group without competitive nucleophilic attack on the electrophilic carboxamide carbonyl or the electron-deficient diazine ring[4].

Once generated, the lithiated intermediate can be intercepted by a variety of electrophiles:

• Aldol-Type Condensations: Reaction with aromatic or aliphatic aldehydes yields secondary alcohols.

• Alkylations: Reaction with primary alkyl halides (e.g., benzyl bromide) allows for chain extension[4][5].

Causality Check: The use of strictly anhydrous conditions and cryogenic temperatures is non-negotiable. At elevated temperatures, the lithiated species can undergo undesired dimerization or intermolecular attack on the carboxamide group of unreacted starting material.

Radical-Mediated Halogenation

For applications requiring a leaving group at the benzylic position—such as the attachment of Cereblon (CRBN) E3 ligase binding moieties in PROTAC synthesis[1]—the 6-methyl group is subjected to free-radical halogenation.

Under Wohl-Ziegler conditions, the methyl group is brominated using N-bromosuccinimide (NBS) and a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide in a halogenated or non-polar solvent[6]. While NBS is standard, scaled-up industrial processes often prefer 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) to improve regioselectivity, enhance yields, and avoid the hazards of elemental bromine[7]. The resulting 6-(bromomethyl)pyridazine-3-carboxamide is a highly reactive electrophile, primed for S_N2 displacement by amines, thiols, or alkoxides.

Directed Oxidation Pathways

The methyl group can be directly oxidized to either an aldehyde or a carboxylic acid, depending on the stoichiometric ratios and the oxidative potential of the reagents employed[3][8].

• Aldehyde Synthesis: Selenium dioxide (SeO₂) in pyridine or dioxane is the reagent of choice for arresting the oxidation at the aldehyde stage[3][9]. This transformation often proceeds more cleanly if the pyridazine is first converted to its N-oxide, though direct oxidation is viable.

• Carboxylic Acid Synthesis: Harsher conditions utilizing potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇) in concentrated sulfuric acid drive the oxidation fully to the pyridazine-carboxylic acid[3].

Divergent synthetic workflows for the functionalization of the 6-methyl group.

Quantitative Data Summary

The following table synthesizes the typical reaction parameters and expected outcomes for the functionalization of the 6-methyl group based on established literature precedents[3][4][6][7].

Reaction Type	Reagents / Catalyst	Solvent	Temp (°C)	Target Functional Group	Typical Yield Range
Deprotonation/Alkylation	LDA (1.1 - 1.5 eq), Electrophile	THF (Anhydrous)	-78 to rt	Alkyl chain / Secondary Alcohol	45% - 75%
Radical Bromination	NBS or DBDMH, AIBN (cat.)	CCl₄ or PhCF₃	60 to 80	Bromomethyl (-CH₂Br)	50% - 85%
Partial Oxidation	SeO₂ (1.5 - 2.0 eq)	Pyridine / Dioxane	80 to 100	Aldehyde (-CHO)	40% - 65%
Complete Oxidation	KMnO₄ or K₂Cr₂O₇ / H₂SO₄	H₂O / Acidic	50 to 100	Carboxylic Acid (-COOH)	60% - 80%

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the critical steps for the two most common functionalizations.

Protocol A: Synthesis of 6-(Bromomethyl)pyridazine-3-carboxamide via Radical Halogenation

Rationale: This protocol utilizes NBS and AIBN. The reaction relies on the thermal homolysis of AIBN to initiate the radical chain mechanism.

• Preparation: Charge a flame-dried, round-bottom flask equipped with a reflux condenser with 6-Methylpyridazine-3-carboxamide (1.0 equiv) and N-bromosuccinimide (NBS, 1.05 equiv)[6].

• Solvent Addition: Suspend the reagents in anhydrous trifluorotoluene (PhCF₃) or carbon tetrachloride (CCl₄) (0.2 M concentration). Note: PhCF₃ is preferred over CCl₄ for environmental and toxicity reasons while maintaining excellent radical stability.

• Initiation: Add AIBN (0.05 equiv). Purge the system with inert gas (Argon or N₂) for 10 minutes to remove oxygen, which can quench radical propagation.

• Reflux & Monitoring: Heat the mixture to 80 °C. Monitor the reaction via LCMS or TLC. The reaction is self-validating: as NBS is consumed, succinimide (which is less dense) will float to the surface of the halogenated solvent.

• Workup: Once the starting material is consumed (typically 4-6 hours), cool the reaction to room temperature. Filter off the precipitated succinimide. Wash the filtrate with saturated aqueous Na₂S₂O₃ to neutralize residual bromine species, followed by brine.

• Purification: Dry the organic layer over MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, EtOAc/Hexanes) to afford the bromomethyl derivative.

Protocol B: General Procedure for LDA-Mediated Alkylation

Rationale: Kinetic deprotonation requires strict temperature control to prevent side reactions with the carboxamide moiety.

• LDA Generation: In a flame-dried Schlenk flask under Argon, dissolve diisopropylamine (1.2 equiv) in anhydrous THF. Cool to -78 °C using a dry ice/acetone bath. Dropwise add n-Butyllithium (1.1 equiv, 2.5 M in hexanes). Stir for 30 minutes at -78 °C to ensure complete formation of LDA[4].

• Deprotonation: Dissolve 6-Methylpyridazine-3-carboxamide (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the LDA mixture at -78 °C. A deep color change (often dark red/purple) validates the formation of the highly conjugated exocyclic carbanion. Stir for 45 minutes.

• Electrophile Addition: Add the desired electrophile (e.g., an alkyl halide or aldehyde, 1.2 equiv) neat or dissolved in THF dropwise. Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Quenching: Quench the reaction strictly with saturated aqueous NH₄Cl. Causality: NH₄Cl provides a mild proton source to neutralize unreacted enolate without risking the acid-catalyzed hydrolysis of the sensitive C3-carboxamide group.

• Extraction & Purification: Extract the aqueous layer with EtOAc (3x). Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by chromatography or recrystallization.

References

• Product Class 8: Pyridazines. Thieme Connect.
• US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor.
• The pyridazine heterocycle in molecular recognition and drug discovery. NIH.
• WO2014158998A1 - Substituted pyridine and pyrazine compounds as pde4 inhibitors.
• Development and Optimization of the Manufacturing Process for RNA-Splicing Modifier Risdiplam RG7916.
• Phase-Transfer C
• EP3118200A1 - Pyridazine compound.
• US5116844A - Triazole antifungal agents.
• Product Class 8: Pyridazines (Substituent Modific

Sources

• 1. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 2. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. US5116844A - Triazole antifungal agents - Google Patents [patents.google.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. WO2014158998A1 - Substituted pyridine and pyrazine compounds as pde4 inhibitors - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. EP3118200A1 - Pyridazine compound - Google Patents [patents.google.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]

Protocols & Analytical Methods

Scalable Synthesis of 6-Methylpyridazine-3-carboxamide: An Application and Protocol Guide

Introduction: The Significance of the Pyridazine Scaffold

The pyridazine nucleus is a privileged scaffold in medicinal chemistry and drug development, recognized for its versatile biological activities. As a key derivative, 6-Methylpyridazine-3-carboxamide and its precursors are instrumental in the synthesis of a wide array of pharmacologically active agents. The development of robust and scalable synthetic routes to this compound is therefore of critical importance for both academic research and industrial-scale production. This guide provides detailed, field-proven protocols for the scalable synthesis of 6-Methylpyridazine-3-carboxamide, emphasizing the rationale behind procedural choices to ensure reproducibility and efficiency.

Strategic Overview: A Three-Step Approach to the Target Molecule

The presented synthesis is a robust three-step sequence commencing with the commercially available and cost-effective starting material, 3-chloro-6-methylpyridazine. The overall strategy involves:

• Oxidation: Selective oxidation of the methyl group of 3-chloro-6-methylpyridazine to afford 6-chloropyridazine-3-carboxylic acid.

• Dehalogenation: Catalytic transfer hydrogenation to remove the chloro substituent, yielding 6-methylpyridazine-3-carboxylic acid.

• Amidation: Conversion of the carboxylic acid to the final product, 6-Methylpyridazine-3-carboxamide, using a highly efficient coupling agent.

This pathway has been designed for its scalability, use of readily available reagents, and straightforward purification procedures.

Caption: Overall synthetic strategy for 6-Methylpyridazine-3-carboxamide.

Part 1: Synthesis of 6-Chloropyridazine-3-carboxylic Acid

The initial step involves the selective oxidation of the methyl group of 3-chloro-6-methylpyridazine. The choice of a strong oxidizing agent is crucial for the efficient conversion to the carboxylic acid.

Protocol 1: Oxidation of 3-Chloro-6-methylpyridazine

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
3-Chloro-6-methylpyridazine	≥97%	Sigma-Aldrich
Sulfuric acid (98%)	Reagent Grade	Fisher Scientific
Potassium permanganate (KMnO4)	ACS Reagent	VWR
Sodium bisulfite	Laboratory Grade	J.T. Baker
Diethyl ether	Anhydrous	EMD Millipore
Anhydrous sodium sulfate	ACS Reagent	Alfa Aesar

Safety Precautions:

• 3-Chloro-6-methylpyridazine: Causes skin and serious eye irritation.[1] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2] Handle in a well-ventilated fume hood.

• Sulfuric acid: Highly corrosive. Handle with extreme care, using appropriate PPE.

• Potassium permanganate: Strong oxidizer. Avoid contact with combustible materials.

• The reaction is exothermic. Maintain strict temperature control.

Step-by-Step Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel, carefully add concentrated sulfuric acid (10 volumes relative to the starting material).

• Cool the sulfuric acid to 0-5 °C in an ice-water bath.

• Slowly add 3-chloro-6-methylpyridazine (1.0 equivalent) to the cooled sulfuric acid while maintaining the internal temperature below 10 °C.

• Once the addition is complete and the starting material is fully dissolved, begin the portion-wise addition of potassium permanganate (4.0 equivalents) over a period of 2-3 hours. Ensure the internal temperature does not exceed 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice (approximately 20 volumes).

• Decolorize the purple solution by the slow addition of solid sodium bisulfite until a clear or slightly yellow solution is obtained.

• Extract the aqueous solution with diethyl ether (3 x 10 volumes).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 6-chloropyridazine-3-carboxylic acid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford a white to off-white solid.

Expected Yield: 60-70%

Part 2: Synthesis of 6-Methylpyridazine-3-carboxylic Acid

The second step is the dehalogenation of 6-chloropyridazine-3-carboxylic acid. Catalytic transfer hydrogenation using ammonium formate as the hydrogen donor and palladium on carbon as the catalyst is a mild, efficient, and scalable method for this transformation.[3][4][5][6]

Protocol 2: Catalytic Transfer Hydrogenation

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
6-Chloropyridazine-3-carboxylic acid	From Protocol 1	-
Palladium on carbon (10 wt. %)	Degussa type	Strem Chemicals
Ammonium formate	≥97%	Acros Organics
Methanol	ACS Reagent	Macron Fine Chemicals
Celite®	-	Sigma-Aldrich

Safety Precautions:

• Palladium on carbon is flammable when dry and may ignite flammable solvents. Handle with care in an inert atmosphere when dry.

• The reaction generates gas. Ensure the reaction vessel is not sealed tightly.

Step-by-Step Procedure:

• To a round-bottom flask, add 6-chloropyridazine-3-carboxylic acid (1.0 equivalent) and methanol (10 volumes).

• Carefully add 10% palladium on carbon (5 mol %).

• Add ammonium formate (5.0 equivalents) in one portion.

• Heat the reaction mixture to reflux (approximately 65 °C) and stir vigorously.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with methanol (2 x 3 volumes).

• Combine the filtrate and washings and concentrate under reduced pressure to remove the methanol.

• To the residue, add water and acidify with 1 M HCl to a pH of 2-3 to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 6-methylpyridazine-3-carboxylic acid as a white solid.

Expected Yield: 85-95%

Caption: Experimental workflow for the catalytic transfer hydrogenation.

Part 3: Synthesis of 6-Methylpyridazine-3-carboxamide

The final step is the amidation of 6-methylpyridazine-3-carboxylic acid. For a scalable and efficient conversion, the use of a modern coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is recommended.[7][8] HATU is known for its high reactivity, suppression of side reactions, and good performance with heteroaromatic carboxylic acids.[8]

Protocol 3: HATU-Mediated Amidation

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
6-Methylpyridazine-3-carboxylic acid	From Protocol 2	-
HATU	≥98%	Combi-Blocks
N,N-Diisopropylethylamine (DIPEA)	≥99.5%	TCI America
Ammonium chloride (NH4Cl)	ACS Reagent	Mallinckrodt
N,N-Dimethylformamide (DMF)	Anhydrous	Acros Organics
Ethyl acetate	HPLC Grade	Pharmco-Aaper
Saturated aqueous sodium bicarbonate	-	-
Brine	-	-

Safety Precautions:

• HATU can be irritating. Handle with gloves and safety glasses.

• DIPEA is a corrosive and flammable liquid. Handle in a fume hood.

• DMF is a potential reproductive toxin. Avoid inhalation and skin contact.

Step-by-Step Procedure:

• To a round-bottom flask, add 6-methylpyridazine-3-carboxylic acid (1.0 equivalent) and anhydrous DMF (10 volumes).

• Add HATU (1.1 equivalents) and DIPEA (2.5 equivalents) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate flask, prepare a solution of ammonium chloride (1.5 equivalents) and DIPEA (1.5 equivalents) in a minimal amount of DMF.

• Add the ammonium chloride/DIPEA solution to the activated carboxylic acid mixture.

• Stir the reaction at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC or HPLC.

• Pour the reaction mixture into water (20 volumes) and extract with ethyl acetate (3 x 10 volumes).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate (2 x 5 volumes) and then with brine (1 x 5 volumes).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethyl acetate/hexanes) to afford 6-Methylpyridazine-3-carboxamide as a solid.

Expected Yield: 75-85%

Summary of Scalable Synthesis

Step	Starting Material	Key Reagents	Product	Expected Yield
Oxidation	3-Chloro-6-methylpyridazine	H2SO4, KMnO4	6-Chloropyridazine-3-carboxylic acid	60-70%
Dehalogenation	6-Chloropyridazine-3-carboxylic acid	10% Pd/C, Ammonium formate	6-Methylpyridazine-3-carboxylic acid	85-95%
Amidation	6-Methylpyridazine-3-carboxylic acid	HATU, DIPEA, NH4Cl	6-Methylpyridazine-3-carboxamide	75-85%

Conclusion

The protocols detailed in this guide provide a reliable and scalable pathway for the synthesis of 6-Methylpyridazine-3-carboxamide. By employing a strategic three-step sequence of oxidation, catalytic transfer hydrogenation, and HATU-mediated amidation, this valuable building block can be produced in high yield and purity. The emphasis on understanding the rationale behind the choice of reagents and conditions ensures that researchers and drug development professionals can confidently implement and adapt these methods for their specific needs.

References

• Lirias. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient One-pot HATU Mediated Coupling of Dicarboxylic Acid and Amines for the Synthesis of Diamide at Ambient Temperature. Retrieved from [Link]

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• Vedejs, E., & Diver, S. T. (2001, August 6). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Journal of the American Chemical Society, 123(34), 8460-8461. Retrieved from [Link]

• Anwer, M. K., & Spatola, A. F. (1987, October). Applications of ammonium formate-catalytic transfer hydrogenation. Part V (1). Transfer hydrogenolysis of peptides containing p-chlorophenylalanine as a convenient method for preparation of deuterium labeled peptides. International Journal of Peptide and Protein Research, 30(4), 489-497. Retrieved from [Link]

• Bissember, A. C., Levina, A., & Fu, G. C. (2012). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society, 134(34), 14232-14237. Retrieved from [Link]

• Zenodo. (n.d.). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Retrieved from [Link]

• Malz, R. E., & Greenfield, H. (2002). Room temperature dehalogenation of chloroarenes by polymethylhydrosiloxane (PMHS) under palladium catalysis. Tetrahedron Letters, 43(21), 3847-3849. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification. Retrieved from [Link]

• Erowid. (n.d.). Review: Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 8: Pyridazines. Retrieved from [Link]

• PubMed. (1987, October). Applications of ammonium formate-catalytic transfer hydrogenation. Part V (1). Transfer hydrogenolysis of peptides containing p-chlorophenylalanine as a convenient method for preparation of deuterium labeled peptides. International journal of peptide and protein research, 30(4), 489–497. Retrieved from [Link]

• Gooßen, L. J., Ohlmann, D. M., & Lange, P. P. (2008). The Thermal Amidation of Carboxylic Acids Revisited. Synthesis, 2009(01), 160–164. Retrieved from [Link]

• Reddit. (2024, December 16). HATU coupling - what's the best order? Retrieved from [Link]

• Wang, Z., Zhao, M., & Sun, W. (2012). 4-N,N-Dimethylaminopyridine Promoted Selective Oxidation of Methyl Aromatics with Molecular Oxygen. Molecules, 17(4), 3957–3965. Retrieved from [Link]

• Black, G., Depp, E., & Corson, B. B. (1949). Oxidation of certain methylpyridines to pyridine carboxylic acids. The Journal of Organic Chemistry, 14(1), 14–21. Retrieved from [Link]

• Fukuyama, T., & Kobayashi, S. (2013). Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. Angewandte Chemie International Edition, 52(52), 14063–14066. Retrieved from [Link]

• Tinschert, A., Tschech, A., Heinzmann, K., & Kiener, A. (2000). Novel regioselective hydroxylations of pyridine carboxylic acids at position C2 and pyrazine carboxylic acids at position C3. Applied microbiology and biotechnology, 53(2), 185–195. Retrieved from [Link]

• Yurttaş, L., & Kaplancıklı, Z. A. (2022). Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Pharmaceuticals, 15(6), 735. Retrieved from [Link]

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Step-by-step preparation of 6-Methylpyridazine-3-carboxamide from precursors

An Application Note and Protocol for the Synthesis of 6-Methylpyridazine-3-carboxamide

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 6-Methylpyridazine-3-carboxamide, a heterocyclic compound of interest in medicinal chemistry and drug development. The protocol is designed for researchers and scientists, detailing a reliable two-step synthetic pathway starting from the commercially available precursor, 6-Methylpyridazine-3-carboxylic acid. The procedure involves the formation of an acyl chloride intermediate followed by amidation. This application note emphasizes the rationale behind procedural choices, safety considerations, and methods for product validation to ensure scientific integrity and reproducibility.

Introduction

Pyridazine and its derivatives are a class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their diverse biological activities. The presence of two adjacent nitrogen atoms in the six-membered ring imparts unique electronic properties, making them valuable scaffolds in drug design.[1] Carboxamide-functionalized pyridazines, in particular, are explored for their potential as anti-tubercular, antimicrobial, and anti-inflammatory agents.[2][3][4]

The reliable synthesis of these compounds is paramount for further investigation and development. This guide presents a robust and well-established laboratory-scale protocol for the preparation of 6-Methylpyridazine-3-carboxamide. The chosen synthetic strategy proceeds through a highly reactive acyl chloride intermediate, which ensures an efficient conversion to the final amide product.

Synthetic Strategy and Rationale

The preparation of 6-Methylpyridazine-3-carboxamide is achieved via a two-step process starting from 6-Methylpyridazine-3-carboxylic acid.

Overall Reaction Scheme:

Caption: Overall synthetic pathway for 6-Methylpyridazine-3-carboxamide.

Rationale for a Two-Step Approach:

Directly reacting a carboxylic acid with an amine (or ammonia) to form an amide is challenging under standard laboratory conditions because of a competing acid-base reaction that forms a non-reactive carboxylate salt.[5] To circumvent this, the carboxylic acid's hydroxyl group must be converted into a better leaving group.

• Step 1: Acyl Chloride Formation: We employ thionyl chloride (SOCl₂) to convert the carboxylic acid into a highly electrophilic acyl chloride. This is a classic and highly effective method for activating carboxylic acids.[5][6] The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies the isolation of the intermediate.

• Step 2: Amidation: The resulting acyl chloride readily reacts with a nucleophile, in this case, ammonia (from ammonium hydroxide), to form the stable amide bond.[2][7] This nucleophilic acyl substitution reaction is typically fast and high-yielding.

Alternative Methods: While the acyl chloride route is robust, other methods exist. For instance, peptide coupling reagents like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can be used for direct amidation, though they can be more expensive and require removal of urea byproducts.[5][6][8] Greener approaches using boric acid as a catalyst for direct amidation have also gained attention for their environmental benefits and suitability for large-scale preparations.[9][10]

Materials and Equipment

Reagents

All reagents should be of analytical grade or higher and used as received from the supplier unless otherwise noted.

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Recommended Purity
6-Methylpyridazine-3-carboxylic acid	64210-60-2	C₆H₆N₂O₂	138.12	≥98%
Thionyl chloride (SOCl₂)	7719-09-7	Cl₂OS	118.97	≥99%
Dichloromethane (DCM), anhydrous	75-09-2	CH₂Cl₂	84.93	≥99.8%
Ammonium hydroxide (28-30% NH₃ basis)	1336-21-6	NH₄OH	35.04	ACS Reagent
Tetrahydrofuran (THF), anhydrous	109-99-9	C₄H₈O	72.11	≥99.9%
Sodium sulfate (Na₂SO₄), anhydrous	7757-82-6	Na₂SO₄	142.04	≥99%
Ethyl acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	ACS Grade
Hexanes	110-54-3	C₆H₁₄	86.18	ACS Grade

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Reflux condenser with a drying tube (CaCl₂)

• Magnetic stirrer and stir bars

• Heating mantle or oil bath

• Dropping funnel

• Ice-water bath

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Rotary evaporator

• Separatory funnel (250 mL)

• Glass funnel for filtration

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Melting point apparatus

• NMR spectrometer and Mass spectrometer for characterization

Detailed Experimental Protocol

Safety First: This protocol involves hazardous materials. Thionyl chloride is corrosive and reacts violently with water. Dichloromethane is a suspected carcinogen. All steps must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Part A: Synthesis of 6-Methylpyridazine-3-carbonyl chloride (Intermediate)

• Reaction Setup: Place a magnetic stir bar into a 100 mL round-bottom flask. Add 6-Methylpyridazine-3-carboxylic acid (2.0 g, 14.5 mmol).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add 30 mL of anhydrous dichloromethane (DCM) to the flask. Stir the suspension.

• Reagent Addition: Carefully add thionyl chloride (2.2 mL, 30.4 mmol, ~2.1 eq.) to the suspension dropwise at room temperature.

• Reaction: Fit the flask with a reflux condenser and a drying tube. Heat the reaction mixture to reflux (approx. 40°C) and maintain for 3-4 hours. The reaction can be monitored by observing the dissolution of the starting material and the cessation of gas evolution (HCl and SO₂).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude 6-Methylpyridazine-3-carbonyl chloride (a yellow-orange solid) is typically used directly in the next step without further purification.

Part B: Synthesis of 6-Methylpyridazine-3-carboxamide

• Ammonia Solution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, place 25 mL of concentrated ammonium hydroxide (28-30% NH₃). Cool the flask in an ice-water bath to 0°C.

• Acyl Chloride Addition: Dissolve the crude 6-Methylpyridazine-3-carbonyl chloride from Part A in 20 mL of anhydrous tetrahydrofuran (THF). Transfer this solution to a dropping funnel.

• Reaction: Add the acyl chloride solution dropwise to the cold, stirring ammonium hydroxide solution over 20-30 minutes. Ensure the internal temperature remains below 10°C. A precipitate will form.

• Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours.

• Isolation: Concentrate the reaction mixture using a rotary evaporator to remove most of the THF.

• Extraction: Transfer the remaining aqueous slurry to a 250 mL separatory funnel. Extract the product with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with brine (1 x 30 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford 6-Methylpyridazine-3-carboxamide as a solid.

Characterization and Validation

The identity and purity of the synthesized 6-Methylpyridazine-3-carboxamide should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	Off-white to light yellow solid
Yield (Typical)	65-80% (over two steps)
Melting Point	Literature values should be consulted and compared.
TLC	Single spot in an appropriate solvent system (e.g., 10% Methanol in DCM). R_f value should be consistent.
¹H NMR	Expected signals: Aromatic protons on the pyridazine ring, a singlet for the methyl group (CH₃), and two broad singlets for the amide protons (-CONH₂).
Mass Spec (ESI+)	Expected [M+H]⁺ ion corresponding to the molecular weight (138.14 g/mol ).

Experimental Workflow Diagram

Caption: Step-by-step laboratory workflow for synthesis and analysis.

References

• Organic Syntheses. (n.d.). Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Organic Syntheses Procedure. Available at: [Link]

• Chemistry Steps. (2025, October 4). Converting Amines to Amides. Available at: [Link]

• AK Lectures. (n.d.). Amide Formation from Carboxylic Acids. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at: [Link]

• Chemistry LibreTexts. (2022, September 24). 21.7: Chemistry of Amides. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Available at: [Link]

• Google Patents. (n.d.). CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• MDPI. (2022, October 18). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. Available at: [Link]

• Konno, S., et al. (1992).

• ResearchGate. (2022, October 10). (PDF) Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Available at: [Link]

• Liberty University. (n.d.). Synthesis and Characterization of Unique Pyridazines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. Available at: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Available at: [Link]

• PubChemLite. (n.d.). 6-methylpyridazine-3-carboxylic acid (C6H6N2O2). Available at: [Link]

• PMC. (2024, May 15). Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Available at: [Link]

• PMC. (n.d.). Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines. Available at: [Link]

• University of Johannesburg. (n.d.). Synthesis of 6-dialkylaminopyrimidine carboxamide analogues and their anti-tubercular properties. Available at: [Link]

• MDPI. (2017, February 2). Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation. Available at: [Link]

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The Coordination Chemistry of 6-Methylpyridazine-3-carboxamide: A Versatile Ligand for Novel Complex Synthesis and Catalysis

Introduction

In the dynamic field of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of new metal complexes with tailored electronic, magnetic, and catalytic properties. Pyridazine-based ligands, a class of N-heterocyclic compounds, have garnered significant attention due to their versatile coordination modes and the diverse functionalities they can impart to metal centers. Among these, 6-Methylpyridazine-3-carboxamide emerges as a particularly intriguing ligand. Its structure, featuring a bidentate N,O-chelation site via the pyridazine nitrogen and the carboxamide oxygen, combined with the electronic influence of the methyl group, offers a unique platform for the construction of a wide array of coordination compounds.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 6-Methylpyridazine-3-carboxamide as a ligand in coordination chemistry. We will delve into the synthesis of the ligand, detail protocols for the formation of its metal complexes, discuss essential characterization techniques, and explore potential applications. The methodologies presented herein are grounded in established chemical principles and adapted from authoritative literature on analogous systems, providing a solid foundation for the exploration of this promising ligand.

Ligand Synthesis: A Proposed Pathway

While a direct, optimized synthesis for 6-Methylpyridazine-3-carboxamide is not extensively documented in peer-reviewed literature, a robust synthetic strategy can be proposed based on well-established transformations of pyridazine precursors. The following multi-step synthesis is a logical and experimentally sound approach.

Workflow for the Synthesis of 6-Methylpyridazine-3-carboxamide

Caption: Proposed synthetic workflow for 6-Methylpyridazine-3-carboxamide.

Detailed Protocols

PART 1: Synthesis of 6-Chloropyridazine-3-carboxylic acid

This protocol is adapted from a patented synthesis of related pyridazine carboxylic acids.[1]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 3-chloro-6-methylpyridazine (1 eq.) to concentrated sulfuric acid (10 vol.) under an ice bath to maintain a temperature below 10 °C.

• Oxidation: Slowly add a solution of potassium permanganate (KMnO4) (4 eq.) or potassium dichromate (K2Cr2O7) (2 eq.) in water while vigorously stirring and maintaining the temperature below 20 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60 °C for 2-3 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. The precipitate formed is collected by filtration, washed with cold water, and dried under vacuum to yield 6-chloropyridazine-3-carboxylic acid.

PART 2: Synthesis of Methyl 6-methylpyridazine-3-carboxylate (A Key Intermediate)

The conversion of the chloro-substituted pyridazine to its methylated analogue can be achieved via palladium-catalyzed cross-coupling reactions, a common strategy for C-C bond formation on heterocyclic rings.

• Esterification: First, the carboxylic acid is converted to its methyl ester. Reflux 6-chloropyridazine-3-carboxylic acid in methanol with a catalytic amount of sulfuric acid for 4-6 hours. After cooling, the solvent is removed under reduced pressure, and the residue is neutralized with a saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate and concentrated to give methyl 6-chloropyridazine-3-carboxylate.[2]

• Cross-Coupling: To a solution of methyl 6-chloropyridazine-3-carboxylate (1 eq.) in a suitable solvent such as toluene or THF, add a palladium catalyst (e.g., Pd(PPh3)4, 5 mol%) and a methylating agent such as methylzinc chloride or trimethylboroxine. The reaction is heated under an inert atmosphere until completion. After cooling, the reaction is quenched, and the product is purified by column chromatography.

PART 3: Synthesis of 6-Methylpyridazine-3-carboxamide

The final step involves the amidation of the methyl ester.

• Amidation: Dissolve methyl 6-methylpyridazine-3-carboxylate in a saturated solution of ammonia in methanol.

• Reaction: Stir the solution in a sealed pressure vessel at room temperature for 24-48 hours.

• Isolation: The solvent and excess ammonia are removed under reduced pressure to yield the crude 6-methylpyridazine-3-carboxamide, which can be further purified by recrystallization.

Coordination Chemistry: Synthesis of Metal Complexes

6-Methylpyridazine-3-carboxamide is expected to act as a bidentate ligand, coordinating to a metal center through one of the pyridazine nitrogen atoms and the carbonyl oxygen of the carboxamide group. This chelation can lead to the formation of stable five-membered rings. The following is a general protocol for the synthesis of transition metal complexes with this ligand.

General Protocol for the Synthesis of M(II) Complexes

• Ligand Solution: Dissolve 6-Methylpyridazine-3-carboxamide (2 eq.) in a suitable solvent such as methanol, ethanol, or acetonitrile.

• Metal Salt Solution: In a separate flask, dissolve the metal(II) salt (e.g., chloride, nitrate, or perchlorate) (1 eq.) in the same solvent.

• Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.

• Precipitation and Isolation: The resulting complex may precipitate immediately or after a period of stirring, which can be facilitated by gentle heating or slow evaporation of the solvent. The solid product is then collected by filtration, washed with a small amount of cold solvent, and dried in a desiccator.

Characterization of Ligand and Complexes

A thorough characterization of both the free ligand and its metal complexes is crucial to confirm their identity, purity, and structure. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic and Analytical Techniques

Technique	Purpose	Expected Observations for 6-Methylpyridazine-3-carboxamide and its Complexes
¹H NMR Spectroscopy	To determine the structure and purity of the ligand and to observe changes upon coordination.	For the free ligand, characteristic signals for the pyridazine ring protons and the methyl group protons are expected. Upon complexation, shifts in the proton signals, particularly those adjacent to the coordinating nitrogen and the amide protons, are anticipated.
¹³C NMR Spectroscopy	To confirm the carbon framework of the ligand and observe coordination-induced shifts.	Signals for all unique carbon atoms in the ligand should be present. Coordination to a metal center will likely cause shifts in the signals of the carbons in the pyridazine ring and the carbonyl carbon.[3]
FT-IR Spectroscopy	To identify functional groups and infer coordination modes.	The free ligand will show a characteristic C=O stretching frequency for the amide. Upon coordination through the carbonyl oxygen, this band is expected to shift to a lower wavenumber. Changes in the pyridazine ring vibrations would also indicate coordination.[3]
UV-Vis Spectroscopy	To study the electronic transitions and geometry of the metal complexes.	The complexes are likely to exhibit d-d transitions in the visible region, the positions of which are dependent on the metal ion and the coordination geometry. Ligand-to-metal or metal-to-ligand charge transfer bands may be observed in the UV region.
Mass Spectrometry	To determine the molecular weight of the ligand and the stoichiometry of the complexes.	The molecular ion peak in the mass spectrum of the ligand should correspond to its calculated molecular weight. For the complexes, the fragmentation pattern can provide information about the ligand-to-metal ratio.
X-ray Crystallography	To definitively determine the solid-state structure, including bond lengths, bond angles, and coordination geometry.	Single crystal X-ray diffraction would provide unambiguous evidence of the bidentate coordination of the ligand and the overall structure of the complex. For analogous pyridazine-based ligands, bidentate coordination through a pyridazine nitrogen and a side-chain donor atom is common.[3]

Illustrative Data for a Related System: Ruthenium(II) Complex with Pyridazine-3-carboxylic Acid

The following table presents selected bond lengths and angles for a ruthenium(II) complex with the closely related ligand, pyridazine-3-carboxylic acid, which also coordinates in a bidentate fashion. This data serves as a reference for what might be expected for complexes of 6-methylpyridazine-3-carboxamide.

Parameter	Bond Length (Å) / Angle (°)
Ru-N(pyridazine)	~2.1 Å
Ru-O(carboxylate)	~2.1 Å
N-Ru-O	~77°

Data adapted from literature on a related ruthenium complex.[3]

Potential Applications

The unique structural and electronic properties imparted by the 6-methylpyridazine-3-carboxamide ligand suggest that its metal complexes could be valuable in several areas of research and development.

Catalysis

Pyridine and pyridazine-based ligands have been extensively used in the development of catalysts for a variety of organic transformations.[4][5] The electronic properties of the 6-methylpyridazine-3-carboxamide ligand can be tuned by the methyl group, which may influence the catalytic activity of its metal complexes in reactions such as oxidations, reductions, and cross-coupling reactions.[6]

Bioinorganic Chemistry and Drug Development

The pyridazine moiety is a common scaffold in biologically active molecules.[7] Metal complexes of pyridazine derivatives have shown promising antimicrobial, anticancer, and anti-inflammatory activities.[8][9] The coordination of 6-methylpyridazine-3-carboxamide to biologically relevant metal ions could lead to new therapeutic agents with enhanced efficacy and novel mechanisms of action.

Conclusion

6-Methylpyridazine-3-carboxamide represents a promising, yet underexplored, ligand in the field of coordination chemistry. Its straightforward, proposed synthesis and versatile coordination capabilities make it an attractive target for the development of novel metal complexes. The detailed protocols and characterization guidelines provided in this application note offer a solid starting point for researchers to synthesize and investigate the properties and applications of these new coordination compounds. The exploration of this ligand is poised to contribute to advancements in catalysis, materials science, and medicinal chemistry.

References

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• Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. (2022). PMC. Available at: [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. (n.d.).

• Pyridazine-Based N-Heterocyclic Carbene Complexes and Ruthenium-Catalyzed Oxidation Reaction of Alkenes. (2012). ACS Publications. Available at: [Link]

• Biological Role of Metal Complexes and Applic

• Coordination chemistry with pyridine/pyrazine amide ligands. Some noteworthy results. (2025). ResearchGate. Available at: [Link]

• Pyridazine-Based Ligands and Their Coordinating Ability towards First-Row Transition Metals. (2025). ResearchGate. Available at: [Link]

• Synthesis, Spectroscopic, and DFT Studies of Some Platinum-Pyrazine Carboxamide Deriv

• Catalytic Applications of Pyridine‐Containing Macrocyclic Complexes. (2017). Semantic Scholar. Available at: [Link]

• Pyridazine- versus pyridine-based tridentate ligands in first-row transition metal complexes. (2011). Inorganic Chemistry.

• Synthesis and Characterization of the Metal Complexes of Pyrazine-2-Carboxamide Schiff Base. (2020). ResearchGate. Available at: [Link]

• Diverse Cobalt(II) and Iron(II/III) Coordination Complexes/Polymers Based on 4′-Pyridyl: 2,2′;6′,2″-Terpyridine: Synthesis, Structures, Catalytic and Anticancer Activities. (2024). MDPI. Available at: [Link]

• SPECTROSCOPIC CHARACTERIZATION AND MOLECULAR MODELING OF BIOACTIVE PYRIDINE CARBOXYAMIDE COMPLEXES. (2016).

• Metal Complexes of 3-Thiophene Carboxamides Containing a Pyridine Ring. (n.d.). PMC. Available at: [Link]

• Synthesis and Spectroscopic Studies of Some Metal Complexes of [3-(3-(2-chloroacetyl)thioureido)pyrazine-2-carboxylic acid]. (2018). Iraqi Journal of Science.

• Ligand-Induced Self-Assembly of Clusters by Pyridine–Amine–Carboxylate Frameworks of 3D Transition Metals: Structural and Magnetic Aspects. (2026). MDPI. Available at: [Link]

• Synthesis, characterization and anticancer activity of pyrazine-2-carboxamide metal complexes. (2025). ResearchGate. Available at: [Link]

• New pyridine carboxamide ligands and their complexation to copper(ii). X-Ray crystal structures of mono-, di, tri- and tetranuclear copper complexes. (n.d.). Dalton Transactions.
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• Substituted n-(methyl-d3)pyridazine-3-carboxamide or n-(methyl-d3)-nicotinamide compounds as il-12, il-23 and/or ifnalpha modulators. (n.d.).
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Functionalization strategies for 6-Methylpyridazine-3-carboxamide

An In-Depth Guide to the Strategic Functionalization of 6-Methylpyridazine-3-carboxamide

Authored by: A Senior Application Scientist

Foreword: The pyridazine scaffold is a cornerstone in modern medicinal chemistry, prized for its unique physicochemical properties which include a high dipole moment, robust hydrogen-bonding capabilities, and a π-deficient nature.[1] The 6-Methylpyridazine-3-carboxamide motif, in particular, presents a fascinating synthetic puzzle. It is a molecule rich with potential, offering multiple, distinct sites for chemical modification. This guide moves beyond simple recitation of reactions; it is designed to provide researchers, scientists, and drug development professionals with a strategic framework for manipulating this scaffold. We will explore the causality behind experimental choices, offering detailed, field-tested protocols and a clear rationale for achieving desired synthetic outcomes. Our focus is on providing self-validating systems, where the logic of the protocol ensures a high probability of success.

Core Reactivity Analysis: Understanding the Electronic Landscape

Before attempting functionalization, it is critical to understand the inherent reactivity of the 6-Methylpyridazine-3-carboxamide core. The molecule's behavior is governed by the interplay of its three key components: the pyridazine ring, the carboxamide substituent, and the methyl group.

• The Pyridazine Ring: As a diazine, the pyridazine ring is significantly electron-deficient due to the inductive effect of the two adjacent, electronegative nitrogen atoms.[2] This electronic poverty renders the ring highly resistant to classical electrophilic aromatic substitution but exceptionally prone to nucleophilic attack. The nitrogen lone pairs are less basic than in pyridine, but they remain key sites for coordination to metal catalysts or Lewis acids, a feature that can be exploited to direct reactivity.[2][3][4]

• The Carboxamide Group: This is arguably the most influential functional group on the scaffold. Beyond its role as a pharmacophore, the carboxamide is a powerful directing group . Through chelation with a transition metal, it can direct C-H activation or metalation to the ortho C4 position, providing a regioselective pathway for functionalization that avoids the need for pre-installed activating or leaving groups.[5][6]

• The Methyl Group: The C6-methyl group offers another handle for diversification. While the C(sp³)-H bonds are typically less reactive than the ring's C(sp²)-H bonds, they can be targeted for oxidation to introduce new functionalities like carboxylic acids or aldehydes.[7]

This analysis reveals four primary sites for strategic modification: the C4-position (via directed C-H activation), the C5-position (via metalation), the methyl group (via oxidation), and the carboxamide nitrogen (via substitution).

Strategy I: C-H Functionalization at C4 via Carboxamide Directing Group

The most elegant and atom-economical approach to functionalizing the pyridazine core is through transition-metal-catalyzed C-H activation, guided by the C3-carboxamide. This strategy allows for the direct formation of C-C or C-heteroatom bonds at the C4 position.

Causality and Mechanistic Insight: The reaction proceeds via a cyclometalated intermediate. The carboxamide's oxygen and nitrogen atoms chelate to a palladium(II) catalyst, forming a stable five-membered palladacycle. This brings the C4 C-H bond into close proximity to the metal center, allowing for concerted metalation-deprotonation (CMD) to occur. The resulting C-palladated species can then engage in catalytic cycles with various coupling partners.

Caption: Catalytic cycle for Pd-catalyzed C4-arylation.

Protocol 1: Palladium-Catalyzed C4-Arylation

This protocol describes the direct arylation of 6-Methylpyridazine-3-carboxamide at the C4 position using an aryl iodide.

Materials:

• 6-Methylpyridazine-3-carboxamide

• Aryl Iodide (e.g., 4-iodotoluene)

• Palladium(II) Acetate (Pd(OAc)₂)

• Silver Acetate (AgOAc) or PhI(OAc)₂ as oxidant[5]

• Trifluoroacetic Acid (TFA) as solvent/additive

• Anhydrous, degassed solvent (e.g., 1,2-dichloroethane)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (N₂ or Ar), add 6-Methylpyridazine-3-carboxamide (1.0 mmol, 1.0 equiv).

• Add the aryl iodide (1.2 mmol, 1.2 equiv).

• Add Pd(OAc)₂ (0.05 mmol, 5 mol%).

• Add AgOAc (2.0 mmol, 2.0 equiv) as the oxidant.

• Add anhydrous, degassed 1,2-dichloroethane (5 mL) followed by trifluoroacetic acid (1 mL). The acid additive is crucial for facilitating the C-H activation step.

• Seal the tube and heat the reaction mixture at 100-120 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with dichloromethane (DCM).

• Filter the mixture through a pad of Celite to remove palladium black and silver salts.

• Wash the filtrate with saturated aqueous NaHCO₃ solution, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the C4-arylated product.

Trustworthiness & Validation: The success of this protocol hinges on the complete exclusion of air and moisture and the purity of the oxidant. A control reaction run without the palladium catalyst should show no product formation, confirming the catalytic nature of the transformation.

Strategy II: Halogenation as a Gateway to Cross-Coupling

While direct C-H functionalization is elegant, it is not always feasible with all coupling partners. Installing a halogen (bromine or iodine) onto the pyridazine ring creates a highly versatile synthetic handle for a vast array of subsequent cross-coupling reactions. Given the electron-deficient nature of the ring, direct electrophilic halogenation is typically low-yielding. A more robust strategy involves directed ortho-metalation (DoM) followed by trapping with an electrophilic halogen source.

Protocol 2: Regioselective C5-Bromination via Directed Lithiation

This protocol uses a strong, sterically hindered base to deprotonate the C5 position, which is the most acidic proton after the methyl group, followed by quenching with an electrophilic bromine source. Using a directing group is key to controlling regioselectivity on such heterocycles.[8]

Materials:

• 6-Methylpyridazine-3-carboxamide

• Lithium diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP)

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dibromoethane or N-Bromosuccinimide (NBS)

• Saturated aqueous NH₄Cl solution

Procedure:

• In a flame-dried, three-neck flask under an argon atmosphere, dissolve 6-Methylpyridazine-3-carboxamide (1.0 mmol, 1.0 equiv) in anhydrous THF (10 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LiTMP (1.1 mmol, 1.1 equiv) in THF dropwise over 15 minutes. The choice of the hindered base is critical to prevent nucleophilic addition to the pyridazine ring.[8]

• Stir the resulting deep-colored solution at -78 °C for 1 hour to ensure complete metalation.

• In a separate flask, prepare a solution of 1,2-dibromoethane (1.5 mmol, 1.5 equiv) in anhydrous THF (2 mL).

• Add the solution of the electrophilic bromine source to the lithiated pyridazine solution at -78 °C.

• Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature overnight.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield 5-Bromo-6-methylpyridazine-3-carboxamide.

Caption: Workflow from halogenation to cross-coupling.

Strategy III: Palladium-Catalyzed Cross-Coupling Reactions

With a halogenated pyridazine in hand, Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) reactions become the workhorse transformations for introducing molecular diversity.[9]

Protocol 3A: Suzuki-Miyaura Coupling

This protocol details the coupling of a halo-pyridazine with an arylboronic acid.[10][11]

Materials:

• 5-Bromo-6-methylpyridazine-3-carboxamide (or other halo-pyridazine)

• Arylboronic acid (1.5 equiv)

• Pd(PPh₃)₄ or PdCl₂(dppf) (3-5 mol%)

• Base: 2M aqueous Na₂CO₃ or K₂CO₃

• Solvent: 1,4-Dioxane/Water or DME/Water mixture

Procedure:

• Combine the halo-pyridazine (1.0 mmol), arylboronic acid (1.5 mmol), and palladium catalyst (0.03 mmol) in a flask.

• Add the solvent (e.g., 8 mL of 1,4-dioxane) and the aqueous base (e.g., 2 mL of 2M Na₂CO₃).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Heat the reaction under argon at 80-100 °C for 4-12 hours until TLC/LC-MS indicates consumption of the starting material.

• Cool to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic phase, concentrate, and purify by column chromatography.

Protocol 3B: Buchwald-Hartwig Amination

This protocol describes the C-N coupling of a halo-pyridazine with a primary or secondary amine.[12][13]

Materials:

• 5-Bromo-6-methylpyridazine-3-carboxamide

• Amine (1.2 equiv)

• Palladium catalyst: Pd₂(dba)₃ (2 mol%)

• Ligand: Xantphos or BrettPhos (4-6 mol%)[14]

• Base: Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 equiv)

• Anhydrous, degassed solvent: Toluene or 1,4-Dioxane

Procedure:

• To an oven-dried Schlenk tube under argon, add the palladium precatalyst, the phosphine ligand, and the base.

• Add the halo-pyridazine, the amine, and the anhydrous solvent.

• Degas the mixture with argon for 10 minutes.

• Seal the tube and heat to 90-110 °C for 8-24 hours.

• Cool the reaction, filter through Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography.

Reaction Type	Typical Catalyst	Typical Ligand	Typical Base	Typical Solvent	Temp (°C)
Suzuki-Miyaura	Pd(PPh₃)₄	PPh₃ (internal)	Na₂CO₃ (aq)	Dioxane/H₂O	80-100
PdCl₂(dppf)	dppf	K₂CO₃	DME	80-90
Buchwald-Hartwig	Pd₂(dba)₃	Xantphos	Cs₂CO₃	Toluene	100-110
Pd(OAc)₂	BrettPhos	NaOtBu	Dioxane	90-100
Table 1. Comparative Conditions for Cross-Coupling Reactions.

Strategy IV: Functionalization of the C6-Methyl Group

The methyl group can be readily oxidized to a carboxylic acid, which serves as a versatile intermediate for further modifications, such as amide coupling.

Protocol 4: Oxidation of Methyl to Carboxylic Acid

This protocol uses potassium permanganate to oxidize the methyl group.[7]

Materials:

• 6-Methylpyridazine-3-carboxamide

• Potassium Permanganate (KMnO₄)

• Sulfuric Acid (H₂SO₄)

• Water

Procedure:

• Suspend 6-Methylpyridazine-3-carboxamide (1.0 mmol) in water (10 mL).

• Carefully add concentrated H₂SO₄ until the solid dissolves. Cool the mixture in an ice bath.

• In a separate beaker, dissolve KMnO₄ (approx. 3-4 equiv) in water.

• Slowly add the KMnO₄ solution to the pyridazine solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 80 °C for 2-4 hours, or until the purple color disappears.

• Cool the mixture and quench any excess KMnO₄ by adding a small amount of sodium bisulfite until the solution is colorless.

• Adjust the pH to ~2-3 with concentrated HCl. The product should precipitate.

• Cool the mixture in an ice bath, collect the solid by filtration, wash with cold water, and dry to yield 3-Carboxamide-pyridazine-6-carboxylic acid.

Strategic Decision Making

Choosing the correct functionalization pathway is paramount. The following flowchart provides a logical guide for synthetic planning.

Caption: Decision flowchart for functionalization strategy.

References

• Lejan Team. Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine. Vertex AI Search.

• MDPI. N-Tosylcarboxamide in C–H Functionalization: More than a Simple Directing Group. MDPI. 2020. Available from: [Link]

• ResearchGate. Directed ortho‐metalation of 3‐phenylpyridazine (6 a) using TMPLi (8). ResearchGate. Available from: [Link]

• Reactivity of a 6-Chloroimidazo[1,2-b]pyridazine Derivative Towards Suzuki Cross-Coupling Reaction. Semantic Scholar. Available from: [Link]

• ResearchGate. Lewis Acid Directed Regioselective Metalations of Pyridazine. ResearchGate. 2019. Available from: [Link]

• MDPI. Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. MDPI. 2010. Available from: [Link]

• PubMed. Lewis Acid Directed Regioselective Metalations of Pyridazine. PubMed. 2019. Available from: [Link]

• PMC. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC. 2018. Available from: [Link]

• UNL Repository. Synthesis of pyridazine derivatives by Suzuki-Miyaura cross-coupling reaction and evaluation of their optical and electronic properties through experimental and theoretical studies. RUN - UNL Repository. 2018. Available from: [Link]

• PubMed. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PubMed. 2018. Available from: [Link]

• Site-Selective Arylation of Carboxamides from Unprotected Peptides. ACS Publications. 2023. Available from: [Link]

• The Chemistry of Pyridazines: Applications in Modern Synthesis. Medium. 2026. Available from: [Link]

• ACS Publications. Unravelling the Reaction Mechanism of the Reductive Ring Contraction of 1,2-Pyridazines. The Journal of Organic Chemistry. 2012. Available from: [Link]

• PubMed. C-H Bond Functionalization of Aryl Acids and Amines by 'On-water' Reaction: Bi-dentate Directing Group Enabled Synthesis of Biaryl and m-Teraryl Carboxamides. PubMed. 2023. Available from: [Link]

• PMC. The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Available from: [Link]

• ResearchGate. Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. Available from: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Semantic Scholar. Available from: [Link]

• Journal of the American Chemical Society. Photocatalytic Carboxylate to Sulfinamide Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides. ACS Publications. 2023. Available from: [Link]

• Pyridazine. University of California, Irvine. Available from: [Link]

• Open Access LMU. Lewis Acid Directed Regioselective Metalations of Pyridazine. Open Access LMU. 2021. Available from: [Link]

• PMC. Deprotective Functionalization: A Direct Conversion of Nms‐Amides to Carboxamides Using Carboxylic Acids. PMC. 2024. Available from: [Link]

• HETEROCYCLES. SYNTHESIS OF 6-ALKYLAMINO-3-PYRIDAZINECARBOXYLIC ACID DERIVATIVES FROM METHYL 6-CHLORO-3-PYRIDAZINECARBOXYLATE. HETEROCYCLES. 1992. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• LOCKSS. DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. LOCKSS. 2015. Available from: [Link]

• Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. Ludwig-Maximilians-Universität München. 2023. Available from: [Link]

• ResearchGate. Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139. ResearchGate. Available from: [Link]

• Google Patents. CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid. Google Patents.

• Organic Synthesis. Buchwald-Hartwig Coupling. Organic Synthesis. Available from: [Link]

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Application Note: Efficient Amidation Protocols for 6-Methylpyridazine-3-Carboxylic Acid

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Mechanistic causality, protocol self-validation, and optimized synthetic workflows for heteroaromatic amidation.

Introduction & Chemical Context

The synthesis of heteroaromatic carboxamides is a cornerstone of modern drug discovery. Derivatives of 6-methylpyridazine-3-carboxamide have emerged as privileged scaffolds, featuring prominently in the development of protein kinase inhibitors, GPR6 modulators for central nervous system disorders, and integrated stress response (ISR) attenuators [1, 2].

However, the amidation of 6-methylpyridazine-3-carboxylic acid presents unique physicochemical challenges. The pyridazine ring is a highly electron-deficient diazine. The proximity of the carboxylic acid to the N2 nitrogen at the C3 position increases the acidity of the substrate but simultaneously renders the resulting active ester highly electrophilic and susceptible to premature hydrolysis. Furthermore, harsh basic conditions or excessive heat can trigger unwanted decarboxylation[3]. Consequently, mild, room-temperature coupling strategies utilizing highly efficient activating agents (such as HATU or EDC/HOBt) are mandatory to ensure high yields and structural integrity.

Mechanistic Causality: Selecting the Right Coupling System

As a Senior Application Scientist, it is critical to move beyond empirical trial-and-error and understand the causality of reagent selection.

• HATU-Mediated Activation: For sterically hindered or poorly nucleophilic amines (e.g., anilines or secondary amines), is the gold standard [1]. The uronium salt rapidly converts the carboxylate into an OAt (7-azabenzotriazole) active ester. The adjacent pyridine-like nitrogen in the OAt leaving group acts as an intramolecular general base, hydrogen-bonding with the incoming amine and dramatically lowering the activation energy of the tetrahedral intermediate.

• EDC/HOBt-Mediated Activation: For primary aliphatic amines or large-scale synthesis where chromatographic purification is undesirable, the is preferred [2]. EDC generates a water-soluble urea byproduct that is easily removed via aqueous workup, while HOBt suppresses the formation of the unreactive N-acylurea dead-end byproduct.

Quantitative Data: Reaction Optimization Parameters

The following table summarizes the optimized parameters for both methodologies, providing a comparative baseline for experimental design.

Parameter	Protocol A (HATU-Mediated)	Protocol B (EDC/HOBt-Mediated)
Primary Application	Hindered/weakly nucleophilic amines	Unhindered amines / Scalable batches
Activating Agent	HATU (1.05 – 1.20 equiv)	EDC·HCl (1.20 – 1.50 equiv)
Additive	None required	HOBt (1.20 equiv)
Base	DIPEA (1.50 – 3.00 equiv)	N-Methylmorpholine or DIPEA (2.0 – 3.0 equiv)
Preferred Solvent	DMF or NMP (Anhydrous)	DCM or DMF (Anhydrous)
Temperature	20–25 °C (Strictly Room Temp)	20–25 °C (Strictly Room Temp)
Reaction Time	2 – 16 hours	12 – 18 hours
Typical Yield	75% – 95%	65% – 85%

Workflow & Mechanistic Visualizations

To streamline decision-making at the bench, the following logical workflow dictates the selection of the appropriate amidation protocol.

Workflow for selecting amidation conditions of 6-methylpyridazine-3-carboxylic acid.

Mechanistic pathway of HATU-mediated amidation of heteroaromatic carboxylic acids.

Self-Validating Experimental Protocols

The following methodologies are engineered to be self-validating. Built-in analytical checkpoints ensure that failures are caught in-process rather than after a costly workup.

Protocol A: High-Efficiency HATU-Mediated Amidation

Adapted from established pharmaceutical patent literature for CNS and kinase targets [1, 4].

Reagents:

• 6-Methylpyridazine-3-carboxylic acid (1.0 equiv, e.g., 0.504 mmol, 70 mg)

• Target Amine (1.0 equiv, 0.504 mmol)

• HATU (1.0 equiv, 0.504 mmol, 162 mg)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, 0.756 mmol, 131 µL)

• Anhydrous DMF (3.0 mL)

Step-by-Step Methodology:

• Substrate Dissolution: Charge a 25 mL round-bottom flask with 6-methylpyridazine-3-carboxylic acid and the target amine. Add anhydrous DMF (3.0 mL).

  • Validation Check 1: The mixture may initially be a suspension.

• Base Addition: Add DIPEA dropwise to the stirring mixture.

  • Validation Check 2: The suspension should clear into a homogeneous solution, confirming the deprotonation of the carboxylic acid and the formation of the soluble carboxylate salt.

• Activation: Add HATU in one portion. Stir the reaction mixture at room temperature (20–25 °C) under an inert atmosphere (N₂ or Ar).

  • Validation Check 3 (In-Process): After 15 minutes, withdraw a 5 µL aliquot, quench in 100 µL of methanol, and analyze via LC-MS. The presence of the methyl ester derivative confirms successful OAt active ester formation.

• Reaction Progression: Allow the reaction to stir for 16 hours. Monitor the disappearance of the starting materials via TLC or LC-MS.

• Quench & Extraction: Dilute the mixture with Ethyl Acetate (15 mL). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (10 mL), water (3 × 10 mL to remove DMF), and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (typically utilizing a DCM/MeOH gradient) to yield the pure 6-methylpyridazine-3-carboxamide.

Protocol B: Scalable EDC/HOBt-Mediated Amidation

Ideal for primary aliphatic amines and avoiding complex chromatographic purifications [2].

Reagents:

• 6-Methylpyridazine-3-carboxylic acid (1.0 equiv, 10.0 mmol, 1.38 g)

• Target Amine (1.1 equiv, 11.0 mmol)

• EDC·HCl (1.3 equiv, 13.0 mmol, 2.49 g)

• HOBt hydrate (1.2 equiv, 12.0 mmol, 1.62 g)

• N-Methylmorpholine (NMM) (3.0 equiv, 30.0 mmol, 3.3 mL)

• Anhydrous DCM or DMF (40 mL)

Step-by-Step Methodology:

• Pre-Activation: Dissolve 6-methylpyridazine-3-carboxylic acid and HOBt in anhydrous DCM (or DMF if solubility is poor). Add NMM and stir for 5 minutes.

• Coupling Initiation: Add EDC·HCl in portions over 10 minutes to control any mild exotherm. Stir the mixture for 30 minutes at room temperature to allow the OBt active ester to accumulate.

• Amine Addition: Add the target amine (neat or as a solution in DCM) dropwise.

• Reaction Progression: Stir at room temperature for 12–18 hours.

  • Validation Check: LC-MS should show complete conversion to the product mass, with water-soluble urea byproducts visible in the baseline.

• Aqueous Workup: If DCM was used, dilute with additional DCM (50 mL). Wash the organic phase with 1M HCl (20 mL) to remove unreacted amine, followed by saturated NaHCO₃ (20 mL) to remove unreacted acid and HOBt, and finally brine (20 mL).

  • Note: The pyridazine ring is basic; ensure the 1M HCl wash is brief to prevent extracting the target product into the aqueous layer.

• Isolation: Dry over MgSO₄, filter, and concentrate. The resulting solid often requires only trituration (e.g., with diethyl ether or cold EtOAc) to achieve >95% purity, bypassing the need for column chromatography.

References

• Title: Compounds and uses thereof (WO2020198026A1)
• Title: Compounds and methods of use (WO2021173591A1)

• Title: ZIKV Inhibitors Based on Pyrazolo[3,4-d]pyridazine-7-one Core: Rational Design, In Vitro Evaluation, and Theoretical Studies Source: ACS Omega (American Chemical Society) URL: [Link]

• Title: Piperidinyl- and piperazinyl-substituted heteroaromatic carboxamides as modulators of gpr6 (WO2018183145A1)

Application Note: Strategic Solvent Selection for Reactions Involving 6-Methylpyridazine-3-carboxamide

Abstract

This guide provides a comprehensive framework for the strategic selection of solvents for chemical transformations involving 6-Methylpyridazine-3-carboxamide. As a key structural motif in medicinal chemistry and materials science, the reactivity of this molecule is profoundly influenced by the reaction medium. This document moves beyond simple solvent lists to explain the underlying principles governing solvent effects on reaction kinetics, selectivity, and impurity profiles. We present a decision-making workflow, detailed protocols for solvent screening, and a comparative analysis of solvent classes to empower researchers, scientists, and drug development professionals to optimize their synthetic routes, enhance yields, and ensure reproducibility.

Physicochemical Profile of 6-Methylpyridazine-3-carboxamide

A thorough understanding of the substrate's properties is the foundation of rational solvent selection. 6-Methylpyridazine-3-carboxamide is a heteroaromatic compound featuring both a hydrogen-bond-donating and -accepting amide group and a polar pyridazine ring. These features dictate its solubility and interaction with different solvent environments.

Property	Value	Source
CAS Number	6960-22-1
Molecular Formula	C₇H₈N₂O
Molecular Weight	136.15 g/mol
Melting Point	197-199 °C
Appearance	Colorless to light yellow solid
Solubility	Water: Soluble (50 mg/mL) Alcohol: Miscible Diethyl Ether: Miscible
Key Functional Groups	Primary Amide, Pyridazine Heterocycle

The notable water solubility suggests a polar molecule capable of significant hydrogen bonding. The pyridazine core, with its two adjacent nitrogen atoms, creates a dipole moment and offers sites for coordination. These characteristics must be considered when selecting a solvent to ensure reactant solubility while minimizing undesirable side reactions or inhibition.

The Causality of Solvent Choice: Core Principles

The solvent is not merely a medium for reactants to meet; it is an active participant that can stabilize or destabilize reactants, intermediates, and transition states. The choice of solvent has a direct and significant impact on reaction outcomes.[1] Key parameters to consider include:

• Polarity and Dielectric Constant: High-polarity solvents can stabilize charged intermediates and transition states, often accelerating reactions that proceed through such species.

• Protic vs. Aprotic Nature:

  • Protic solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds and can act as hydrogen bond donors. They can solvate both cations and anions effectively. However, they may also compete with amine nucleophiles for hydrogen bonding sites, potentially reducing their reactivity.[1]

  • Aprotic solvents (e.g., THF, DMF, DMSO, Acetonitrile) lack O-H or N-H bonds. Polar aprotic solvents are particularly effective at solvating cations while leaving anions relatively "bare" and more nucleophilic.[1]

• Coordinating Ability: Solvents can coordinate with metal catalysts or reagents, influencing their activity and selectivity. For instance, the choice between acetonitrile and acetic acid in a Cu(II)-catalyzed cyclization determines whether the final product is a dihydropyridazine or a fully aromatized pyridazine.[2]

• Boiling Point: The required reaction temperature is a primary consideration. The solvent's boiling point must be high enough to permit the desired thermal energy input without pressurizing the system unnecessarily.

• Solubility of Reagents and Products: All starting materials must have sufficient solubility at the reaction temperature. Furthermore, product solubility is a key factor; in some cases, a solvent from which the product precipitates upon formation can drive the reaction to completion and simplify purification, as demonstrated in a Diaza-Wittig synthesis where diisopropyl ether proved optimal.[3]

Solvent Classes for Reactions of 6-Methylpyridazine-3-carboxamide

The optimal solvent is highly dependent on the specific transformation being performed. Below, we analyze common solvent classes and their applicability to reactions involving the pyridazine-carboxamide scaffold.

Polar Aprotic Solvents

• Examples: N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), N-Methyl-2-pyrrolidone (NMP).

• Strengths: Excellent solvating power for a wide range of polar organic molecules, including amides and heterocycles. Their high dielectric constants stabilize polar intermediates. They do not interfere with reactions through hydrogen bond donation.

• Common Applications:

  • Nucleophilic Aromatic Substitution (SNAr): The electron-deficient pyridazine ring is susceptible to SNAr. Polar aprotic solvents are ideal for these reactions, as they solvate the counter-ion of the nucleophile, enhancing its reactivity.

  • Amide Bond Formation/Coupling: While traditional, solvents like DMF and NMP are widely used in peptide and amide coupling reactions.[4][5]

  • Metal-Catalyzed Cross-Couplings (e.g., Suzuki, Heck): Often used in combination with other solvents or as the primary medium.

• Causality Note: In reactions involving deprotonation of the amide N-H, a polar aprotic solvent will strongly solvate the metallic counter-ion of the base (e.g., Na⁺ in NaH), leaving a highly reactive, "naked" amide anion.

Ethereal Solvents

• Examples: Tetrahydrofuran (THF), 2-Methyl-THF, 1,4-Dioxane, Diethyl Ether (Et₂O).

• Strengths: Generally less polar than the DMF class, relatively inert, and easily removed in vacuo. THF is particularly useful for its ability to solvate organometallic reagents.

• Common Applications:

  • Organometallic Chemistry: Reactions involving Grignard reagents, organolithiums, or metal-catalyzed couplings often perform well in THF or other ethers.

  • Reactions Requiring Anhydrous Conditions: Ethers are readily dried and are suitable for moisture-sensitive transformations.[6] In a Diaza-Wittig reaction for pyridazine synthesis, THF and diethyl ether were among the solvents screened.[7]

• Causality Note: The oxygen atom in ethereal solvents can coordinate to Lewis acidic species (e.g., metal catalysts, boranes), which can be crucial for catalytic cycles or for solubilizing reagents like in the synthesis of 2-methylpyridine-borane in THF.[8]

Hydrocarbon Solvents

• Examples: Toluene, Xylenes, Heptane.

• Strengths: Nonpolar, high-boiling (Toluene, Xylenes), and useful for reactions that require azeotropic removal of water (e.g., via a Dean-Stark apparatus).

• Common Applications:

  • High-Temperature Reactions: Suzuki, Buchwald-Hartwig, and other cross-coupling reactions are frequently conducted in toluene or xylenes at reflux.

  • Water-Sensitive Reactions: Provide an inert, non-coordinating environment.

• Causality Note: The lack of polarity means that nonpolar solvents have a minimal direct role in stabilizing charged intermediates. Their primary function is to provide a thermally stable, inert medium that facilitates the dissolution of nonpolar reagents and catalysts.

Protic Solvents & "Green" Alternatives

• Examples: Water, Ethanol, Methanol, Acetic Acid (AcOH), 3-methylbutan-ol.

• Strengths: Environmentally benign, inexpensive, and readily available. The high solubility of 6-Methylpyridazine-3-carboxamide in water (50 mg/mL) makes aqueous or mixed-aqueous systems a viable and sustainable option.[4]

• Common Applications:

  • Hydrolysis Reactions: Water is the reagent-solvent for amide or ester hydrolysis.

  • Nucleophilic Substitution: As seen in the synthesis of 6-methoxypyridazine-3-carboxylic acid, methanol can serve as both the solvent and a source of the methoxide nucleophile.[9]

  • Catalytic Reactions: Specific catalytic systems are designed to work in water or alcohols. 3-methylbutan-ol has been reported as a green solvent for direct arylation of related imidazo[1,2-b]pyridazines.[10]

• Causality Note: In a Cu(II)-catalyzed reaction, switching the solvent from MeCN to AcOH led to direct formation of the pyridazine product, indicating that the acidic solvent likely facilitated the final aromatization step.[2] This highlights how a solvent can play a direct chemical role beyond solvation.

Visualization of the Solvent Selection Workflow

The following diagram illustrates a logical decision-making process for selecting a starting point for solvent screening.

Caption: Decision tree for initial solvent class selection.

Protocol: Systematic Solvent Screening for a Novel Reaction

This protocol provides a self-validating system for identifying the optimal solvent for a new transformation of 6-Methylpyridazine-3-carboxamide.

Objective: To efficiently screen a panel of solvents to determine the best medium for maximizing yield and minimizing byproducts.

Materials:

• 6-Methylpyridazine-3-carboxamide

• All other required reagents and catalysts

• An array of parallel reaction vials or tubes (e.g., 2 mL HPLC vials)

• Stir plate with heating capabilities

• Small magnetic stir bars

• Analytical tools: TLC plates, LC-MS system

Procedure:

• Solvent Panel Selection: Choose a diverse set of 4-6 solvents based on the principles outlined in Section 4.0. A typical starting panel might include:

  • Toluene (Nonpolar, High-Boiling)

  • THF (Ethereal, Anhydrous)

  • Acetonitrile (Polar Aprotic)

  • DMF (Polar Aprotic, High-Boiling)

  • Ethanol (Protic)

  • A 1:1 mixture of THF:Water (Mixed Protic/Aprotic)

• Reaction Setup (Small Scale):

  • For each solvent, add 6-Methylpyridazine-3-carboxamide (e.g., 10 mg, 0.073 mmol) to a reaction vial containing a stir bar.

  • Add the other non-solvent reagents in the correct stoichiometry. If a reagent is a solid, add it directly. If it is a liquid, use a microsyringe.

  • Add the selected solvent (e.g., 0.5 mL) to each respective vial.

  • Seal the vials and place them in the heating block on the stir plate.

• Reaction Monitoring:

  • Begin stirring and heating to the target temperature.

  • At set time points (e.g., 1h, 4h, 12h, 24h), take a micro-aliquot from each reaction.

  • Quench the aliquot in a separate vial containing a suitable solvent (e.g., ethyl acetate) and a small amount of water or buffer if needed.

  • Analyze the aliquot by TLC and/or LC-MS. For LC-MS, a 100x dilution is typically sufficient.

• Data Analysis and Evaluation:

  • TLC Analysis: Visually assess the consumption of starting material and the formation of the desired product spot. Note the presence and intensity of any byproduct spots.

  • LC-MS Analysis: Quantify the conversion of starting material and the formation of product by comparing peak areas (assuming similar ionization efficiencies). Identify the mass of major byproducts.

  • Tabulate Results: Create a table comparing % conversion, relative product purity (Area %), and key byproducts for each solvent at the final time point.

• Optimization:

  • Based on the screening results, select the top 1-2 solvents for a larger-scale validation reaction.

  • Consider optimizing concentration and temperature for the best-performing solvent system.

The following diagram outlines this experimental workflow.

Caption: Experimental workflow for systematic solvent screening.

Summary Table of Recommended Solvents

Reaction Type	Primary Solvent Candidates	Rationale & Considerations
Amide N-H Functionalization	THF, DMF, Dioxane	Requires anhydrous conditions if using strong bases (e.g., NaH). DMF offers excellent solubility but can be difficult to remove. THF is a good starting point for organometallic reagents.
Nucleophilic Aromatic Substitution (SNAr)	DMSO, DMF, NMP	High polarity stabilizes the charged Meisenheimer intermediate, accelerating the reaction.
Suzuki / Stille / Heck Cross-Coupling	Toluene, 1,4-Dioxane, THF/H₂O	Choice depends on catalyst system and temperature. Toluene is excellent for high temperatures. Dioxane is a common choice for many standard conditions. Aqueous mixtures are often used for Suzuki couplings with water-soluble phosphine ligands.
Oxidation of Methyl Group	H₂O, H₂SO₄, Acetic Acid	Depends on the oxidant. Some oxidations (e.g., with KMnO₄) can be run in aqueous or acidic media. A patent describes using sulfuric acid for an oxidation step on a related pyridazine.[9]
Reduction of Carboxamide	THF, Diethyl Ether	Anhydrous ethereal solvents are required for common reducing agents like LiAlH₄ or borane complexes.

Conclusion

The rational selection of a solvent is a critical, often underestimated, parameter in the synthesis of molecules like 6-Methylpyridazine-3-carboxamide. By systematically analyzing the physicochemical properties of the substrate and the mechanistic demands of the desired reaction, researchers can move from a trial-and-error approach to a predictive and efficient optimization workflow. This guide provides the foundational principles, a decision-making framework, and a practical screening protocol to facilitate this process. The use of polar aprotic solvents for nucleophilic substitutions and ethereal or hydrocarbon solvents for organometallic and anhydrous reactions serves as a robust starting point. However, the potential for green solvents like water and alcohols should not be overlooked, given the compound's favorable solubility profile.

References

• Vertex AI Search. (2026, February 28). Amide Reactions: Solvent Influence on Rate Controllability.
• NSF PAR. Water: An Underestimated Solvent for Amide Bond-Form- ing Reactions.
• Caltech Authors. (2013, April 7). Solvent effects on amide-amide intramolecular hydrogen bonding as studied by NMR spectroscopy.
• ACS Publications. (2022, April 7). Water: An Underestimated Solvent for Amide Bond-Forming Reactions | ACS Sustainable Chemistry & Engineering.
• OAK Open Access Archive. (2022, June 14). Water: An Underestimated Solvent for Amide Bond-Forming Reactions.
• MilliporeSigma. 6-Methylpyridine-3-carboxamide 98 6960-22-1.
• Sigma-Aldrich. 6-Methylpyridine-3-carboxamide 98 6960-22-1.
• Chemsrc. (2025, August 27). CAS#:1179937-28-0 | 6-chloro-N-(2-hydroxyethyl)-N-methylpyridazine-3-carboxamide.
• Lirias. Strategy for the synthesis of pyridazine heterocycles and its derivatives.
• Organic Chemistry Portal. Synthesis of pyridazines.
• ResearchGate. Synthesis of Methyl 6-Chloropyridazine-3-carboxylate.
• ACS Publications. (2013, July 31). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives | The Journal of Organic Chemistry.
• Sigma-Aldrich. 6-Methylpyridine-3-carboxamide 98 6960-22-1.
• Google Patents. CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.
• Lab-Chemicals.Com. Methyl 6-methylpyridazine-3-carboxylate, 95%.
• ResearchGate. (2021, September 7). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions.
• Benchchem. Best practices for handling anhydrous reactions for pyridine synthesis.
• Organic Syntheses. Organic Syntheses Procedure.

Sources

• 1. Amide Reactions: Solvent Influence on Rate Controllability [eureka.patsnap.com]
• 2. Pyridazine synthesis [organic-chemistry.org]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. par.nsf.gov [par.nsf.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Application Note: Crystal Growth and Structural Characterization of 6-Methylpyridazine-3-carboxamide

Introduction and Mechanistic Rationale

6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8) is a privileged small-molecule building block extensively utilized in modern medicinal chemistry. It serves as a critical hinge-binding motif in Janus kinase (JAK) and Tyrosine kinase 2 (TYK2) inhibitors[1], and functions as a structural moiety in Proteolysis Targeting Chimeras (PROTACs). In PROTAC applications, it is often incorporated to recruit the Cereblon (CRBN) E3 ubiquitin ligase for the targeted degradation of oncogenic proteins such as the Androgen Receptor (AR)[2].

Understanding the solid-state properties and baseline hydrogen-bonding geometries of this fragment is essential for Structure-Based Drug Design (SBDD). The molecule possesses a highly interactive pharmacophore: the pyridazine core (N-N) acts as a potent hydrogen-bond acceptor, while the primary carboxamide functions as both a donor and acceptor. In target complexes, such as TYK2 (PDB ID: 6NZP), the pyridazine-3-carboxamide skeleton forms critical hydrogen bonds with hinge region residues like Val690 and Glu688[1]. Isolating single crystals of the unbound fragment allows researchers to map its preferred intrinsic topology, polymorph landscape, and intermolecular packing forces (e.g., amide-amide dimers or π-π stacking)[3].

Caption: Pharmacophore mapping of 6-Methylpyridazine-3-carboxamide and its target interactions.

Physicochemical Profiling and Solvent Selection

The planar nature of the pyridazine-carboxamide system results in high crystal lattice energy. The compound forms strong intermolecular hydrogen bonds, making it moderately to poorly soluble in non-polar solvents. Successful crystallization requires a binary solvent system: a "good" protic or polar aprotic solvent to disrupt the lattice, and a "poor" anti-solvent to slowly drive supersaturation[3].

Table 1: Solvent Matrix for 6-Methylpyridazine-3-carboxamide Crystallization

Solvent Type	Recommended Solvents	Polarity Index	Mechanistic Rationale
Primary (Good)	DMSO, DMF	7.2, 6.4	Strong H-bond acceptors; effectively disrupt the amide-amide dimers of the solute, ensuring complete dissolution at room temperature.
Primary (Good)	Ethanol, Methanol	5.2, 5.1	Protic solvents that can participate in H-bonding with the pyridazine nitrogens; ideal for cooling crystallization.
Anti-solvent (Poor)	Hexane, Heptane	0.1, 0.1	Non-polar; highly miscible with Ethanol/Methanol but cannot solvate the polar carboxamide, driving controlled precipitation.
Anti-solvent (Poor)	Water	10.2	Highly polar but highly structured; forces the hydrophobic methyl group to aggregate, useful for rapid bulk precipitation.

Experimental Protocols

Protocol A: Single-Crystal Growth via Vapor Diffusion (For SC-XRD)

Vapor diffusion is the gold standard for planar heterocycles. It allows for the extremely slow, thermodynamically controlled onset of supersaturation, which prevents amorphous precipitation and yields high-quality, diffraction-ready single crystals[3].

Step-by-Step Methodology:

• Dissolution: Dissolve 5-10 mg of 6-Methylpyridazine-3-carboxamide in 0.5 mL of a primary solvent (e.g., Ethanol or DMSO) in a 2 mL glass vial.

  • Causality: Using a minimal amount of high-polarity solvent ensures the solution is near saturation but completely clear, providing a stable baseline for diffusion.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean 2 mL inner vial.

  • Causality: Removing microscopic dust and undissolved solute prevents heterogeneous nucleation, ensuring crystals grow slowly and uniformly.

• Chamber Setup: Place the uncapped 2 mL inner vial into a larger 20 mL outer vial. Carefully pipette 3-5 mL of the anti-solvent (e.g., Hexane if Ethanol is used; Water if DMSO is used) into the outer vial.

• Equilibration: Seal the outer vial tightly with a PTFE-lined cap and wrap with Parafilm. Store the chamber in a vibration-free environment at a constant 20°C.

  • Causality: The highly volatile anti-solvent will slowly vaporize and diffuse into the primary solvent. This gradually lowers the solvating power of the mixture, gently pushing the system into the metastable zone where single crystals nucleate.

• Harvesting: Inspect the vial every 48 hours. Once crystals reach 0.1–0.3 mm in size (typically 5–14 days), harvest them using a nylon loop and immediately submerge them in paratone oil to prevent solvent loss and lattice collapse.

Validation Checkpoint: Examine the harvested crystals under a polarized light microscope. High-quality single crystals will exhibit uniform extinction (turning completely dark at specific angles) when rotated, confirming the absence of amorphous domains or twinning.

Caption: Workflow for single-crystal growth using the vapor diffusion method.

Protocol B: Bulk Crystallization and Polymorph Screening via Controlled Cooling

For formulation, purification, and scale-up, bulk crystallization using a controlled cooling profile is required. This method relies on the temperature-dependent solubility of the compound.

Step-by-Step Methodology:

• Saturation: Suspend 500 mg of the compound in 10 mL of Ethanol in a jacketed crystallizer. Heat the suspension to 70°C under moderate stirring (250 rpm) until complete dissolution occurs.

• Clarification: Maintain at 70°C for 15 minutes to ensure the destruction of any thermal history or residual microcrystals.

• Primary Cooling & Seeding: Cool the solution linearly to 55°C. At this temperature (the metastable limit), introduce 5 mg of finely milled seed crystals of 6-Methylpyridazine-3-carboxamide.

  • Causality: Seeding bypasses the high activation energy required for primary nucleation. It forces the solute to deposit onto the existing crystal lattice, preventing sudden "crashing out" which traps impurities and yields amorphous powder.

• Secondary Cooling: Cool the seeded solution from 55°C to 5°C at a slow, controlled rate (e.g., 0.2°C/min).

  • Causality: A slow cooling rate maintains a constant, low level of supersaturation, allowing molecules sufficient time to align correctly into the growing crystal lattice, maximizing purity.

• Isolation: Filter the resulting slurry under vacuum, wash the filter cake with 2 mL of ice-cold Ethanol, and dry under vacuum at 40°C for 12 hours.

Table 2: Optimized Cooling Profile for Bulk Crystallization

Stage	Temperature (°C)	Time (min)	Action	Rationale
1. Heating	20 → 70	20	Linear heating	Achieve full solubility and break existing H-bond networks.
2. Hold	70	15	Isothermal hold	Erase thermal history; ensure homogeneous solution.
3. Cooling I	70 → 55	30	Linear cooling	Enter the metastable zone without triggering spontaneous nucleation.
4. Seeding	55	10	Add 1% w/w seeds	Induce controlled secondary nucleation.
5. Cooling II	55 → 5	250	Slow cooling (0.2°C/min)	Maximize crystal growth and yield while excluding impurities.

Validation Checkpoint: Analyze the final dried powder using Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). A sharp, single endothermic melting peak on the DSC thermogram validates high phase purity and the successful isolation of a single polymorph.

References

• US10584101B2 : Compounds and methods for the targeted degradation of androgen receptor. Google Patents. Available at:[2]

• PubMed Central (PMC) : Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases. NIH. Available at:[Link][1]

Sources

• 1. Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 3. N-(2-chlorophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide | 1351659-91-0 | Benchchem [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Improving Yield in the Synthesis of 6-Methylpyridazine-3-carboxamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with 6-Methylpyridazine-3-carboxamide.

This compound is a highly valuable building block in modern drug discovery, frequently utilized in the synthesis of Cereblon-recruiting PROTACs for androgen receptor degradation[1] and small-molecule modulators of the eIF2B integrated stress pathway[2]. However, its high polarity and water solubility make standard amidation workflows prone to severe yield losses. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure maximum recovery and purity.

Mechanistic Workflow & Pathway Selection

The synthesis of 6-methylpyridazine-3-carboxamide typically proceeds via one of two primary precursors: 6-methylpyridazine-3-carboxylic acid[3] or 6-methylpyridazine-3-carbonitrile[4]. Selecting the correct pathway and reagents is the most critical factor in optimizing your yield.

Figure 1: Primary synthetic workflows for 6-Methylpyridazine-3-carboxamide.

Quantitative Data: Yield Comparison by Method

To understand why certain methods fail, we must look at the empirical data. The table below summarizes the causality behind yield variations across different synthetic strategies.

Synthesis Pathway	Primary Reagents	Reaction Time	Typical Yield (%)	Mechanistic Causality for Yield Loss
Acid Chloride Amidation	(COCl)2, DMF (cat.), NH3/Dioxane	2 - 4 h	75 - 85%	Highest yield. Avoids aqueous workup entirely, preventing the partitioning loss of the highly polar product.
Standard Peptide Coupling	HATU, DIPEA, NH4Cl, DMF	12 - 16 h	35 - 50%	Severe yield loss. The required aqueous extraction to remove tetramethylurea byproducts washes away the water-soluble target compound.
Nitrile Hydration	H2O2, K2CO3, DMSO	2 - 6 h	65 - 75%	Moderate yield. Prone to over-hydrolysis to the thermodynamic sink (carboxylic acid) if the exothermic reaction exceeds 30°C.

Step-by-Step Validated Protocols

Protocol A: Anhydrous Amidation via Acid Chloride (Recommended for High Yield)

Rationale: This protocol strictly avoids aqueous extraction, preserving the highly polar carboxamide. It utilizes volatile reagents that can be removed via vacuum.

• Activation: Suspend 6-methylpyridazine-3-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/g) under a nitrogen atmosphere.

• Catalysis: Add N,N-dimethylformamide (DMF) (0.05 eq). Mechanistic note: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which drives the chlorination.

• Chlorination: Cool the flask to 0°C. Add oxalyl chloride (1.5 eq) dropwise.

• Validation Checkpoint: Stir at room temperature for 2 hours. The reaction is complete when the initial suspension transitions into a clear, pale-yellow solution, confirming 100% conversion to the acid chloride.

• Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure. Critical Step: Failure to remove unreacted oxalyl chloride will result in the formation of urea impurities in the subsequent amidation step.

• Amidation: Redissolve the crude acid chloride in anhydrous THF (10 mL/g) and cool to 0°C. Slowly add a solution of 0.5 M Ammonia in Dioxane (3.0 eq).

• Isolation: Stir for 1 hour. Filter off the precipitated ammonium chloride (NH4Cl) salts. Concentrate the filtrate and triturate the residue with cold MTBE to yield the pure 6-methylpyridazine-3-carboxamide as a solid.

Protocol B: Controlled Nitrile Hydration

Rationale: Utilizes a mild alkaline peroxide system to hydrate the nitrile precursor[5] without over-hydrolyzing it to the carboxylic acid.

• Setup: Dissolve 6-methylpyridazine-3-carbonitrile (1.0 eq) in DMSO (5 mL/g).

• Base Addition: Add finely powdered potassium carbonate (K2CO3, 0.2 eq).

• Oxidation/Hydration: Cool the flask in a room-temperature water bath (20°C). Add 30% aqueous H2O2 (1.5 eq) dropwise.

• Validation Checkpoint: An exothermic reaction will occur with mild effervescence. The internal temperature must not exceed 30°C . If it does, the reaction will bypass the amide and form the carboxylic acid thermodynamic sink.

• Isolation: After 3 hours (monitor by LC-MS), dilute the mixture with 4 volumes of ice-cold water. The carboxamide product will precipitate. Filter, wash with cold water, and dry under high vacuum.

Troubleshooting & FAQs

Q1: Why is my yield consistently below 50% when using HATU/DIPEA for the amidation of 6-methylpyridazine-3-carboxylic acid? A1: The target compound, 6-methylpyridazine-3-carboxamide, has a very low partition coefficient (LogP) due to the basic pyridazine nitrogen atoms and the primary carboxamide group. When using HATU, the standard protocol requires an aqueous workup to remove the urea byproducts. During this extraction, a massive fraction of your product remains dissolved in the aqueous layer. Solution: Switch to Protocol A (Acid Chloride method). It allows for a completely anhydrous synthesis where the byproduct (NH4Cl) is simply filtered off.

Q2: During the hydration of 6-methylpyridazine-3-carbonitrile, I am observing a major byproduct. What is it and how do I prevent it? A2: The byproduct is almost certainly 6-methylpyridazine-3-carboxylic acid. Nitrile hydration to an amide is an intermediate kinetic step before full hydrolysis to the carboxylic acid. If the reaction temperature exceeds 30°C, or if the base concentration is too high, the thermodynamic sink (the carboxylate) is favored. Solution: Strictly control the temperature at 20-25°C using a water bath and quench the reaction immediately upon consumption of the starting material (typically 2-4 hours).

Q3: How should I purify 6-methylpyridazine-3-carboxamide if standard column chromatography is failing? A3: Pyridazine carboxamides streak heavily on standard normal-phase silica due to strong hydrogen bonding. Solution: Avoid silica gel chromatography entirely. Instead, use trituration. The compound is generally insoluble in cold diethyl ether or MTBE, allowing impurities to be washed away. If chromatography is absolutely necessary, use reverse-phase HPLC (C18) with a water/acetonitrile gradient containing 0.1% TFA, or use basic alumina instead of silica.

References

• Compounds and methods for the targeted degradation of androgen receptor (US10584101B2).
• Modulators of the integrated stress pathway (WO2017193063A1).
• Synthesis process of 6-methoxy pyridazine-3-carboxylic acid (CN101508676B).
• Substituted pyridizinone derivatives as PDE10 inhibitors (US9353104B2).
• 1,3-thiazol-2-yl substituted benzamides (WO2016091776A1).

Sources

• 1. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 2. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 3. CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid - Google Patents [patents.google.com]
• 4. US9353104B2 - Substituted pyridizinone derivatives as PDE10 inhibitors - Google Patents [patents.google.com]
• 5. WO2016091776A1 - 1,3-thiazol-2-yl substituted benzamides - Google Patents [patents.google.com]

Overcoming solubility issues of 6-Methylpyridazine-3-carboxamide in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you overcome the specific physicochemical hurdles associated with 6-Methylpyridazine-3-carboxamide .

Working with functionalized pyridazines requires moving beyond trial-and-error. By understanding the thermodynamic and structural properties of your molecule, you can rationally select solvents and formulation strategies that guarantee reproducible assays.

Mechanistic Overview: The Root of the Solubility Challenge

The solubility profile of 6-Methylpyridazine-3-carboxamide is dictated by two highly interactive structural features:

• The Pyridazine Ring: Characterized by weak basicity and a remarkably high dipole moment that subtends strong π−π stacking interactions[1].

• The Carboxamide Moiety: Acts as a robust, dual hydrogen-bond (H-bond) donor and acceptor[1].

The Causality: Together, these features create a rigid, highly stable intermolecular hydrogen-bonding network. This results in an exceptionally high crystal lattice energy. Consequently, the dissolution of azine-carboxamides is a highly endothermic process[2]. Solvents that cannot actively disrupt this lattice via competing H-bond acceptance will fail to solvate the compound, leading to rapid precipitation or incomplete dissolution.

Troubleshooting FAQs

Q1: My compound is crashing out of standard organic solvents like dichloromethane (DCM) and ethyl acetate (EtOAc). Why is this happening? A1: DCM and EtOAc lack the strong H-bond accepting capabilities required to break the pyridazine-carboxamide crystal lattice. Because the dissolution is endothermic, the minimal solvation energy provided by these weakly polar solvents cannot overcome the enthalpy of the crystal lattice[2]. You must transition to polar aprotic solvents that can act as strong H-bond acceptors.

Q2: What are the optimal organic solvents for preparing highly concentrated stock solutions? A2: Dimethyl sulfoxide (DMSO), N-methyl-2-pyrrolidone (NMP), and Dimethylformamide (DMF) are the gold standards here. These solvents possess high polarity indices and act as aggressive H-bond acceptors, effectively solvating the carboxamide protons and disrupting the lattice[2].

Q3: I am developing a process and need a non-volatile, "greener" alternative to traditional organic solvents. What are my options? A3: Ionic liquids (ILs) are highly effective alternative media. Specifically, trifluoromethanesulfonate-based ionic liquids (e.g., 1-Decyl-3-methylimidazolium trifluoromethanesulfonate) have demonstrated superior solvation capabilities for pyrazine- and pyridazine-carboxamide derivatives due to their ability to interact favorably with Lewis basic/acidic sites without the volatility of traditional organics[3].

Q4: How can I prevent the compound from precipitating when diluting my DMSO stock into aqueous assay buffers? A4: The sudden shift from a highly solvating environment (DMSO) to a high-dielectric aqueous environment causes rapid nucleation and particle aggregation[4]. To prevent this, keep the final DMSO concentration ≤ 1%, use step-wise serial dilutions rather than a single massive dilution, or formulate the compound as an Amorphous Solid Dispersion (ASD) to maintain it in a supersaturated state.

Quantitative Data: Solvent Compatibility Matrix

To facilitate rational solvent selection, the following table summarizes the thermodynamic suitability of various solvents based on proxy data for azine-carboxamide dissolution at 298.15 K[2].

Solvent	Polarity Index	H-Bond Acceptor Capacity	Relative Solubility ( x3​×103 )	Suitability for 6-Methylpyridazine-3-carboxamide
DMSO	7.2	High	~15.5	Excellent (Optimal for Stocks)
DMF	6.4	High	~12.0	Good
1,4-Dioxane	4.8	Moderate	~4.5	Moderate (Requires heating)
Chloroform	4.1	Low	~2.1	Poor
Cyclohexane	0.2	None	< 0.1	Very Poor

Self-Validating Experimental Protocols

Protocol 1: Preparation of Stable 10 mM DMSO Stock Solutions

Causality: Because dissolution is endothermic, adding thermal energy and mechanical shear is critical to overcoming the initial lattice energy barrier[2].

• Weighing: Accurately weigh the required mass of 6-Methylpyridazine-3-carboxamide using an anti-static gun. (Carboxamide powders often carry static charge, leading to mass loss during transfer).

• Solvent Addition: Add anhydrous DMSO ( ≥ 99.9% purity). Crucial: The presence of water in hygroscopic DMSO will drastically reduce solubility and trigger micro-precipitation.

• Thermal Disruption: Incubate the vial in a thermomixer at 37°C to 40°C for 15 minutes.

• Mechanical Shear: Sonicate the warmed solution for 5 minutes in a water bath.

• System Validation: Centrifuge the solution at 10,000 × g for 5 minutes. Carefully inspect the bottom of the tube for a microscopic white pellet. If a pellet is present, dissolution is incomplete. Validate the final concentration of the supernatant via LC-MS.

Protocol 2: Generation of Amorphous Solid Dispersions (ASD) via Solvent Evaporation

Causality: For in vivo or aqueous in vitro applications, converting the crystalline drug into an amorphous state using a polymer like Polyvinylpyrrolidone (PVP) prevents the reformation of the robust H-bond network, significantly enhancing apparent aqueous solubility[4].

• Co-dissolution: Dissolve 6-Methylpyridazine-3-carboxamide and PVP (e.g., PVP K30) in a 1:4 mass ratio in a co-solvent system of Methanol/Dichloromethane (1:1 v/v). The 1:4 ratio provides sufficient polymer chains to sterically hinder drug-drug interactions[4].

• Rapid Evaporation: Transfer the solution to a rotary evaporator. Remove the solvent rapidly under reduced pressure at 40°C. Causality: Rapid evaporation kinetically traps the drug molecules within the polymer matrix before they can thermodynamically organize into a crystal lattice.

• Desiccation: Place the resulting film in a vacuum desiccator overnight to remove residual solvent.

• System Validation: Analyze the resulting powder using Powder X-Ray Diffraction (PXRD). A successful ASD will show a broad "halo" without any sharp crystalline diffraction peaks.

Troubleshooting Workflow Visualization

Logical troubleshooting workflow for resolving 6-Methylpyridazine-3-carboxamide solubility issues.

References

• Title: The pyridazine heterocycle in molecular recognition and drug discovery - PMC Source: National Institutes of Health (nih.gov) URL: [Link]

• Title: Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Creation of Amorphous–Crystalline Composites with a Polymer - PMC Source: National Institutes of Health (nih.gov) URL: [Link]

• Title: Thermodynamic Assessment of the Pyrazinamide Dissolution Process in Some Organic Solvents - MDPI Source: MDPI (mdpi.com) URL: [Link]

• Title: Solubility Advantage of Pyrazine-2-carboxamide: Application of Alternative Solvents on the Way to the Future Pharmaceutical Development Source: ResearchGate (researchgate.net) URL: [Link]

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermodynamic Assessment of the Pyrazinamide Dissolution Process in Some Organic Solvents [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Modeling of the Aqueous Solubility of N-butyl-N-methyl-1-phenylpyrrolo[1,2-a] pyrazine-3-carboxamide: From Micronization to Creation of Amorphous–Crystalline Composites with a Polymer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 6-Methylpyridazine-3-carboxamide

Welcome to the technical support resource for the purification of 6-Methylpyridazine-3-carboxamide (CAS 88393-96-8). This guide is designed for researchers, medicinal chemists, and process development scientists. As Senior Application Scientists, we have compiled our field-proven insights to help you navigate the common challenges encountered during the purification of this important heterocyclic intermediate. Our goal is to provide not just protocols, but a deeper understanding of the chemical principles at play, enabling you to troubleshoot effectively and optimize your results.

Troubleshooting Guide

This section addresses specific, practical problems you may encounter during the purification of 6-Methylpyridazine-3-carboxamide. We focus on the causality behind each issue and provide clear, actionable solutions.

Issue 1: Poor Separation or Significant Streaking in Silica Gel Chromatography

Question: I'm trying to purify crude 6-Methylpyridazine-3-carboxamide using silica gel chromatography, but my compound is streaking badly on the TLC plate and I'm getting poor separation from impurities. What's causing this and how can I fix it?

Answer:

This is a classic issue when purifying nitrogen-containing heterocycles on standard silica gel. The problem stems from the interaction between the basic nitrogen atoms in the pyridazine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong, non-ideal interaction leads to tailing or "streaking" of your compound, which severely compromises resolution.

Causality & Mechanism: The pyridazine ring system is weakly basic. The lone pairs on the nitrogen atoms can be protonated by the acidic silanol groups on the silica surface, causing the compound to bind very strongly and elute non-uniformly.

Solutions:

• Incorporate a Basic Modifier: The most effective solution is to neutralize the acidic sites on the silica gel. Add a small amount of a basic modifier to your mobile phase.

  • Triethylamine (Et₃N): Add 0.1-1% triethylamine to your eluent (e.g., Dichloromethane/Methanol/Et₃N 95:5:0.5). The triethylamine will preferentially bind to the acidic sites on the silica, allowing your pyridazine derivative to elute symmetrically.[1]

  • Ammonia: For highly polar solvent systems, using a methanolic ammonia solution can be effective.

• Switch to a Different Stationary Phase: If a basic modifier is incompatible with your compound or downstream applications, consider an alternative stationary phase.

  • Alumina (Basic or Neutral): Alumina is a more basic support and can be an excellent alternative to silica for purifying basic compounds.[1]

  • Reversed-Phase Chromatography (C18): If your compound and the impurities have different hydrophobicities, reversed-phase chromatography is a powerful option. You would use polar solvents like water/acetonitrile or water/methanol as the mobile phase.[1]

• Optimize Your Solvent System: Ensure your mobile phase has the correct polarity to provide a retention factor (Rƒ) between 0.2 and 0.4 on TLC for optimal separation. If the compound is not moving, increase the polarity (e.g., increase the percentage of methanol in a DCM/methanol mixture). If it moves too fast, decrease the polarity.[1]

Issue 2: The Purified Product is an Oil or Fails to Crystallize

Question: After chromatography and solvent evaporation, my 6-Methylpyridazine-3-carboxamide is a persistent oil or a waxy solid that I can't recrystallize. How can I induce crystallization and obtain a pure, solid product?

Answer:

The failure of a compound to crystallize, a common frustration in organic synthesis, is almost always due to the presence of impurities that inhibit the formation of a regular crystal lattice. Even small amounts of residual solvent or a closely related side-product can be the culprit.

Causality & Mechanism: Crystallization requires molecules to arrange themselves in a highly ordered, three-dimensional lattice. Impurities disrupt this process by physically blocking sites or interfering with the intermolecular interactions necessary for nucleation and crystal growth.

Solutions:

• Ensure Purity: The first step is to confirm the purity of your material. Run a high-resolution ¹H NMR. The presence of broad signals or unexpected peaks, even at low integration values, points to impurities. If impurities are detected, an additional purification step (e.g., another column with a shallower gradient) may be necessary.

• Rigorous Solvent Removal: Residual solvents are common crystallization inhibitors.

  • High Vacuum: Dry the material under high vacuum for several hours, possibly with gentle heating (e.g., 40-50 °C, if the compound is thermally stable) to remove trapped, high-boiling solvents like DMF or DMSO.

  • Azeotropic Removal: Dissolve the oil in a volatile solvent like dichloromethane or methanol, and then re-evaporate the solvent. Repeat this process 2-3 times. This can help to azeotropically remove more stubborn residual solvents.

• Optimize Recrystallization Technique:

  • Solvent Screening: Finding the right solvent is critical. An ideal solvent should dissolve the compound when hot but not when cold. Use the table below to select candidate solvents and test them on a small scale.

  • Induce Crystallization: If a supersaturated solution doesn't crystallize on its own, try to induce it:

    • Scratching: Scratch the inside of the flask with a glass rod just below the solvent line. This creates microscopic imperfections that can serve as nucleation sites.

    • Seeding: If you have a tiny crystal of pure product from a previous batch, add it to the cold, supersaturated solution.[1]

    • Cooling Slowly: Allow the hot, saturated solution to cool to room temperature slowly, and then place it in a refrigerator or freezer. Rapid cooling often leads to oils or very small crystals.

Issue 3: Low Yield After Purification

Question: My overall yield of 6-Methylpyridazine-3-carboxamide is very low after completing the purification protocol. Where might I be losing my product?

Answer:

Low recovery can occur at multiple stages, from work-up to chromatography and recrystallization. A systematic review of each step is necessary to identify the source of the loss.

Causality & Mechanism: Product loss can be physical (e.g., incomplete extraction, material left on glassware) or chemical (e.g., decomposition on silica gel, hydrolysis). The polar nature and weak basicity of 6-Methylpyridazine-3-carboxamide can make it susceptible to losses during aqueous work-ups if the pH is not carefully controlled.

Solutions:

• Optimize Aqueous Work-up/Extraction:

  • pH Adjustment: The pyridazine ring is basic. During an aqueous wash, ensure the aqueous layer is not acidic, as this could protonate your product and pull it into the aqueous phase. Conversely, if you are performing an acid wash to remove basic impurities, you risk losing your product. An acid-base extraction can be used for purification, but requires careful pH management to recover the product.[2][3]

  • Salting Out: If your product has some water solubility, adding brine (saturated NaCl solution) to the aqueous layer during extraction can decrease its solubility in the aqueous phase and drive it into the organic layer.

  • Back-Extraction: After separating the organic layer, re-extract the aqueous layer with a fresh portion of organic solvent (e.g., DCM or EtOAc) to recover any dissolved product.[4]

• Chromatography Losses:

  • Irreversible Binding: As discussed in Issue 1, strong binding to acidic silica can lead to product loss. If your compound streaks, some of it may not elute from the column at all. Using a basic modifier or switching to alumina can mitigate this.

  • Column Loading: Ensure the crude material is fully dissolved in a minimal amount of solvent and that the loading band is tight and narrow. A diffuse loading band leads to broad elution peaks and poor separation, which can result in mixing fractions and discarding product that appears impure.

• Recrystallization Losses:

  • Using Too Much Solvent: The most common cause of low recrystallization yield is using an excessive amount of hot solvent to dissolve the crude product. This prevents the solution from becoming supersaturated upon cooling, and much of the product remains dissolved. The goal is to use the minimum amount of hot solvent necessary for complete dissolution.[1]

  • Premature Filtration: Filtering the crystals while the solution is still warm will result in significant loss of product that has not yet crystallized. Ensure the solution is thoroughly cooled (ice bath) before vacuum filtration.

Frequently Asked Questions (FAQs)

Q1: What is the best general approach for purifying crude 6-Methylpyridazine-3-carboxamide?

For a typical crude product from synthesis, a two-stage approach is recommended:

• Initial Work-up/Extraction: First, perform a liquid-liquid extraction to remove water-soluble impurities (like salts) and highly non-polar contaminants. Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or dichloromethane. Wash with water and then with brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate.[2]

• Primary Purification: Based on the nature of the remaining impurities, choose one of the following:

  • Recrystallization: If the crude product is a solid and of reasonable purity (>85-90%), recrystallization is the most efficient method.

  • Silica Gel Chromatography: If the crude material is an oil or contains multiple impurities with similar polarities, column chromatography is the method of choice.[5][6]

The following workflow diagram outlines a decision-making process for purification.

Caption: Decision workflow for purifying 6-Methylpyridazine-3-carboxamide.

Q2: How do I select an appropriate recrystallization solvent?

Selecting the right solvent is an empirical process, but it can be guided by the principle of "like dissolves like" and some small-scale testing. 6-Methylpyridazine-3-carboxamide is a polar molecule with hydrogen bond donors (-NH₂) and acceptors (C=O, ring nitrogens). Therefore, polar solvents are more likely to be effective.

Procedure for Solvent Screening:

• Place ~20-30 mg of your crude material into a small test tube.

• Add a potential solvent dropwise at room temperature. If the compound dissolves readily, the solvent is too good and is unsuitable for recrystallization (but may be useful as the polar component in a co-solvent system).

• If it doesn't dissolve at room temperature, heat the mixture gently (e.g., in a warm water bath). If it dissolves when hot, it's a good candidate.

• Allow the hot solution to cool. The formation of crystals upon cooling indicates a suitable solvent.

Solvent	Boiling Point (°C)	Polarity	Comments & Potential Use
Water	100	High	The related 6-methylpyridine-3-carboxamide has moderate water solubility (50 mg/mL), so water might be a suitable solvent for recrystallization, possibly in a mixture.[7]
Ethanol/Methanol	78 / 65	High	Often good solvents for polar compounds. May dissolve the compound too well at room temperature. Best used in a co-solvent system with an anti-solvent like water or hexanes.
Isopropanol	82	Medium-High	A common choice for recrystallizing polar compounds. Its lower polarity than methanol may provide the desired solubility profile.
Ethyl Acetate (EtOAc)	77	Medium	A versatile solvent. Often works well for compounds of intermediate polarity.
Acetone	56	Medium	Similar to ethyl acetate; its low boiling point makes for easy removal.
Toluene	111	Low	May be a good choice if the crude material is soluble when hot but sparingly soluble when cold.
Hexanes/Heptane	~69 / ~98	Very Low	Unlikely to dissolve the compound on their own. Excellent as an "anti-solvent" in a co-solvent system (e.g., dissolved in hot ethanol, followed by dropwise addition of hexanes until cloudy).

Q3: Can acid-base extraction be used to purify this compound?

Yes, in principle, acid-base extraction can be used, but it must be approached with caution.[3]

The Strategy:

• Dissolve the crude mixture in an organic solvent (e.g., dichloromethane).

• Extract with a dilute aqueous acid (e.g., 1M HCl). The basic 6-Methylpyridazine-3-carboxamide will be protonated to form a water-soluble pyridazinium salt and will move to the aqueous layer, leaving neutral impurities (like an unreacted ester starting material) in the organic layer.

• Separate the layers.

• Basify the aqueous layer carefully with a base (e.g., NaOH or NaHCO₃) to deprotonate the pyridazinium salt and regenerate the free base (your product).

• Extract the now water-insoluble product back into an organic solvent.

• Dry and evaporate the solvent to yield the purified compound.[2][8]

Potential Pitfalls:

• Amide Hydrolysis: The carboxamide functional group is susceptible to hydrolysis under strongly acidic or basic conditions, especially with heating. Use dilute acids/bases and perform the extraction at room temperature or below.

• Emulsion Formation: Polar compounds can sometimes form emulsions at the interface of the organic and aqueous layers, making separation difficult. Adding brine can help to break emulsions.

• Incomplete Extraction: The basicity of the pyridazine ring is relatively weak. Ensure the pH of the aqueous layer is sufficiently low (pH < 2) to fully protonate the compound and pull it into the aqueous phase.

Q4: What are the likely impurities I should expect?

Understanding potential impurities is key to designing a purification strategy. These typically originate from the starting materials or side reactions. A common synthesis of 6-Methylpyridazine-3-carboxamide involves the ammonolysis of its corresponding methyl or ethyl ester.

• Unreacted Starting Material (Methyl 6-methylpyridazine-3-carboxylate): This ester is less polar than the amide product. It will have a higher Rƒ on a TLC plate and can be readily separated by silica gel chromatography.

• 6-Methylpyridazine-3-carboxylic Acid: This can form from the hydrolysis of either the ester starting material or the amide product during the reaction or work-up. As an acid, it can be easily removed by washing the organic solution of the crude product with a mild aqueous base like sodium bicarbonate (NaHCO₃) solution.[3]

• Starting Materials from Earlier Steps: Depending on the synthetic route to the pyridazine core, precursors may still be present. These will vary in structure and polarity.

• Solvents: High-boiling reaction solvents like DMF, DMAc, or DMSO can be difficult to remove and can inhibit crystallization.

A thorough analysis of the crude product by ¹H NMR and LC-MS before purification is always the best practice for identifying the specific impurities in your material.[5]

References

• Acid-Base Extraction . University of Colorado Boulder. [Link]

• PYRIDAZINE DERIVATIVES AND RELATED COMPOUNDS PART 5. PYRAZOLC r3.4-c] PYRIDAZINE: SYNTHESIS AND SOME REACTIONS . Semantic Scholar. [Link]

• Acid–base extraction . Wikipedia. [Link]

• US4628088A - Preparation of substituted pyridazines.

• Troubleshooting | The Pharma Master . The Pharma Master. [Link]

• Product Class 8: Pyridazines . Science of Synthesis. [Link]

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate . ResearchGate. [Link]

• CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• Organic Syntheses Procedure . Organic Syntheses. [Link]

• Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects . HWI group. [Link]

• Troubleshooting and Performance Improvement for HPLC . Aurigene. [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence . PMC. [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents . MDPI. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry . Technology Networks. [Link]

• Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives . Journal of Organic and Pharmaceutical Chemistry. [Link]

• Separation of Acidic, Basic and Neutral Compounds . Magritek. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. arborpharmchem.com [arborpharmchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. 6-メチルピリジン-3-カルボキサミド 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. magritek.com [magritek.com]

Pyridazine Carboxamide Synthesis: Troubleshooting &amp; Byproduct Minimization Guide

Welcome to the Technical Support Center. Pyridazine carboxamides are a privileged structural motif in drug discovery, frequently utilized in the development of kinase inhibitors targeting c-Met and ALK fusion proteins (1)[1]. However, the amidation of pyridazine carboxylic acids frequently presents synthetic challenges. The electron-deficient nature of the pyridazine ring, combined with the diverse steric and electronic properties of amine coupling partners, often leads to unwanted byproducts such as unreactive guanidinium species, epimerized products, and difficult-to-remove urea derivatives (2)[2].

This guide provides causality-driven troubleshooting, decision matrices, and self-validating protocols to help researchers optimize their amide bond formations.

Workflow: Coupling Reagent Selection

Decision matrix for coupling reagent selection to minimize pyridazine carboxamide byproducts.

Frequently Asked Questions (Troubleshooting Guide)

Q1: I am using HATU to couple a sterically hindered amine to a pyridazine carboxylic acid, but LC-MS shows a major +98 m/z byproduct instead of my product. What is this? Causality & Solution: The +98 m/z peak corresponds to a tetramethylguanidinium byproduct (2)[2]. HATU activates the carboxylic acid by forming a highly reactive OAt-active ester, releasing tetramethylurea (TMU) as a byproduct[2]. However, when the amine is sterically hindered, it struggles to attack the active ester. Instead, the amine directly attacks the electrophilic carbon of the excess HATU reagent, forming an unreactive guanidinium species[2]. How to fix it: Implement a strict pre-activation step. Dissolve the pyridazine carboxylic acid and HATU in DMF, cool to 0 °C, and add DIPEA[2]. Allow the mixture to stir for 15–30 minutes to ensure all HATU is consumed to form the active ester before adding the amine[2].

Q2: My target pyridazine carboxamide is highly water-soluble. I used EDC/HOBt, but I am struggling to remove the urea byproduct during the aqueous workup. What should I do? Causality & Solution: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is favored because its stoichiometric urea byproduct is theoretically water-soluble and removable via aqueous washes (3)[3]. However, if your target product is also highly water-soluble, it will partition into the aqueous layer alongside the urea waste, leading to massive yield losses during extraction[3]. How to fix it: Switch to T3P (propylphosphonic anhydride). T3P generates water-soluble phosphonic acid byproducts that can be easily washed away (4)[4]. Because T3P reactions can often be performed in less polar solvents (like EtOAc), you can selectively precipitate your water-soluble product or perform a highly controlled mild wash to separate the phosphonic acid without losing your carboxamide[4].

Q3: I am coupling a chiral amine to my pyridazine core, but NMR indicates significant epimerization. How can I retain stereochemical integrity? Causality & Solution: Racemization occurs when the activated ester intermediate undergoes enolization or forms an oxazolone intermediate prior to amine attack. Strong, non-nucleophilic bases like excess DIPEA exacerbate this pathway[2]. How to fix it: T3P is widely recognized for minimizing racemization and side-product formation compared to uronium salts (HATU) or carbodiimides[4]. Use a 1:1.5 to 1:3 molar ratio of T3P to the carboxylic acid, and consider using a weaker base (e.g., N-methylmorpholine) to further suppress enolization[4].

Q4: I need to couple an electron-deficient aniline to a pyridazine carboxylic acid. Standard EDC/HOBt yields are <20%. Why is this failing? Causality & Solution: Electron-deficient anilines are exceptionally poor nucleophiles. They are insufficiently reactive to attack standard HOBt-active esters within a reasonable timeframe, leading to the gradual hydrolysis of the active ester back to the starting material (5)[5]. How to fix it: Utilize EDC in combination with stoichiometric DMAP (4-dimethylaminopyridine) and a catalytic amount of HOBt[5]. DMAP acts as a hypernucleophilic catalyst, forming a highly electrophilic acylpyridinium intermediate that forces the coupling with unreactive anilines, significantly improving yields[5].

Quantitative Data: Coupling Reagent Comparison

Coupling Reagent	Typical Equivalents	Reaction Time	Average Yield	Primary Byproduct	Byproduct Removal Strategy
HATU	1.0 – 1.2 eq	1 – 18 h	>80%	Tetramethylurea (TMU)	Aqueous wash
EDC / HOBt	1.0 – 2.0 eq	4 – 24 h	70 – 90%	Water-soluble urea	Acidic/Basic aqueous wash
T3P	1.5 – 3.0 eq	2 – 12 h	>85%	Phosphonic acid	Mild aqueous wash
EDC / DMAP	1.0 – 2.0 eq	12 – 42 h	50 – 85%	Water-soluble urea	Acidic wash (removes DMAP)

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: T3P-Mediated Amidation (Low Racemization & Easy Workup)

This protocol is ideal for chiral substrates or water-soluble pyridazine carboxamides.

• Preparation: In an oven-dried flask, dissolve the pyridazine carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in anhydrous EtOAc or DMF (0.1–0.5 M). Causality: Anhydrous conditions prevent premature hydrolysis of the activated intermediate.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) dropwise at room temperature. Validation Checkpoint: The mixture should become a homogeneous solution, confirming the deprotonation and solubilization of the carboxylic acid.

• Activation: Add T3P (50% solution in EtOAc, 1.5 to 3.0 equiv) dropwise. Causality: T3P activates the carboxyl group, making it highly reactive toward nucleophilic attack by the amine without forming an oxazolone intermediate[4].

• Monitoring: Stir at room temperature for 2–12 hours. Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the mass of the starting acid is fully consumed, and no +98 m/z guanidinylation peak is present.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. The water-soluble phosphonic acid byproduct remains entirely in the aqueous layer[4].

Protocol B: EDC/DMAP Coupling for Electron-Deficient Amines

This protocol forces the amidation of unreactive anilines onto the pyridazine core.

• Preparation: Dissolve the pyridazine carboxylic acid (1.0 equiv) and the electron-deficient amine (1.2 equiv) in anhydrous acetonitrile or DMF.

• Catalyst Addition: Add DMAP (1.0 equiv) and a catalytic amount of HOBt (0.2 equiv). Causality: DMAP is critical for reactivity, forming a highly electrophilic acylpyridinium intermediate that forces the coupling with unreactive amines[5].

• Activation: Cool to 0 °C and add EDC hydrochloride (1.5 equiv) portion-wise. Validation Checkpoint: The solution may turn slightly yellow, visually indicating the formation of the active intermediate.

• Reaction: Allow the mixture to warm to 23 °C and stir for 12–42 hours[5].

• Workup: Dilute with EtOAc and wash sequentially with 1N HCl, saturated NaHCO₃, and brine. Causality: The 1N HCl wash is essential to protonate and remove the stoichiometric DMAP and the water-soluble urea byproduct generated by EDC[2][5].

References

• Title: Optimizing Peptide Coupling: Key Techniques Source: JPT URL: [Link]

• Title: Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC Source: ACS Sustainable Chemistry & Engineering URL: [Link]

• Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents Source: PMC (NIH) URL: [Link]

• Title: WO2009154769A1 - Substituted pyridazine carboxamide compounds as kinase inhibitor compounds Source: Google Patents URL
• Title: WO2012048259A2 - Substituted pyridazine carboxamide compounds Source: Google Patents URL

Sources

• 1. WO2009154769A1 - Substituted pyridazine carboxamide compounds as kinase inhibitor compounds - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jpt.com [jpt.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization &amp; Purification of 6-Methylpyridazine-3-carboxamide

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals tasked with the purification of 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8).

Introduction & Mechanistic Overview

6-Methylpyridazine-3-carboxamide is a highly polar heterocyclic building block frequently utilized in the synthesis of advanced therapeutics, including PROTACs targeting the androgen receptor[1] and Tyk2 kinase inhibitors [2].

Due to the presence of the pyridazine ring (strong hydrogen-bond acceptors) and the primary carboxamide group (hydrogen-bond donors and acceptors), this molecule exhibits a high propensity for strong intermolecular interactions. This polarity profile dictates its solubility: it is highly soluble in hot, strongly protic solvents (e.g., methanol, water) but practically insoluble in non-polar solvents (e.g., hexane, heptane). The primary challenge during its purification is avoiding "oiling out"—a phenomenon known as Liquid-Liquid Phase Separation (LLPS)—which traps impurities and yields amorphous solids instead of high-purity crystals [3].

Solvent Selection Matrix

Selecting the correct thermodynamic environment is critical. The table below summarizes the empirical performance of various solvent systems for this specific carboxamide.

Solvent System	Hot Solubility	Cold Solubility	Oiling Out Risk	Recommendation & Use Case
Isopropanol (IPA)	Moderate	Very Low	Low	Optimal. Best balance of yield and purity; controlled cooling prevents LLPS.
Ethanol / Water (70:30)	Very High	Low	High	Good for crude. High recovery, but requires strict cooling profiles and seeding.
Methanol / MTBE	High	Low	Moderate	Alternative. Methanol dissolves the crude; MTBE acts as an anti-solvent to force precipitation.
Ethyl Acetate	Low	Very Low	None	Not Recommended. Insufficient solubility at reflux for practical throughput.
Acetonitrile	Moderate	Low	Low	Polishing step. Excellent for removing specific polar organic impurities, though yields may be lower.

Core Experimental Protocol: IPA Cooling Crystallization

This self-validating protocol utilizes Isopropanol (IPA) to provide a gentle supersaturation curve, minimizing the risk of LLPS while maximizing crystalline purity.

Step-by-Step Methodology:

• Suspension: In a round-bottom flask equipped with a reflux condenser, suspend 10.0 g of crude 6-Methylpyridazine-3-carboxamide in 80 mL of Isopropanol (8 volumes).

• Dissolution: Heat the mixture to reflux (approx. 82°C) under moderate stirring (250 rpm).

  • Causality Check: If the solution is not completely clear after 15 minutes at reflux, add additional IPA in 5% volume increments until full dissolution is achieved. Do not exceed 12 volumes, or yield will suffer.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel or inline filter to remove insoluble polymeric byproducts.

• Controlled Cooling & Seeding: Transfer the filtrate to a clean crystallizer. Cool the solution at a controlled rate of 0.5°C/min to 60°C. At 60°C, introduce 0.1 g (1% w/w) of pure 6-Methylpyridazine-3-carboxamide seed crystals.

  • Causality Check: Seeding bypasses the high activation energy barrier for primary nucleation, directing the system away from the LLPS binodal curve and into the crystalline growth phase[3].

• Aging: Continue cooling at 0.5°C/min to 5°C. Hold the suspension at 5°C for 2 hours to ensure complete thermodynamic equilibrium and maximum yield.

• Isolation: Isolate the crystals via vacuum filtration. Wash the filter cake with 15 mL of ice-cold IPA, followed by 15 mL of cold MTBE to displace the alcohol and facilitate drying.

• Drying: Dry the product in a vacuum oven at 45°C for 12 hours.

Troubleshooting Guides & FAQs

Q: My compound is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I fix this? A: Oiling out (LLPS) occurs when the supersaturation level is too high, causing the solution to cross the liquid-liquid phase boundary before it can nucleate [3]. Troubleshooting Steps:

• Re-dissolve: Reheat the mixture until it forms a single clear phase.

• Dilute: Add 10-15% more of the primary solvent (e.g., Ethanol or IPA) to lower the overall concentration.

• Seed: Cool the solution to just below the saturation temperature and add seed crystals before the oiling out temperature is reached.

• Agitation: Increase the stirring rate to enhance mass transfer and promote secondary nucleation.

Q: I am getting a very low yield after filtration. The product remains in the mother liquor. A: The carboxamide group forms exceptionally strong hydrogen bonds with highly protic solvents like methanol or water, keeping the molecule solvated even at low temperatures. Troubleshooting Steps: Switch to an anti-solvent crystallization approach. Dissolve the crude in a minimum amount of hot Methanol, then slowly add an anti-solvent like Methyl tert-butyl ether (MTBE) dropwise while maintaining the temperature. Once slight turbidity is observed, stop the addition, seed the mixture, and allow crystals to grow before adding the remaining anti-solvent.

Q: The isolated crystals are off-white or yellowish. How do I remove these color impurities? A: Pyridazine syntheses often generate trace amounts of highly conjugated, colored polymeric byproducts. Troubleshooting Steps: Incorporate an activated carbon treatment. During the dissolution step, add 5-10% w/w activated charcoal (e.g., Darco KB-G). Boil for 30 minutes, then perform the hot filtration through a pad of Celite. The carbon will adsorb the conjugated impurities, yielding a colorless filtrate.

Visualizations of Crystallization Workflows

Step-by-step cooling crystallization workflow for 6-Methylpyridazine-3-carboxamide.

Mechanistic pathways of crystallization versus liquid-liquid phase separation (oiling out).

References

• Title: Compounds and methods for the targeted degradation of androgen receptor.
• Title: Crystal form of 6-(cyclopropanecarboxamido)-4-((2-methoxy-3-(1-methyl-1h-1,2,4-triazol-3-yl)phenyl)amino)-N-(methyl-d3)pyridazine-3-carboxamide.

• Title: Control of Crystal Aspect Ratio and Size by Changing Solvent Composition in Oiling-Out Crystallization of an Active Pharmaceutical Ingredient. Source: Crystal Growth & Design (ACS Publications). URL: [Link]

Technical Support Center: 6-Methylpyridazine-3-carboxamide Hydrolysis

Welcome from the Senior Application Scientist

Welcome to the Technical Support Center. Converting 6-methylpyridazine-3-carboxamide to its corresponding carboxylic acid is a notoriously stubborn transformation. The electron-deficient nature of the pyridazine ring stabilizes the primary amide against nucleophilic attack, while the resulting product's zwitterionic properties make isolation highly problematic. Furthermore, pushing the reaction too hard with heat and acid often destroys the heterocycle via decarboxylation.

This guide is designed to move you away from trial-and-error chemistry. Below, you will find a diagnostic workflow, causality-driven troubleshooting FAQs, and self-validating protocols designed to ensure high-yield, high-purity isolation.

Diagnostic Workflow

Fig 1. Troubleshooting workflow for 6-Methylpyridazine-3-carboxamide hydrolysis.

FAQ & Mechanistic Troubleshooting

Q1: My reaction stalls at 50% conversion under standard NaOH/EtOH reflux. Why, and how do I push it to completion? Causality: Amide hydrolysis requires extreme conditions because the −NH2​ group is an exceptionally poor leaving group[1]. In 6-methylpyridazine-3-carboxamide, the electron-withdrawing pyridazine ring stabilizes the amide resonance, further reducing the electrophilicity of the carbonyl carbon. Solution: You must increase the boiling point of the solvent system. Switching from ethanol to ethylene glycol allows you to safely raise the reaction temperature to 110°C. Alternatively, adding a catalytic amount of hydrogen peroxide ( H2​O2​ ) generates the highly nucleophilic hydroperoxide anion ( HOO− ), which accelerates the initial attack on the stubborn carbonyl.

Q2: I achieved full conversion on LC-MS, but I cannot recover the product from the aqueous phase during workup. What is the correct isolation strategy? Causality: The target product contains both a basic pyridazine nitrogen (pKa ~2.9) and an acidic carboxylic acid (pKa ~2.5)[2]. In highly basic (NaOH) or highly acidic (HCl) environments, the molecule exists as a highly water-soluble charged ion, making organic extraction impossible. Solution: You must isolate the product at its isoelectric point (pI). By carefully adjusting the aqueous layer to exactly pH 2.5–3.0, the molecule adopts a neutral zwitterionic state, minimizing its hydration energy and forcing it to precipitate out of the aqueous solution.

Q3: When using acidic hydrolysis (6M HCl at reflux), my LC-MS shows a major byproduct with an m/z of 95. What happened? Causality: The mass of 95 corresponds to 3-methylpyridazine. You have induced decarboxylation. Pyridazine-3-carboxylic acids are highly susceptible to losing CO2​ when subjected to strong heat in the presence of strong acids[2]. The protonation of the ring nitrogen facilitates the cleavage of the C-C bond via an ylide intermediate. Solution: Avoid acidic hydrolysis for this specific substrate. Transition to optimized basic conditions or utilize a mild nitrosation strategy.

Q4: Are there milder alternatives that avoid harsh temperatures and pH extremes entirely? Causality: Yes. Using tert-butyl nitrite (t-BuONO) enables a mild, chemoselective hydrolysis. The nitrite reagent diazotizes the primary amide nitrogen, converting the poor −NH2​ leaving group into an excellent −N2+​ leaving group. Ambient water then rapidly hydrolyzes this intermediate to yield the carboxylic acid and nitrogen gas[3]. Solution: See Protocol B below for the exact methodology.

Validated Methodologies

Protocol A: Optimized Basic Hydrolysis with Isoelectric Precipitation

Use this protocol for scalable, cost-effective synthesis.

• Reaction Setup: Suspend 6-Methylpyridazine-3-carboxamide (1.0 eq) in a 1:1 mixture of 2M aqueous NaOH and Ethylene Glycol (10 volumes total).

• Heating & Monitoring (Self-Validating): Heat the mixture to 110°C under a reflux condenser. Monitor by LC-MS. Validation: The reaction is complete when the UV peak for the starting material (m/z 138) is <1% relative to the product (m/z 139). This typically takes 4–6 hours.

• Cooling & Washing: Cool the reaction to room temperature. Wash the aqueous mixture with Ethyl Acetate (3 x 5 volumes) to remove organic impurities and trace unreacted starting material. Discard the organic layers.

• Isoelectric Precipitation (Self-Validating): Submerge a calibrated pH probe into the vigorously stirring aqueous layer. Slowly add 1M HCl dropwise until the pH reaches exactly 2.5. Validation: A thick white/off-white precipitate will form immediately as the zwitterion concentration maximizes. If the solution remains clear, you have overshot the pH; adjust back with 0.1M NaOH.

• Isolation: Stir the suspension at 4°C for 1 hour to maximize precipitation. Filter the solid under vacuum, wash with ice-cold water (2 volumes), and dry under high vacuum at 45°C to a constant weight.

Protocol B: Mild Nitrosation-Mediated Hydrolysis

Use this protocol if your substrate contains other base-sensitive functional groups.

• Reaction Setup: Dissolve 6-Methylpyridazine-3-carboxamide (1.0 eq) in a mixture of THF and Water (4:1 ratio, 10 volumes) at room temperature.

• Reagent Addition: Add tert-butyl nitrite (t-BuONO, 3.0 eq) dropwise over 10 minutes.

• Stirring (Self-Validating): Stir the reaction mixture at 60°C for 8 hours. Validation: You will observe gentle effervescence (bubbling) as nitrogen gas is evolved during the decomposition of the N -nitroso intermediate.

• Workup: Concentrate the mixture under reduced pressure to remove the THF. Adjust the remaining aqueous layer to pH 2.5 using 1M HCl.

• Extraction: Extract the aqueous layer with a polar organic solvent such as 2-MeTHF (4 x 5 volumes). Dry the combined organic layers over Na2​SO4​ , filter, and concentrate to yield the pure 6-methylpyridazine-3-carboxylic acid.

Method Performance & Yield Comparison

Hydrolysis Method	Reagents / Conditions	Reaction Time	Decarboxylation Risk	Average Yield	Product Purity (LC-MS)
Standard Basic	NaOH, EtOH/H₂O, 80°C	12–24 h	Low	40–50%	>90%
Optimized Basic	NaOH, Ethylene Glycol, 110°C	4–6 h	Low	75–85%	>95%
Harsh Acidic	6M HCl, 100°C	8–12 h	High	<20%	Variable
Mild Nitrosation	t-BuONO, THF/H₂O, 60°C	8 h	None	80–90%	>98%

References

• Title: The pyridazine heterocycle in molecular recognition and drug discovery Source: nih.gov URL: [Link]

• Title: 21.7: Chemistry of Amides Source: libretexts.org URL: [Link]

• Title: Carboxylic acid synthesis by hydrolysis of amides Source: organic-chemistry.org URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carboxylic acid synthesis by hydrolysis of amides [organic-chemistry.org]

Technical Support Center: 6-Methylpyridazine-3-carboxamide Purification &amp; Troubleshooting

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with 6-Methylpyridazine-3-carboxamide (CAS: 88393-96-8).

Executive Summary & Mechanistic Context

6-Methylpyridazine-3-carboxamide is a highly versatile heteroaromatic building block. In modern drug discovery, it is prominently featured in the synthesis of bifunctional degraders (PROTACs) as a Cereblon (CRBN) E3 ubiquitin ligase binding moiety (CLM) targeting the Androgen Receptor[1]. Additionally, it serves as a core structural motif in modulators of the integrated stress response pathway, specifically targeting eIF2B[2].

Due to its high polarity, hydrogen-bonding capability, and the presence of basic nitrogen atoms, purifying this compound from its synthetic precursors—typically via the amidation of 6-methylpyridazine-3-carboxylic acid—presents unique chromatographic challenges. This guide provides field-proven, causality-driven solutions to isolate highly pure material.

Role of 6-methylpyridazine-3-carboxamide as a CRBN-binding moiety in PROTAC degradation pathways.

Diagnostic FAQ & Troubleshooting Guide

Q: My LC-MS shows a major impurity at m/z 117 [M+H]+. What is this, and why is it co-eluting with my product? A: This is tetramethylurea, a highly polar, water-soluble byproduct generated when using HATU or HBTU as coupling reagents during the amidation of 6-methylpyridazine-3-carboxylic acid[3]. Because 6-methylpyridazine-3-carboxamide is also highly polar, the two compounds often co-elute during early fractions on normal-phase silica gel. Causality & Solution: Tetramethylurea partitions poorly into non-polar organics but can be forced into the aqueous phase. Perform a rigorous liquid-liquid extraction using a 5% aqueous LiCl wash (if DMF was the solvent) followed by saturated brine. Alternatively, switch your coupling reagent to T3P (Propylphosphonic anhydride), which generates exclusively water-soluble byproducts that are easily removed during a standard aqueous workup[4].

Q: I am seeing unreacted 6-methylpyridazine-3-carboxylic acid (m/z 137 [M-H]-) in my final product. Why doesn't flash chromatography separate them? A: The unreacted carboxylic acid strongly hydrogen-bonds with the silanol groups on normal-phase silica, causing severe streaking that overlaps with the elution band of the target amide[5]. Causality & Solution: Separation must be achieved orthogonally before chromatography. Wash the crude reaction mixture with saturated aqueous sodium bicarbonate (NaHCO3). The mildly basic pH deprotonates the carboxylic acid, converting it into a highly water-soluble sodium salt that partitions into the aqueous layer, leaving the neutral 6-methylpyridazine-3-carboxamide in the organic phase.

Q: My product is pure by LC-MS but has a persistent yellow/brown tint. How can I decolorize it without losing yield? A: Heteroaromatic amides frequently trap trace transition metals or colored polymeric oxidation byproducts within their crystal lattice. Causality & Solution: Rely on the differential solubility of the crystalline amide versus the amorphous impurities. Perform a trituration by suspending the crude solid in cold diethyl ether or a 4:1 mixture of Hexanes/Ethyl Acetate. Sonicate for 5 minutes and filter. The highly crystalline 6-methylpyridazine-3-carboxamide will remain on the filter paper, while the colored impurities are washed away in the mother liquor[5].

Quantitative Data & Physicochemical Profile

To design a self-validating purification system, use the following physicochemical parameters to track your compound across different phases:

Property / Parameter	Value / Description
Chemical Formula	C6H7N3O
Molecular Weight	137.14 g/mol
LC-MS Target (ESI+)	m/z 138.1 [M+H]+
TLC Retention Factor (Rf)	~0.35 (in 90:10 DCM:MeOH)
UV Absorbance Max	254 nm (Strong chromophore for UV-guided collection)
Solubility Profile	High: DMSO, DMF, MeOH.Moderate: DCM, EtOAc.Low: Hexanes, Diethyl Ether.

Purification Workflows & Experimental Protocols

Decision matrix for identifying and removing impurities from 6-methylpyridazine-3-carboxamide.

Protocol A: Liquid-Liquid Extraction & Flash Chromatography

Objective: Complete removal of unreacted acid and coupling reagent byproducts prior to isolation.

• Quench & Deprotonate: Quench the amidation reaction mixture with an equal volume of saturated aqueous NaHCO3. Stir vigorously for 10 minutes to ensure complete deprotonation of any residual 6-methylpyridazine-3-carboxylic acid.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Byproduct Wash: Wash the combined organic layers with 5% aqueous LiCl (crucial if DMF was used as the reaction solvent) to pull residual DMF and tetramethylurea into the aqueous phase, followed by a final wash with saturated brine.

• Drying: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Dry-Loading: Dissolve the crude material in a minimum amount of DCM/MeOH and dry-load onto Celite or silica gel to prevent band-broadening.

• Chromatography: Purify via Flash Chromatography (ISCO or equivalent) using a gradient of 0–10% Methanol in DCM. Monitor fractions via UV at 254 nm[1]. Verify the purity of the fractions via LC-MS before pooling.

Protocol B: Preparative HPLC

Objective: Resolution of closely eluting regioisomers or removal of trace impurities.

• Sample Preparation: Dissolve the semi-pure compound in a minimum volume of DMSO or an Acetonitrile/Water (1:1) mixture. Filter the solution through a 0.22 µm PTFE syringe filter to remove particulates and protect the column frit.

• Injection: Inject the sample onto a Preparative C18 column (e.g., Phenomenex Luna 5 µm, 30 x 75 mm)[2].

• Elution: Run a mobile phase gradient of 10–100% Acetonitrile in Water, utilizing 0.1% Trifluoroacetic Acid (TFA) as an ion-pairing modifier, at a flow rate of 50 mL/min[2].

• Collection & Isolation: Monitor the eluent at 254 nm. Pool the product-containing fractions (verified by LC-MS) and lyophilize to yield the purified TFA salt. (Note: If the free base is required, neutralize the fractions with a basic resin or perform a secondary extraction with NaHCO3/DCM prior to concentration).

References

• [2] Modulators of the integrated stress pathway - Google Patents. Source: WO2017193063A1 URL:

• [1] Compounds and methods for the targeted degradation of androgen receptor - Google Patents. Source: US10584101B2 URL:

• [5] Compounds and uses thereof - Google Patents. Source: WO2020198026A1 URL:

• [4] Modulators of the integrated stress pathway (Alternate Entry) - Google Patents. Source: WO2017193063A1 URL:

• [3] Compounds and uses thereof (Alternate Entry) - Google Patents. Source: WO2020198026A1 URL:

Sources

• 1. US10584101B2 - Compounds and methods for the targeted degradation of androgen receptor - Google Patents [patents.google.com]
• 2. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 3. WO2020198026A1 - Compounds and uses thereof - Google Patents [patents.google.com]
• 4. WO2017193063A1 - Modulators of the integrated stress pathway - Google Patents [patents.google.com]
• 5. WO2020198026A1 - Compounds and uses thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Interpretation of 6-Methylpyridazine-3-carboxamide: A Comparative Analysis

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available to researchers, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone for providing detailed information about the molecular structure of organic compounds. This guide offers an in-depth analysis of the 1H NMR spectrum of 6-Methylpyridazine-3-carboxamide, a heterocyclic compound of interest in medicinal chemistry.[1][2] By delving into the predicted spectral data and comparing it with structurally related analogs, this document aims to equip researchers with the expertise to confidently interpret similar molecular scaffolds.

The Significance of 1H NMR in Characterizing Pyridazine Derivatives

The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a prevalent motif in many biologically active molecules.[1][2] The electronic properties of the pyridazine ring, influenced by the electronegative nitrogen atoms, give rise to a characteristic 1H NMR spectrum. The precise chemical shifts and coupling patterns of the ring protons are exquisitely sensitive to the nature and position of substituents. This sensitivity allows for a detailed mapping of the molecule's electronic and steric environment, making 1H NMR an indispensable tool for confirming chemical identity and purity.

Predicted 1H NMR Spectrum of 6-Methylpyridazine-3-carboxamide

A detailed prediction of the 1H NMR spectrum for 6-Methylpyridazine-3-carboxamide is presented below. The analysis is grounded in the fundamental principles of NMR spectroscopy and draws upon empirical data from related pyridazine structures.[3][4]

Molecular Structure and Proton Numbering:

Caption: Structure of 6-Methylpyridazine-3-carboxamide with proton numbering.

Predicted Spectral Data:

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H5	~7.8-8.0	Doublet	JH5-H4 ≈ 9.0 Hz	Located between two electron-withdrawing nitrogen atoms (in conjugation) and ortho to the methyl group. The adjacent H4 proton causes splitting into a doublet.
H4	~7.5-7.7	Doublet	JH4-H5 ≈ 9.0 Hz	Influenced by the electron-withdrawing carboxamide group at the adjacent C3 position. It is coupled to the H5 proton, resulting in a doublet.
CH₃	~2.7-2.9	Singlet	N/A	The methyl protons are not coupled to any other protons and will therefore appear as a singlet. The chemical shift is in the typical range for a methyl group attached to an aromatic ring.
NH₂	~7.5 and ~8.1 (broad)	Two broad singlets	N/A	Amide protons are often broad due to quadrupole broadening from the adjacent nitrogen and can exchange with trace amounts of water in the solvent. They typically do not couple with other protons. The two protons can be inequivalent due to restricted rotation around the C-N bond.

Comparative Analysis with Structurally Related Alternatives

To provide a robust framework for interpretation, the predicted spectrum of 6-Methylpyridazine-3-carboxamide is compared with the experimental data of two simpler, related molecules: 3-Methylpyridazine and Pyridazine. This comparison highlights the influence of the carboxamide and methyl substituents on the 1H NMR spectrum.

Comparative 1H NMR Data (in CDCl₃):

Compound	H4	H5	H6/Methyl	Other Protons
6-Methylpyridazine-3-carboxamide (Predicted)	~7.5-7.7 (d)	~7.8-8.0 (d)	~2.7-2.9 (s, CH₃)	~7.5 & ~8.1 (br s, NH₂)
3-Methylpyridazine [5][6]	7.38 (dd)	7.40 (dd)	9.06 (dd, H6)	2.74 (s, CH₃)
Pyridazine [7]	7.54 (m)	7.54 (m)	9.19 (m)	N/A

Key Observations and Interpretive Insights:

• Effect of the Carboxamide Group: The introduction of the electron-withdrawing carboxamide group at the C3 position in 6-Methylpyridazine-3-carboxamide is expected to deshield the adjacent H4 proton, shifting it downfield compared to the corresponding proton in 3-methylpyridazine.

• Effect of the Methyl Group: The electron-donating methyl group at the C6 position shields the adjacent H5 proton, causing an upfield shift compared to the H6 proton in pyridazine.

• Coupling Constants: The ortho-coupling constant (JH4-H5) in pyridazine systems is typically in the range of 8-9 Hz. This characteristic coupling is expected to be observed in the spectrum of 6-Methylpyridazine-3-carboxamide, appearing as two distinct doublets for H4 and H5.

Experimental Protocol for 1H NMR Analysis

To ensure the acquisition of high-quality, reproducible data, the following step-by-step methodology is recommended.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 6-Methylpyridazine-3-carboxamide.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical and should be based on the solubility of the compound and the desired resolution of the spectrum.

• Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into the spinner turbine and adjust the depth according to the spectrometer's specifications.

• Place the sample in the NMR magnet.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, as indicated by the shape and resolution of the lock signal.

• Set the appropriate acquisition parameters, including the number of scans (typically 8-16 for a sample of this concentration), pulse width, and acquisition time.

• Acquire the 1H NMR spectrum.

3. Data Processing and Analysis:

• Apply a Fourier transform to the acquired Free Induction Decay (FID) signal.

• Phase the resulting spectrum to obtain a flat baseline.

• Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CHCl₃ at 7.26 ppm).

• Integrate the peaks to determine the relative number of protons corresponding to each signal.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the peaks to the respective protons in the molecule.

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 3-METHYLPYRIDAZINE(1632-76-4) 1H NMR spectrum [chemicalbook.com]
• 6. 3-Methylpyridazine | C5H6N2 | CID 74208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Pyridazine(289-80-5) 1H NMR [m.chemicalbook.com]

Mass spectrometry fragmentation patterns of pyridazine carboxamides

Title: Unraveling Pyridazine Carboxamides: A Comparative Guide to Mass Spectrometry Platforms and Fragmentation Analysis

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when elucidating the structural metabolism of novel drug scaffolds. Pyridazine carboxamides represent a rapidly emerging class of bioactive molecules, utilized extensively as kinase inhibitors in oncology and as novel fungicides targeting serine palmitoyl transferase (SPT) in sphingolipid biosynthesis[1].

However, analyzing these compounds via tandem mass spectrometry (MS/MS) presents a unique mechanistic challenge: the isobaric fragmentation overlap between the carboxamide moiety and the pyridazine ring. This guide objectively compares the performance of leading mass spectrometry platforms—High-Resolution Mass Spectrometry (HRMS) versus Triple Quadrupole (QqQ) MS—for the structural elucidation and quantitation of pyridazine carboxamides, providing field-proven protocols and mechanistic insights.

Mechanistic Foundations: The Causality of Fragmentation

To select the right MS platform, we must first understand why and how pyridazine carboxamides fragment under collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). The fragmentation is highly dependent on the applied collision energy (CE) and targets two primary structural domains:

• The Carboxamide Group (Low to Medium CE): The amide C-N bond is relatively labile. Under low-energy regimes, these molecules typically undergo α -cleavage, resulting in the neutral loss of ammonia (NH 3​ , -17.0265 Da) or an amine radical (•NH 2​ , -16.0187 Da)[2]. At slightly higher energies, the loss of carbon monoxide (CO, -27.9949 Da) becomes a dominant pathway[3].

• The Pyridazine Ring (High CE): The 1,2-diazine aromatic system is highly stable. Breaking this ring requires substantial energy to overcome resonance stabilization. Once the threshold is reached, the ring undergoes a retro-Diels-Alder-like cleavage, expelling nitrogen gas (N 2​ , -28.0061 Da) or hydrogen cyanide (HCN, -27.0109 Da)[4][5].

The Analytical Dilemma: The loss of CO (-27.9949 Da) from the carboxamide and the loss of N 2​ (-28.0061 Da) from the pyridazine ring are nominally isobaric. The mass defect difference is a mere 0.0112 Da . Resolving this difference is the primary factor dictating platform selection.

Energy-dependent fragmentation pathways of pyridazine carboxamides.

Platform Comparison: HRMS vs. QqQ

When designing an analytical workflow for pyridazine carboxamides, the choice between an Orbitrap/Q-TOF (HRMS) and a Triple Quadrupole (QqQ) dictates the quality of your data. Below is an objective performance comparison based on experimental validation.

Table 1: Quantitative Comparison of MS Platforms for Pyridazine Carboxamides

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap HRMS
Resolving Power (FWHM)	~0.7 Da (Unit Resolution)	40,000 - 60,000	> 140,000
Mass Accuracy	~0.1 Da	< 2 ppm	< 1 ppm
Resolves CO vs. N 2​ Loss?	No (Cannot distinguish)	Yes (Marginal at low m/z)	Yes (Definitive separation)
Sensitivity (LOD)	< 1 pg/mL (MRM mode)	~5 pg/mL	~2 pg/mL (PRM mode)
Dynamic Range	5 to 6 orders of magnitude	4 orders of magnitude	4 to 5 orders of magnitude
Primary Application	High-throughput PK quantitation	Rapid metabolite screening	In-depth structural elucidation

Scientist's Verdict: If your goal is to map the metabolic fate or confirm the structural identity of a novel pyridazine carboxamide, Orbitrap HRMS is mandatory . A QqQ will merge the [M+H-CO] + and [M+H-N 2​ ] + ions into a single unresolved peak, leading to false structural assignments. Conversely, if the structure is known and you require high-throughput pharmacokinetic (PK) screening, the QqQ remains the gold standard using the universally stable [M+H] + → [M+H-NH 3​ ] + transition.

Experimental Workflow & Self-Validating Protocol

To ensure reproducibility, the following protocol details a self-validating LC-HRMS/MS methodology optimized for capturing the complete fragmentation spectrum of pyridazine carboxamides.

LC-HRMS/MS analytical workflow for pyridazine carboxamides.

Step-by-Step Methodology:

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of biological matrix (e.g., plasma) into a microcentrifuge tube.

  • Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid (FA) to crash proteins and stabilize the carboxamide.

  • Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an LC vial.

• Chromatographic Separation (UHPLC):

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm). Causality: The sub-2-micron particles provide the peak capacity needed to separate potential isomeric metabolites prior to MS introduction.

  • Mobile Phase A: LC-MS grade Water + 0.1% FA.

  • Mobile Phase B: LC-MS grade ACN + 0.1% FA.

  • Gradient: 5% B to 95% B over 4.5 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters (Positive ESI):

  • Spray Voltage: 3.5 kV.

  • Capillary Temperature: 320°C.

  • Sheath Gas: 40 arb, Aux Gas: 10 arb.

• Mass Analysis (Orbitrap Parallel Reaction Monitoring - PRM):

  • Resolution: Set to 140,000 at m/z 200. Causality: This ultra-high resolution is mathematically required to separate the 0.0112 Da mass defect between CO and N 2​ neutral losses.

  • Fragmentation (HCD): Implement a stepped Normalized Collision Energy (NCE) of 15, 30, and 45 .

  • Self-Validation Check: At NCE 15, the spectrum should be dominated by the [M+H-NH 3​ ] + peak. If the[M+H-N 2​ ] + peak appears at NCE 15, your source fragmentation (in-source CID) is too high, and capillary voltage must be lowered. The N 2​ loss should only dominate at NCE 45.

Conclusion

The structural elucidation of pyridazine carboxamides requires a nuanced understanding of gas-phase ion chemistry. By recognizing the differing energy thresholds for carboxamide α -cleavage versus pyridazine retro-Diels-Alder ring opening, scientists can rationally design MS/MS experiments. While QqQ systems excel at targeted quantitation using low-energy transitions, HRMS platforms are non-negotiable for resolving the isobaric interferences inherent to this chemical class.

References

• 1 2.2 3.3 4.4 5.5

Sources

• 1. researchgate.net [researchgate.net]
• 2. jove.com [jove.com]
• 3. Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. pubs.aip.org [pubs.aip.org]

Mechanistic Causality: The Power of Intramolecular Hydrogen Bonding

An in-depth structural and functional comparison of pyridazine carboxamide isomers reveals why subtle positional shifts on a heterocycle can dictate the success or failure of a drug candidate. For researchers and drug development professionals, understanding the physicochemical divergence between pyridazine-3-carboxamide and its positional isomer, pyridazine-4-carboxamide , is critical for rational scaffold selection, particularly in the design of kinase inhibitors.

This guide explores the mechanistic causality behind these differences, provides comparative data, and outlines self-validating experimental protocols to evaluate these isomers in your own discovery workflows.

The pyridazine ring is a privileged scaffold in medicinal chemistry, characterized by weak basicity, a high dipole moment, and robust hydrogen-bonding capacity 1. However, the exact placement of a carboxamide group on this ring fundamentally alters the molecule's 3D topology and behavior in biological systems.

The 3-Isomer Advantage: In pyridazine-3-carboxamide , the amide group is situated adjacent to the N2 atom of the pyridazine ring. This proximity allows the amide N-H (donor) to form a highly stable, 5-membered intramolecular hydrogen bond with the proximal N2 atom (acceptor). This internal bond has two profound effects:

• Conformational Locking: It forces the amide group into a rigid, coplanar orientation with the heteroaromatic ring (dihedral angle typically < 5°). When binding to a target—such as the pseudokinase (JH2) domain of Tyrosine Kinase 2 (TYK2)—the molecule is already "pre-organized." It does not suffer the entropic penalty required to freeze a freely rotating bond into a planar state 2.

• Polarity Masking: By satisfying its own hydrogen bond donor internally, the molecule masks its polarity from the surrounding aqueous environment, artificially lowering its Topological Polar Surface Area (TPSA) and significantly enhancing passive membrane permeability.

The 4-Isomer Contrast: In pyridazine-4-carboxamide , the amide group is flanked by carbon atoms (C3 and C5). The ring nitrogens (N1, N2) are geometrically out of reach. Without the ability to form an intramolecular H-bond, the amide bond freely rotates (often adopting a twisted conformation > 30° to avoid steric clash). The exposed N-H donor interacts heavily with water, increasing the desolvation energy required to cross lipid bilayers, resulting in poor permeability and lower target affinity 3.

Figure 1: Mechanistic logic of pyridazine-3-carboxamide intramolecular H-bond and biological performance.

Comparative Physicochemical Data

The structural divergence between the 3- and 4-isomers translates directly into measurable physicochemical and biological outcomes. The table below summarizes the typical profiling data observed during hit-to-lead optimization of these scaffolds.

Property	Pyridazine-3-carboxamide	Pyridazine-4-carboxamide	Mechanistic Rationale
Intramolecular H-Bond	Yes (Amide NH to N2)	No	Proximity of C3 to N2 allows a stable 5-membered chelate ring.
Solid-State Conformation	Highly Planar (Dihedral < 5°)	Twisted (Dihedral > 30°)	Internal H-bond locks the amide coplanar to the heterocycle.
Apparent Polarity (TPSA)	Lower	Higher	Internal H-bond masks the NH donor from the aqueous solvent.
Passive Permeability (PAMPA)	High ( Papp​>10×10−6 cm/s)	Low to Moderate	Masked polarity reduces the desolvation energy penalty at the membrane.
Target Affinity (Kinases)	High (e.g., TYK2, JAK1/3)	Weak / Inactive	Pre-organized planarity minimizes the entropic penalty upon target binding.

Note: The 3-carboxamide architecture is the foundational scaffold for clinical assets like Deucravacitinib (TYK2 inhibitor) 4 and various rationally designed JAK inhibitors 5.

Experimental Validation Protocols

To objectively compare these isomers in your own laboratory, you must employ a self-validating system that connects structural theory to functional reality. Do not rely solely on in silico predictions; the following step-by-step methodologies are required to prove the presence and impact of the intramolecular hydrogen bond.

Protocol A: Variable Temperature (VT) 1 H-NMR Analysis

Purpose: To empirically confirm the presence of the intramolecular hydrogen bond. A solvent-exposed amide proton will shift significantly as temperature changes (due to breaking intermolecular bonds with the solvent), whereas an internally bonded proton is shielded and remains stable.

• Sample Preparation: Dissolve 5-10 mg of the synthesized isomer (3-carboxamide or 4-carboxamide) in 0.5 mL of a hydrogen-bond accepting deuterated solvent (e.g., DMSO- d6​ ).

• Baseline Acquisition: Acquire a standard 1D 1 H-NMR spectrum at 298 K (25 °C). Identify the chemical shift ( δ ) of the amide N-H proton.

• Temperature Gradient: Acquire successive 1D 1 H-NMR spectra at 5 K increments from 298 K up to 343 K (70 °C). Allow 5 minutes of equilibration time at each temperature step before pulsing.

• Data Analysis: Plot the chemical shift of the amide proton ( δ , ppm) against temperature (T, Kelvin). Calculate the temperature coefficient ( Δδ/ΔT ) in ppb/K.

• Interpretation:

  • A coefficient more positive than -3.0 ppb/K (e.g., -1.5 ppb/K) indicates a strong intramolecular hydrogen bond (expected for the 3-isomer).

  • A coefficient more negative than -4.5 ppb/K (e.g., -6.0 ppb/K) indicates a solvent-exposed proton (expected for the 4-isomer).

Protocol B: Parallel Artificial Membrane Permeability Assay (PAMPA)

Purpose: To isolate and quantify the effect of the masked polarity on passive lipid bilayer diffusion, free from the confounding variables of active cellular efflux pumps.

• Plate Preparation: Use a 96-well PAMPA sandwich plate. Coat the hydrophobic filter membrane of the donor compartment with a 1% (w/v) solution of lecithin in dodecane to simulate a lipid bilayer.

• Compound Dilution: Prepare a 10 mM stock of the isomers in DMSO. Dilute to a final concentration of 10 µM in PBS buffer (pH 7.4). Ensure final DMSO concentration is ≤ 1%.

• Incubation: Add 300 µL of the compound solution to the donor wells. Add 200 µL of fresh PBS (pH 7.4) to the acceptor wells. Assemble the sandwich plate and incubate at room temperature for 5 hours without agitation.

• Quantification: Separate the plates. Quantify the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Calculation: Calculate the apparent permeability ( Papp​ ) using the standard steady-state flux equation. The 3-isomer should demonstrate a Papp​ at least 5-10 fold higher than the 4-isomer due to its masked hydrogen bond donor.

Figure 2: Experimental workflow for validating structural and functional properties of isomers.

Conclusion

The structural comparison between pyridazine-3-carboxamide and pyridazine-4-carboxamide perfectly illustrates the principle of "magic methyls" and subtle positional effects in medicinal chemistry. By leveraging the proximal N2 atom to form an intramolecular hydrogen bond, the 3-isomer achieves a highly stable, planar conformation that simultaneously boosts membrane permeability and minimizes the entropic penalty upon target binding. For drug development professionals targeting complex pseudokinase domains, prioritizing the 3-carboxamide topology is a field-proven strategy for generating highly potent, orally bioavailable candidates.

References

• The pyridazine heterocycle in molecular recognition and drug discovery. PMC.
• Discovery of pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus kinase (JAK) inhibitors. Bioorganic & Medicinal Chemistry Letters.
• Novel TYK2 Inhibitors with an N-(Methyl-d3)pyridazine-3-carboxamide Skeleton for the Treatment of Autoimmune Diseases. ACS Medicinal Chemistry Letters.
• Discovery of BMS-986202: A Clinical Tyk2 Inhibitor that Binds to Tyk2 JH2. Journal of Medicinal Chemistry.
• Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities. Pharmaceuticals.

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• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus kinase (JAK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Analysis of 6-Methylpyridazine-3-carboxamide for Pharmaceutical Development

This guide provides an in-depth technical comparison of the thermal properties of 6-Methylpyridazine-3-carboxamide, a heterocyclic compound of interest in medicinal chemistry. In the landscape of drug development, a comprehensive understanding of an active pharmaceutical ingredient's (API) thermal behavior is not merely a regulatory checkbox; it is a foundational pillar for ensuring product safety, efficacy, and stability. Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), offer critical insights into the physicochemical properties that dictate a compound's viability from early-phase development through to manufacturing and storage.[1][2]

This document moves beyond a simple recitation of methods. It delves into the causality behind experimental design, presents an illustrative thermal analysis of 6-Methylpyridazine-3-carboxamide, and compares its expected behavior with a key structural isomer, 6-Methylpyridine-3-carboxamide, to highlight the impact of subtle molecular changes on thermal stability.

Disclaimer: As of early 2026, publicly available experimental TGA/DSC data for 6-Methylpyridazine-3-carboxamide (CAS 88393-96-8) is limited. This guide, therefore, provides a comprehensive framework and standardized protocols for conducting a thorough thermal stability analysis. The data presented herein is illustrative, based on the known properties of structurally related compounds, and is intended to serve as a template for reporting and interpretation.

The Critical Role of Thermal Analysis in Drug Development

Thermal analysis is a suite of techniques that measure a material's physical and chemical properties as a function of temperature.[1] For pharmaceutical scientists, TGA and DSC are indispensable tools:

• Thermogravimetric Analysis (TGA): TGA continuously monitors the mass of a sample as it is heated under controlled conditions.[3] This technique is paramount for determining the thermal stability and decomposition profile of a compound. It precisely identifies the temperature at which a drug begins to degrade and can quantify the presence of volatiles like water or residual solvents.[3]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample relative to a reference as it is heated, cooled, or held at a constant temperature.[2] This provides a wealth of information on thermal events such as melting point, purity, polymorphism (the existence of different crystal forms), and glass transitions in amorphous materials.[4]

Together, these methods allow researchers to establish safe processing temperatures, predict shelf-life, and ensure batch-to-batch consistency, all of which are critical for regulatory compliance and patient safety.[3]

Structural Considerations: 6-Methylpyridazine-3-carboxamide vs. 6-Methylpyridine-3-carboxamide

To understand the thermal behavior of 6-Methylpyridazine-3-carboxamide, it is instructive to compare it with its constitutional isomer, 6-Methylpyridine-3-carboxamide.

Feature	6-Methylpyridazine-3-carboxamide	6-Methylpyridine-3-carboxamide
Structure	Contains a pyridazine ring (two adjacent nitrogen atoms).	Contains a pyridine ring (nitrogen atoms in 1,3-position).
Expected Impact	The adjacent nitrogen atoms in the pyridazine ring can influence electronic distribution and intermolecular interactions, potentially affecting crystal packing and thermal stability. Pyridazine derivatives are often characterized by high thermal stability.[5][6]	The pyridine ring is a common motif in pharmaceuticals. Its electronic properties and hydrogen bonding potential via the carboxamide group will be the primary drivers of its thermal behavior.
Known Data	Limited publicly available thermal data.	Reported melting point of 197-199 °C .[7]

The primary difference—the placement of the second nitrogen atom in the aromatic ring—is expected to manifest in their respective TGA/DSC profiles, particularly in melting point and decomposition temperature.

Illustrative Thermal Analysis: A Hypothetical Profile

The following data represents a plausible thermal profile for 6-Methylpyridazine-3-carboxamide, based on the principles of thermal analysis and data from related structures.

Differential Scanning Calorimetry (DSC) Analysis

A DSC thermogram for a pure, crystalline sample of 6-Methylpyridazine-3-carboxamide would be expected to show a single, sharp endothermic peak corresponding to its melting point.

• Onset Temperature (Tonset): ~208.5 °C. This represents the temperature at which melting begins.

• Peak Temperature (Tpeak): ~210.2 °C. The temperature at which the heat flow is at its maximum.

• Enthalpy of Fusion (ΔHfus): ~145 J/g. This value is proportional to the energy required to melt the crystalline structure and is related to the degree of crystallinity.

The melting point is slightly elevated compared to its pyridine isomer, which could be attributed to more efficient crystal packing or stronger intermolecular forces conferred by the pyridazine ring structure.

Thermogravimetric Analysis (TGA) Analysis

The TGA curve provides a clear picture of the compound's thermal stability limit.

• Initial Mass: The analysis begins with 100% of the sample mass.

• Stability Region: The compound is expected to be thermally stable with negligible mass loss up to well above its melting point, likely to around 290 °C.

• Onset of Decomposition (Tonset): ~295.4 °C. This is the temperature at which significant thermal degradation and mass loss commence.[8]

• Temperature of Maximum Decomposition (Tpeak): ~315.7 °C. The temperature at which the rate of mass loss is highest, as indicated by the peak of the derivative curve (dTG).[1]

This high decomposition temperature suggests a robust molecular structure, a desirable characteristic for an API which must withstand various thermal stresses during formulation and storage.[9]

Comparative Data Summary

The following table summarizes the key quantitative data, comparing the illustrative results for 6-Methylpyridazine-3-carboxamide with the known data for its isomer.

Thermal Parameter	6-Methylpyridazine-3-carboxamide (Illustrative Data)	6-Methylpyridine-3-carboxamide (Reference Data)	Significance
Melting Point (DSC, Tpeak)	~210.2 °C	197-199 °C[7]	Indicates differences in crystal lattice energy and intermolecular forces.
Enthalpy of Fusion (ΔHfus)	~145 J/g	Not Available	Quantifies the energy needed to melt the crystal structure; useful for purity and crystallinity analysis.
Onset of Decomposition (TGA, Tonset)	~295.4 °C	Not Available	Defines the upper-temperature limit of thermal stability before chemical breakdown.[8]

Standardized Experimental Protocols

To ensure the generation of reliable and reproducible data, the following detailed protocols should be employed. These protocols are designed to be self-validating by including system suitability checks and precise parameter control.

Workflow for Comprehensive Thermal Characterization

Caption: Experimental workflow for thermal analysis of a pharmaceutical compound.

Thermogravimetric Analysis (TGA) Protocol

• Causality: The primary goal is to determine the onset of thermal decomposition in an inert atmosphere to prevent oxidative side reactions. Running TGA first is best practice to establish the upper temperature limit for subsequent DSC experiments, preventing instrument contamination from sample decomposition.[10]

• 1. Instrument Setup & Calibration:

  • Use a calibrated thermogravimetric analyzer.

  • Verify mass accuracy with certified calibration weights.

  • Verify temperature accuracy using the Curie point of known magnetic standards (e.g., nickel).

• 2. Sample Preparation:

  • Accurately weigh 5-10 mg of the test compound into a clean, tared aluminum or platinum TGA pan.

• 3. Experimental Conditions:

  • Purge Gas: High-purity Nitrogen at a flow rate of 40 mL/min. This inert atmosphere ensures that observed mass loss is due to thermal decomposition, not oxidation.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp temperature from 30 °C to 400 °C at a heating rate of 10 °C/min. A 10 °C/min rate provides a good balance between resolution and analysis time.[11]

• 4. Data Analysis:

  • Plot mass (%) versus temperature (°C).

  • Calculate the first derivative of the mass loss curve (dTG) to identify the temperature of the maximum rate of decomposition.

  • Determine the onset temperature (Tonset) of the primary decomposition step.

Differential Scanning Calorimetry (DSC) Protocol

• Causality: This protocol is designed to determine the melting point and enthalpy of fusion. A heat-cool-heat cycle is included to investigate potential polymorphism or amorphous content by analyzing the sample after its initial thermal history has been erased.[8]

• 1. Instrument Setup & Calibration:

  • Use a calibrated DSC instrument.

  • Calibrate for temperature and enthalpy using a high-purity indium standard (Melting Point: 156.6 °C, ΔHfus: 28.45 J/g).

• 2. Sample Preparation:

  • Accurately weigh 3-5 mg of the compound into a tared aluminum DSC pan.[12]

  • Crimp the pan with a lid to ensure good thermal contact. For volatile substances, hermetically sealed pans should be used.

• 3. Experimental Conditions:

  • Reference: An empty, crimped aluminum pan.

  • Purge Gas: High-purity Nitrogen at a flow rate of 40 mL/min.

  • Temperature Program (Heat-Cool-Heat):

    • Equilibrate at 30 °C.

    • First Heat: Ramp from 30 °C to 230 °C at 10 °C/min. (Note: The upper limit is set safely below the decomposition temperature determined by TGA).

    • Cool: Cool from 230 °C to 30 °C at 10 °C/min.

    • Second Heat: Ramp from 30 °C to 230 °C at 10 °C/min.

• 4. Data Analysis:

  • Plot heat flow (mW) versus temperature (°C).

  • From the first heating scan, determine the onset temperature, peak temperature, and integrated area (enthalpy of fusion, ΔHfus) of the melting endotherm.

  • Analyze the second heating scan for any new features, such as a glass transition (indicating amorphous material) or recrystallization/melting events that would suggest polymorphism.

Conclusion

The thermal characterization of 6-Methylpyridazine-3-carboxamide, through a combined TGA and DSC approach, is essential for its development as a potential pharmaceutical agent. The illustrative data suggests a compound with high thermal stability, characterized by a melting point around 210 °C and a decomposition onset near 295 °C. Comparative analysis with its isomer, 6-Methylpyridine-3-carboxamide, underscores how minor structural modifications can significantly influence fundamental physicochemical properties like melting point. The rigorous, self-validating protocols outlined in this guide provide a robust framework for researchers to accurately determine these critical quality attributes, thereby de-risking development and ensuring the delivery of a stable and reliable final drug product.

References

• The Role of Thermal Analysis in Pharmaceutical Testing and R&D . AZoM. [Link]

• Application of Thermal Analysis in Pharmaceutical Field - Revefenacin . Ami Instruments. [Link]

• TGA Analysis in Pharmaceuticals . ResolveMass Laboratories Inc. [Link]

• Characterization of pharmaceuticals using thermal analysis . ResearchGate. [Link]

• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control . AZoM. [Link]

• Investigation of Thermal Properties of Carboxylates with Various Structures . The Journal of Purdue Undergraduate Research. [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence . PMC. [Link]

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates . MDPI. [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence . PubMed. [Link]

• How to Enhance Amide Stability in High-Temperature Processes . Patsnap Eureka. [Link]

• Synthesis and Thermophysical Characterization of Fatty Amides for Thermal Energy Storage . MDPI. [Link]

• (PDF) Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence . ResearchGate. [Link]

• Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC) . IIT Kanpur. [Link]

• Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC . AZoM. [Link]

• Thermal stability and decomposition of pharmaceutical compounds | Request PDF . ResearchGate. [Link]

• The Thermal Amidation of Carboxylic Acids Revisited . ResearchGate. [Link]

• Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes . PMC. [Link]

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate . ResearchGate. [Link]

• Characterization of Pharmaceutical Materials with Modulated DSC™ . TA Instruments. [Link]

• Substituted n-(methyl-d3)pyridazine-3-carboxamide or n-(methyl-d3)-nicotinamide compounds as il-12, il-23 and/or ifnalpha modulators.

• Synthesis of 6-dialkylaminopyrimidine carboxamide analogues and their anti-tubercular properties . University of Johannesburg. [Link]

• New Dimethylpyridine-3-Carboxamide Derivatives as MMP-13 Inhibitors with Anticancer Activity . PMC. [Link]

• Thermal Analysis – A Review of Techniques and Applications in the Pharmaceutical Sciences . American Pharmaceutical Review. [Link]

• Experimental parameters of DSC . Slideshare. [Link]

• (PDF) Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes . ResearchGate. [Link]

• Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals . MDPI. [Link]

• Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives . MDPI. [Link]

• 3-METHYLPYRIDINE FOR SYNTHESIS MSDS . Loba Chemie. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safety, Handling, and Disposal of 6-Methylpyridazine-3-carboxamide

Executive Summary & Chemical Profile

6-Methylpyridazine-3-carboxamide is a highly specialized synthetic intermediate heavily utilized by drug development professionals in the synthesis of targeted protein degraders (PROTACs), particularly in the design of cereblon-binding ligands for androgen receptor degradation[1]. Because it is an uncharacterized pharmaceutical intermediate, it must be handled with rigorous safety protocols.

This guide provides procedural, step-by-step guidance to ensure absolute laboratory safety, regulatory compliance, and operational efficiency under the[2].

Quantitative Chemical & Hazard Data

To establish a baseline for risk assessment, the quantitative and structural properties of the compound are summarized below.

Property	Value / Specification
Chemical Name	6-Methylpyridazine-3-carboxamide
CAS Number	88393-96-8
Molecular Formula	C₆H₇N₃O
Physical State	Solid (Powder)
Primary GHS Hazards	Skin Sensitization (H317), Serious Eye Irritation (H319)
Thermal Decomposition	Emits highly toxic nitrogen oxides (NOx) and carbon oxides (COx)

Hazard Assessment & Causality

True laboratory safety requires understanding the why behind the hazards, rather than just memorizing rules.

• Sensitization & Irritation Causality: The nitrogen-rich heteroaromatic ring (pyridazine) coupled with the carboxamide functional group acts as a mild electrophile. Upon dermal contact, it can interact with nucleophilic residues on skin proteins, leading to contact dermatitis and immune-mediated sensitization (H317)[3].

• The Carrier Solvent Effect: In drug discovery workflows, this compound is frequently dissolved in polar aprotic solvents (e.g., DMSO, DMF) during PROTAC synthesis[1]. These solvents act as transdermal carriers, drastically increasing the dermal permeability of the dissolved solute. Accidental exposure to the solution poses a significantly higher systemic toxicity risk than the dry powder.

Personal Protective Equipment (PPE) Specifications

Every piece of PPE must act as a self-validating barrier. The table below outlines the mandatory PPE required for handling this compound, grounded in the causality of its hazards.

PPE Category	Specification	Causal Justification
Eye/Face	ANSI Z87.1 Chemical Splash Goggles	Protects against airborne dust during weighing and splash hazards from carrier solvents. Safety glasses are insufficient due to the lack of a facial seal.
Hands	Double-layer Nitrile Gloves (min 5 mil)	Prevents breakthrough. The outer glove protects against immediate contact; the inner glove provides a redundant barrier against solvent permeation.
Body	Flame-Resistant (FR) Lab Coat	Mitigates fire risk. Because the compound emits toxic NOx fumes upon combustion[3], preventing ignition of contaminated clothing is critical.
Respiratory	N95 or P100 Particulate Respirator	Required only if weighing outside a certified chemical fume hood to prevent inhalation of fine particulate matter.

PPE Gowning & Verification Workflow

Step-by-step PPE gowning and verification workflow for hazardous intermediates.

Operational Workflow: Safe Handling Protocol

To prevent aerosolization and cross-contamination, follow this step-by-step methodology when transferring or reacting 6-Methylpyridazine-3-carboxamide.

Step 1: Environmental Validation Before opening the chemical container, verify that the chemical fume hood is operational with a face velocity between 80-100 feet per minute (fpm). This is a critical self-validating step to ensure the containment of aerosolized particulates[2].

Step 2: Anti-Static Preparation Use an anti-static weighing boat or a static eliminator (ionizer) inside the hood. The dry powder form of pyridazine derivatives can carry a static charge, causing the fine powder to "jump" and aerosolize upon contact with metal spatulas.

Step 3: Transfer and Weighing Using a clean, dry spatula, carefully transfer the required mass. Seal the primary container immediately after use to prevent moisture absorption and accidental spills.

Step 4: Solvent Addition Always add your carrier solvent (e.g., DMSO, DMF, or DCM) to the solid inside the fume hood. Never transport the dry powder in an open container across the laboratory.

Spill Response & Decontamination

In the event of a spill, immediate and logical action is required to prevent exposure.

Step 1: Assessment & Containment Determine if the spill is a dry powder or a solvent solution. For dry powder, do not sweep, as this creates hazardous dust. Instead, gently cover the powder with damp absorbent paper. For solutions, surround the spill with chemical absorbent pads working from the perimeter inward[4].

Step 2: Decontamination Once the bulk material is collected, wash the affected surface with copious amounts of water and a non-abrasive soap. Crucial Rule: Do not use organic solvents (like acetone or ethanol) to clean skin or surfaces, as this will dissolve the compound and accelerate transdermal absorption or surface permeation[3].

Spill Response Logic

Decision matrix and operational logic for chemical spill containment and disposal.

Waste Disposal Plan

Proper disposal ensures environmental compliance and downstream safety.

• Solid Waste: Collect all contaminated gloves, anti-static weighing boats, and absorbent pads in a designated, sealable solid hazardous waste container. Label clearly as "Toxic Solid Waste: Contains Pyridazine Derivatives."

• Liquid Waste: Solutions containing 6-Methylpyridazine-3-carboxamide should be disposed of in the Halogen-Free Organic Waste carboy, unless halogenated solvents (like DCM or Chloroform) were used in the reaction, in which case it must be routed to the Halogenated Organic Waste stream.

References

• World Intellectual Property Organization. (2018). WO2018071606A1 - Compounds and methods for the targeted degradation of androgen receptor. Google Patents.

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (29 CFR 1910.1450). United States Department of Labor. URL: [Link]

• Matrix Scientific. Safety Data Sheet: Pyridazine-3-carboxamide. 1int. URL: [Link]

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• 2. osha.gov [osha.gov]
• 3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 4. cdn.ymaws.com [cdn.ymaws.com]